1H-inden-1-one

• CAS: 480-90-0

Core Science & Biosynthesis

1H-inden-1-one chemical structure and properties

An In-depth Technical Guide to 1H-Inden-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

1H-Inden-1-one, a polycyclic aromatic ketone, serves as a crucial scaffold in medicinal chemistry and materials science. Its unique electronic and structural properties make it an important intermediate in the synthesis of a wide range of biologically active compounds and functional materials. This document provides a comprehensive technical overview of 1H-inden-1-one, detailing its chemical structure, physicochemical properties, spectroscopic data, synthesis protocols, and applications in research and drug development. All quantitative data is presented in structured tables, and key experimental workflows are visualized to facilitate understanding and implementation by professionals in the field.

Chemical Identity and Structure

1H-Inden-1-one (CAS No. 480-90-0) is a bicyclic aromatic compound featuring a benzene (B151609) ring fused to a cyclopentenone ring.[1] The presence of an α,β-unsaturated ketone system within a rigid, planar structure defines its chemical reactivity and makes it a versatile building block.

• IUPAC Name : inden-1-one[2]

• Other Names : Indenone[1]

• Molecular Formula : C₉H₆O[2]

• Canonical SMILES : C1=CC=C2C(=C1)C=CC2=O[1]

• InChI Key : SNWQUNCRDLUDEX-UHFFFAOYSA-N

Physical and Chemical Properties

The physical and chemical properties of 1H-inden-1-one are summarized in the table below. Data is compiled from various sources and may include both experimental and computed values.

Property	Value	Reference(s)
Molecular Weight	130.14 g/mol	[2][3]
Appearance	Data not available; likely a solid or oil
Boiling Point	254.1 °C at 760 mmHg (Predicted)	[3]
Melting Point	0 °C (Predicted)	[3]
Density	1.201 g/cm³ (Predicted)	[3]
Refractive Index	1.622 (Predicted)	[3]
Flash Point	105.3 °C (Predicted)	[3]
XLogP3	1.9	[2]
Hazards	Causes skin and serious eye irritation; may cause respiratory irritation.	[1][2]

Spectroscopic and Analytical Data

Spectroscopic analysis is essential for the structural confirmation of 1H-inden-1-one. The following table summarizes key expected spectroscopic features.

Technique	Expected Features
¹H NMR	Aromatic Protons (4H): Multiplets in the range of δ 7.2-7.8 ppm. Vinyl Protons (2H): Doublets in the range of δ 6.0-7.5 ppm, characteristic of an α,β-unsaturated system. The exact shifts and coupling constants depend on the substitution pattern.
¹³C NMR	Carbonyl Carbon (C=O): Signal expected > δ 190 ppm. Aromatic/Vinyl Carbons: Multiple signals in the range of δ 120-150 ppm.
IR Spectroscopy	C=O Stretch (Ketone): Strong absorption band around 1700-1720 cm⁻¹, characteristic of a conjugated five-membered ring ketone. C=C Stretch: Absorption bands around 1600-1640 cm⁻¹. C-H Aromatic Stretch: Bands typically above 3000 cm⁻¹.
Mass Spectrometry (MS)	Molecular Ion (M⁺): A prominent peak at m/z = 130.04. Fragmentation: Expected loss of CO (m/z = 28), leading to a fragment at m/z = 102.

Synthesis and Reactivity

1H-inden-1-one is most commonly synthesized from its saturated analog, 1-indanone (B140024). A typical laboratory-scale synthesis involves a two-step process: α-bromination of 1-indanone followed by dehydrobromination using a base to introduce the double bond. The α,β-unsaturated ketone moiety makes 1H-inden-1-one reactive towards nucleophilic addition (Michael addition) and cycloaddition reactions, providing access to a diverse range of fused and spirocyclic frameworks.[4]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of 1H-inden-1-one.

Synthesis of 1H-inden-1-one from 1-Indanone

This protocol describes a two-step synthesis involving bromination and subsequent elimination.

Step 1: α-Bromination of 1-Indanone

• Reaction Setup: To a solution of 1-indanone (1.0 eq) in a suitable solvent such as chloroform (B151607) or acetic acid in a round-bottom flask, add N-Bromosuccinimide (NBS) (1.05 eq).

• Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter off the succinimide (B58015) byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate (B1220275) to remove any remaining bromine, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2-bromo-1-indanone (B167726), which may be used in the next step without further purification.

Step 2: Dehydrobromination to form 1H-Inden-1-one

• Reaction Setup: Dissolve the crude 2-bromo-1-indanone from the previous step in a suitable solvent like diethyl ether or tetrahydrofuran (B95107) (THF).

• Base Addition: Cool the solution in an ice bath and add a non-nucleophilic base, such as triethylamine (B128534) (TEA) (1.5 eq) or 1,8-Diazabicycloundec-7-ene (DBU), dropwise.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the formation of the product by TLC.

• Workup: Filter the reaction mixture to remove the triethylammonium (B8662869) bromide salt. Wash the filtrate with dilute hydrochloric acid, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica (B1680970) gel (using a hexane/ethyl acetate (B1210297) gradient) to afford pure 1H-inden-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra.

• Sample Preparation: Accurately weigh 5-10 mg of the purified 1H-inden-1-one sample and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ 0.00 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse program. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A longer relaxation delay (2-5 seconds) and a larger number of scans (e.g., 1024 or more) are typically required due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase and baseline correct the resulting spectrum. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

This protocol describes the acquisition of an IR spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: No extensive sample preparation is required for ATR-IR. Place a small amount of the solid or liquid 1H-inden-1-one sample directly onto the ATR crystal.

• Background Scan: Before running the sample, acquire a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.

• Data Acquisition: Lower the ATR anvil to press the sample firmly against the crystal. Initiate the scan. The instrument will pass an infrared beam through the crystal, and the sample will absorb characteristic frequencies. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Analyze the resulting spectrum for characteristic absorption bands, paying close attention to the carbonyl (C=O) and carbon-carbon double bond (C=C) stretching frequencies to confirm the presence of the α,β-unsaturated ketone functionality.

Mass Spectrometry (MS)

This protocol outlines the general procedure for obtaining a mass spectrum using Gas Chromatography-Mass Spectrometry (GC-MS).

• Sample Preparation: Prepare a dilute solution of the 1H-inden-1-one sample (approx. 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Instrument Setup: Set the GC parameters, including the injection port temperature, oven temperature program, and carrier gas flow rate. Set the MS parameters, including the ionization mode (typically Electron Ionization - EI at 70 eV) and the mass range to be scanned.

• Data Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the GC. The compound will be vaporized, separated from the solvent and any impurities on the GC column, and then enter the mass spectrometer.

• Data Analysis: Analyze the resulting mass spectrum. Identify the molecular ion peak (M⁺) to confirm the molecular weight of the compound. Examine the fragmentation pattern for characteristic losses (e.g., loss of CO) that support the proposed structure.

Visualizations: Workflows and Concepts

Applications in Research and Drug Development

The indanone framework is recognized as a "privileged structure" in medicinal chemistry due to its presence in numerous compounds with diverse biological activities. While 1H-inden-1-one itself is primarily a synthetic intermediate, its derivatives are widely investigated for various therapeutic applications.

• Anticancer Agents: Many indanone derivatives have been synthesized and evaluated as potent anticancer agents. They can act through various mechanisms, including the inhibition of tubulin polymerization, which disrupts cell division in cancer cells.

• Neurodegenerative Diseases: The indanone scaffold is famously present in Donepezil, a leading drug for the treatment of Alzheimer's disease that functions as an acetylcholinesterase inhibitor.[5] Research continues to explore other indanone derivatives for their potential in treating neurodegenerative conditions.

• Antimicrobial and Antiviral Activity: Certain derivatives have demonstrated significant activity against various bacteria, fungi, and viruses, including HIV.[3][5]

• Materials Science: The rigid, planar structure of the indenone system makes it a candidate for incorporation into organic electronic materials, such as organic light-emitting diodes (OLEDs) and semiconductors.

The ability to readily functionalize both the aromatic and cyclopentenone rings allows for extensive Structure-Activity Relationship (SAR) studies, enabling the fine-tuning of a compound's biological activity, selectivity, and pharmacokinetic properties.

Hazard and Safety Information

1H-Inden-1-one is classified as an irritant.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1][2]

• Precautionary Measures: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

References

• 1. Indenone - Wikipedia [en.wikipedia.org]
• 2. 1H-inden-1-one | C9H6O | CID 11815384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. Annulations involving 1-indanones to access fused- and spiro frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pcliv.ac.uk [pcliv.ac.uk]

1H-inden-1-one IUPAC nomenclature and CAS number

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1H-inden-1-one, a key chemical intermediate. It details its chemical identity, properties, synthesis, and its relevance in synthetic and medicinal chemistry.

Chemical Identity and Nomenclature

1H-inden-1-one is a polycyclic ketone composed of a benzene (B151609) ring fused to a cyclopentenone ring.[1] It serves as a valuable precursor in the synthesis of more complex molecules.[1]

Identifier	Value
Preferred IUPAC Name	inden-1-one[2]
Synonym	1H-Inden-1-one[2]
CAS Number	480-90-0[1][2][3]
Molecular Formula	C₉H₆O[1][2][4]
InChI Key	SNWQUNCRDLUDEX-UHFFFAOYSA-N[2]
SMILES	C1=CC=C2C(=C1)C=CC2=O[2]

Note: 1H-inden-1-one is distinct from its saturated analog, 1-Indanone (B140024) (2,3-dihydro-1H-inden-1-one, CAS: 83-33-0).[5][6]

Physicochemical and Safety Data

A summary of the key computed and experimental properties of 1H-inden-1-one is provided below. This data is essential for handling, characterization, and experimental design.

Property	Value
Molecular Weight	130.14 g/mol [2][4]
Appearance	Light red solid[4]
GHS Hazard Statements	H315: Causes skin irritation[2]
H319: Causes serious eye irritation[2]
H335: May cause respiratory irritation[2]
GHS Signal Word	Warning[1]

Experimental Protocols

Detailed methodologies are critical for the reproducibility of scientific research. The following sections provide protocols for the synthesis and a general framework for evaluating the biological activity of indenone-based compounds.

A representative experimental procedure for the synthesis of 1H-inden-1-one from a substituted 1-indanone is detailed below. This two-stage process involves bromination followed by dehydrobromination.[4]

Materials:

• 6-methoxy-1-indanone (or other suitable 1-indanone precursor)

• N-Bromosuccinimide (NBS)

• 2,2'-Azobis(isobutyronitrile) (AIBN)

• Carbon tetrachloride (CCl₄)

• Triethylamine (B128534) (TEA)

• Celite

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

Procedure: [4]

• Bromination: To a solution of 6-methoxyindanone (1.0 mmol) in CCl₄ (4 mL), add NBS (1.1 mmol, 195 mg) and AIBN (0.01 mmol, 2 mg).

• Stir the resulting mixture at reflux temperature for 2.5 hours.

• After the reaction period, cool the mixture to room temperature and filter it through a pad of Celite. Wash the Celite pad with additional CCl₄.

• Dehydrobromination: Cool the combined filtrate to 0 °C in an ice bath.

• Add triethylamine (2.0 mmol, 0.28 mL) to the cooled filtrate. Stir the mixture overnight, allowing it to slowly warm to room temperature.

• Purification: Concentrate the reaction mixture in vacuo to remove the solvent.

• Purify the resulting residue by column chromatography on silica (B1680970) gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 1:9 to 1:4 EtOAc/hexanes).

• The product, 1H-inden-1-one, is typically isolated as a pink oil which solidifies upon refrigeration into a light red solid (yields can be around 60%).[4]

Indanone derivatives are frequently investigated for their biological activities, including enzyme inhibition.[7][8] The following is a general protocol for assessing the inhibitory activity of a compound like 1H-inden-1-one against a target enzyme, adapted from a method for a related indenone derivative.[9]

Materials:

• 1H-inden-1-one

• Dimethyl sulfoxide (B87167) (DMSO)

• Target enzyme

• Enzyme substrate

• Assay buffer (specific to the enzyme)

• 96-well microplate

• Plate reader (e.g., spectrophotometer or fluorometer)

Procedure: [9]

• Compound Preparation: Prepare a 10 mM stock solution of 1H-inden-1-one in 100% DMSO.

• Perform serial dilutions of the stock solution in DMSO to create a range of concentrations for testing (e.g., from 10 mM down to 10 nM).

• Assay Setup (96-well plate):

  • Add 2 µL of each serially diluted compound solution to the appropriate wells of the microplate.

  • Include wells with 2 µL of DMSO alone as a vehicle control (representing 0% inhibition).

  • Include wells for a positive control inhibitor if available.

• Enzyme Addition: Add 88 µL of assay buffer containing the predetermined optimal concentration of the target enzyme to each well.

• Pre-incubation: Incubate the plate for 15-30 minutes at the optimal temperature for the enzyme to allow the compound to bind to the enzyme.

• Reaction Initiation: Add 10 µL of the enzyme's substrate to each well to initiate the reaction.

• Data Acquisition: Immediately begin measuring the signal (e.g., absorbance or fluorescence) at regular intervals using a plate reader. The duration and intervals will depend on the enzyme's reaction kinetics.

• Data Analysis: Calculate the reaction rate for each concentration of the inhibitor. Determine the percent inhibition relative to the vehicle control and plot the results to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Visualized Workflows and Pathways

Diagrams are essential for visualizing complex processes in chemical synthesis and drug development.

Caption: Synthetic workflow for 1H-inden-1-one via bromination and elimination.

The indanone scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[7][10] Its versatility allows for the synthesis of a wide range of biologically active molecules.

Caption: The Indanone scaffold as a core structure in drug development.

References

• 1. Indenone - Wikipedia [en.wikipedia.org]
• 2. 1H-inden-1-one | C9H6O | CID 11815384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1H-Inden-1-one | 480-90-0 [chemicalbook.com]
• 4. 1H-Inden-1-one synthesis - chemicalbook [chemicalbook.com]
• 5. 1H-Inden-1-one, 2,3-dihydro- [webbook.nist.gov]
• 6. 1-Indanone - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. guidechem.com [guidechem.com]

Spectroscopic Profile of 1H-Inden-1-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1H-inden-1-one (also known as 1-indanone), a key bicyclic ketone used as an intermediate in the synthesis of various pharmaceuticals and other complex organic molecules. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a foundational resource for its identification, characterization, and utilization in research and development.

Spectroscopic Data Summary

The structural elucidation of 1H-inden-1-one (C₉H₈O, Molecular Weight: 132.16 g/mol ) is reliably achieved through a combination of spectroscopic techniques. Each method provides unique insights into the molecule's architecture, from its carbon-hydrogen framework to its functional groups and overall mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for delineating the carbon-hydrogen framework of 1H-inden-1-one.

The ¹H NMR spectrum of 1H-inden-1-one exhibits distinct signals for its aromatic and aliphatic protons. The aromatic protons appear in the downfield region, characteristic of protons attached to a benzene (B151609) ring, while the two methylene (B1212753) groups of the five-membered ring are observed as triplets in the upfield region.

Protons	Chemical Shift (δ) (ppm)	Multiplicity	Integration
Aromatic-H	7.20 - 7.80	Multiplet	4H
-CH₂- (adjacent to C=O)	~ 3.10	Triplet	2H
-CH₂- (benzylic)	~ 2.70	Triplet	2H

The ¹³C NMR spectrum provides information on the nine unique carbon atoms in 1H-inden-1-one. The carbonyl carbon of the ketone functional group is significantly deshielded and appears at a characteristically high chemical shift.

Carbon	Chemical Shift (δ) (ppm)
C=O	~ 207
Quaternary Aromatic C	~ 154, 135
Aromatic C-H	~ 124, 127, 128, 135
-CH₂- (adjacent to C=O)	~ 36
-CH₂- (benzylic)	~ 26

Infrared (IR) Spectroscopy

The IR spectrum of 1H-inden-1-one is characterized by a strong absorption band for the carbonyl group, a key feature for identifying the ketone functionality.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~ 3050	C-H Stretch	Aromatic
~ 2950	C-H Stretch	Aliphatic (-CH₂-)
~ 1715	C=O Stretch	Ketone
1600 - 1450	C=C Stretch	Aromatic Ring

Mass Spectrometry (MS)

Mass spectrometry of 1H-inden-1-one reveals a molecular ion peak corresponding to its molecular weight and a characteristic fragmentation pattern.

m/z	Ion	Proposed Structure
132	[M]⁺	Molecular Ion (C₉H₈O)⁺
104	[M - CO]⁺	Base Peak, loss of carbon monoxide
78	[C₆H₆]⁺	Benzene cation
77	[C₆H₅]⁺	Phenyl cation

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for 1H-inden-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 1H-inden-1-one is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm). The ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 300 MHz or higher. For ¹H NMR, the data is typically acquired over a spectral width of 0-10 ppm. For ¹³C NMR, a proton-decoupled spectrum is obtained over a spectral width of 0-220 ppm.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of solid 1H-inden-1-one is ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent (e.g., dichloromethane), applying the solution to a salt plate (e.g., NaCl), and allowing the solvent to evaporate. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum is typically acquired using an electron ionization (EI) mass spectrometer. A small amount of the sample is introduced into the instrument, often via a direct insertion probe or after separation by gas chromatography (GC). The sample is vaporized and then bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation. The resulting ions are separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z) and detected.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical flow of how the different spectroscopic techniques contribute to the structural elucidation of 1H-inden-1-one.

1H-inden-1-one synthesis from phenylpropionic acid

An In-Depth Technical Guide to the Synthesis of 1H-Inden-1-One from 3-Phenylpropionic Acid

Introduction

1H-Inden-1-one, commonly known as 1-indanone (B140024), is a bicyclic ketone that serves as a crucial structural motif in numerous biologically active compounds and as a versatile intermediate in organic synthesis.[1][2] Its derivatives are found in pharmaceuticals, including treatments for Alzheimer's disease, and are used as ligands in catalysis.[1] The most prevalent and established method for synthesizing the 1-indanone core involves the intramolecular Friedel-Crafts acylation of 3-phenylpropionic acid or its derivatives.[1][3] This guide provides a detailed overview of the primary synthetic strategies, experimental protocols, and quantitative data for researchers and professionals in drug development and chemical synthesis.

The synthesis from 3-phenylpropionic acid can be broadly categorized into two main pathways: a two-step process involving the formation of an acyl chloride intermediate, and a one-step direct cyclization of the carboxylic acid. The choice of method depends on factors such as substrate sensitivity, desired yield, and tolerance for harsh reaction conditions.[4]

Synthetic Pathways and Mechanism

The core transformation from 3-phenylpropionic acid to 1H-inden-1-one is an intramolecular electrophilic aromatic substitution (Friedel-Crafts acylation).[3][5] The reaction requires the generation of a reactive acylium ion or a highly polarized acyl-catalyst complex, which then attacks the aromatic ring to form the five-membered cyclopentanone (B42830) ring.

• Two-Step Synthesis via Acyl Chloride: This is a common and often high-yielding approach.[4][6] 3-Phenylpropionic acid is first converted to the more reactive 3-phenylpropionyl chloride, typically using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride is then cyclized in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[4][6] The catalyst activates the acyl chloride, facilitating the intramolecular cyclization.[7]

• One-Step Direct Cyclization: This method is more atom-economical as it avoids the separate acyl chloride formation step.[1] However, it generally requires stronger acid catalysts and sometimes harsher conditions to promote the direct reaction of the carboxylic acid.[1][4] Common reagents for this direct conversion include polyphosphoric acid (PPA), triflic acid (TfOH), methanesulfonic acid (MSA), or mixtures like MSA/P₂O₅.[1][4]

The general mechanism involves the activation of the carbonyl group by a strong acid (Lewis or Brønsted), followed by the intramolecular electrophilic attack on the phenyl ring to form a new carbon-carbon bond, yielding the indanone structure after deprotonation.

References

• 1. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Isolating Nature's Scaffolds: A Technical Guide to the Discovery and Characterization of 1H-Inden-1-one Natural Products

For Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one core is a privileged scaffold in medicinal chemistry, appearing in a variety of natural products with promising biological activities. This guide provides an in-depth technical overview of the isolation and identification of these valuable compounds, focusing on two recent examples: streptinone, a marine-derived microbial metabolite with anti-inflammatory properties, and the cytoindenones, a series of antioxidative compounds from a mangrove-associated fungus. Detailed experimental protocols, comprehensive data summaries, and visual workflows are presented to aid researchers in the discovery and development of novel therapeutics based on the 1H-inden-1-one framework.

Featured 1H-Inden-1-one Natural Products

This guide focuses on two recently discovered 1H-inden-1-one natural products, streptinone and cytoindenone A, isolated from marine-derived microorganisms.

Streptinone is a novel indanone derivative isolated from the marine sediment-derived bacterium Streptomyces massiliensis. It has demonstrated significant anti-inflammatory activity by inhibiting the Toll-like receptor (TLR)-mediated nuclear factor kappa B (NF-κB) signaling pathway, which is implicated in particulate matter-induced inflammation.[1]

Cytoindenone A is a new indenone derivative isolated from the mangrove-derived endophytic fungus Cytospora heveae NSHSJ-2. This compound, along with other related cytoindenones, has shown potent antioxidative activities.[2][3][4]

Experimental Protocols: From Microbe to Pure Compound

The isolation of 1H-inden-1-one natural products involves a multi-step process, from the cultivation of the producing microorganism to the purification and final identification of the bioactive compounds. The following sections provide detailed methodologies for the key experiments involved in the isolation of streptinone and cytoindenone A.

Fermentation of the Producing Microorganisms

2.1.1. Liquid-State Fermentation of Streptomyces massiliensis for Streptinone Production

• Strain Activation: A seed culture of Streptomyces sp. MA37 is prepared by inoculating a glycerol (B35011) stock into an iron-limited ISP2 medium (2.0 g of glucose, 2.0 g of yeast extract, and 5.0 g of malt (B15192052) extract in 500 mL of Milli-Q H₂O) in a 1:10 ratio. The culture is incubated for 3 days in a rotary shaker at 28°C and 220 rpm.[5]

• Large-Scale Fermentation: A 10 L scale bacterial fermentation is initiated using the same iron-limited broth, inoculation ratio, and fermentation conditions as the seed culture.[5]

2.1.2. Solid-State Fermentation of Cytospora heveae for Cytoindenone Production

• Substrate Preparation: The fungus Cytospora heveae NSHSJ-2 is fermented on a solid rice medium. For each 1000 mL Erlenmeyer flask, 50 g of rice is mixed with 50 mL of distilled water containing 3% sea salt.[2]

• Incubation: The solid culture is incubated for 30 days at 25°C.[2] This method, known as solid-state fermentation (SSF), is particularly suitable for fungi and offers advantages such as lower water consumption and the ability to use agricultural waste as a substrate.[6][7][8][9]

Extraction of Crude Metabolites

2.2.1. Extraction of Streptinone from Streptomyces massiliensis Culture

• Adsorption of Metabolites: Diaion® HP-20 resin (3 g/50 mL) is added to the 10 L culture broth and incubated under the same fermentation conditions for 24 hours to adsorb the secondary metabolites.[5]

• Solvent Extraction: The resin is recovered by vacuum filtration, rinsed with Milli-Q water, and then extracted with an organic solvent like ethyl acetate (B1210297) to yield the crude extract.

2.2.2. Extraction of Cytoindenones from Cytospora heveae Solid Culture

• Solvent Extraction: The solid fermented rice culture is extracted three times with an equal volume of ethyl acetate.

• Concentration: The ethyl acetate extracts are combined and concentrated under reduced pressure to yield the crude extract.

Chromatographic Purification of 1H-Inden-1-one Natural Products

Chromatography is the cornerstone for the purification of natural products from complex crude extracts. A combination of techniques is often employed to achieve high purity.

2.3.1. General Column Chromatography Protocol

Column chromatography is a fundamental technique for the initial fractionation of crude extracts.

• Column Packing: A glass column is packed with a slurry of silica (B1680970) gel in a non-polar solvent (e.g., hexane). A small layer of sand is added on top of the silica gel to prevent disturbance of the stationary phase upon sample loading.

• Sample Loading: The crude extract is dissolved in a minimal amount of a suitable solvent and adsorbed onto a small amount of silica gel. The solvent is then evaporated to yield a dry powder, which is then carefully loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of solvents with increasing polarity (e.g., from hexane (B92381) to ethyl acetate).

• Fraction Collection: Fractions of the eluate are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing the target compounds. Fractions with similar TLC profiles are combined.

2.3.2. High-Performance Liquid Chromatography (HPLC) Purification

HPLC is a high-resolution chromatographic technique used for the final purification of natural products.

• System: A preparative HPLC system equipped with a suitable detector (e.g., UV-Vis or PDA) is used.

• Column: A reversed-phase C18 column is commonly employed for the separation of moderately polar compounds like indenones.

• Mobile Phase: A gradient of a polar solvent (e.g., water, often with a small amount of acid like formic acid or TFA for better peak shape) and a less polar organic solvent (e.g., methanol (B129727) or acetonitrile) is used for elution.

• Purification of Streptinone: The ethyl acetate extract of Streptomyces massiliensis is subjected to multiple chromatographic steps, including silica gel column chromatography and preparative HPLC, to yield pure streptinone.

• Purification of Cytoindenone A: The crude extract of Cytospora heveae is fractionated by silica gel column chromatography. Fractions containing cytoindenone A are then subjected to further purification by preparative HPLC to yield the pure compound.[2]

Structure Elucidation and Data Presentation

The definitive identification of a new natural product relies on the comprehensive analysis of its spectroscopic data.

Spectroscopic Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are crucial for determining the carbon-hydrogen framework of the molecule.[10][11][12][13][14]

• High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): This technique provides the accurate mass of the molecule, allowing for the determination of its molecular formula.[15]

Quantitative Data Summary

The following tables summarize the key quantitative data for streptinone and cytoindenone A.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Streptinone

Position	δC (ppm)	δH (ppm, J in Hz)
1	209.7
2	36.9
3	27.6
4	180.0
5	136.2
6	132.5
7	131.2
8	39.3
9	75.0
10	62.9
11	18.4

(Data obtained from the publication on streptinone)

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Cytoindenone A (1)

Position	δC (ppm)	δH (ppm, J in Hz)
1	196.8
2	134.4
3	152.1
4	124.5	7.33, d (7.6)
5	127.1	7.62, t (7.6)
6	130.7	7.46, t (7.6)
7	134.3	7.82, d (7.6)
3a	140.7
7a	156.2
1'	32.4	2.96, t (7.4)
2'	20.4	2.32, t (7.4)
1''	151.7
2'', 6''	116.4	6.87, d (8.8)
3'', 5''	108.0	6.27, d (8.8)
4''	110.6
7''	21.0	2.36, s

(Data obtained from the publication on cytoindenones)[4]

Table 3: High-Resolution Mass Spectrometry Data

Compound	Molecular Formula	Calculated [M+Na]⁺ (m/z)	Observed [M+Na]⁺ (m/z)
Streptinone	C₁₁H₁₂O₄	-	-
Cytoindenone A	C₂₀H₁₈O₄	341.1154	363.08383

(Data for streptinone was not fully available in the initial search. Data for Cytoindenone A is from the corresponding publication)[2]

Visualizing the Process and Mechanism

Diagrams are powerful tools for understanding complex workflows and biological pathways. The following visualizations were created using the DOT language for Graphviz.

Experimental Workflow for 1H-Inden-1-one Natural Product Isolation

Caption: Generalized workflow for the isolation of 1H-inden-1-one natural products.

Signaling Pathway Inhibited by Streptinone

Caption: TLR-mediated NF-κB signaling pathway inhibited by streptinone.

Conclusion

The isolation and identification of 1H-inden-1-one natural products from microbial sources represents a promising avenue for the discovery of new drug leads. The examples of streptinone and the cytoindenones highlight the chemical diversity and therapeutic potential of this class of compounds. The detailed protocols and data presented in this guide are intended to serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development, facilitating the continued exploration of the rich chemical space offered by nature.

References

• 1. Streptinone, a New Indanone Derivative from a Marine-Derived Streptomyces massiliensis, Inhibits Particulate Matter-Induced Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antioxidative Indenone and Benzophenone Derivatives from the Mangrove-Derived Fungus Cytospora heveae NSHSJ-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. the Solid State Fermentation (SSF) Process [fermentorchina.com]
• 7. US6558943B1 - Method for propagating fungi using solid state fermentation - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. psecommunity.org [psecommunity.org]
• 10. emerypharma.com [emerypharma.com]
• 11. Cytotoxic Properties and Complete Nuclear Magnetic Resonance Assignment of Isolated Xanthones from the Root of Garcinia cowa Roxb - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemometric Methods to Quantify 1D and 2D NMR Spectral Differences Among Similar Protein Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Results for "1D NMR Spectroscopy" | Springer Nature Experiments [experiments.springernature.com]
• 15. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Theoretical Calculations of 1H-Inden-1-One Molecular Orbitals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the theoretical calculation of molecular orbitals for 1H-inden-1-one, a key structural motif in various biologically active compounds. Understanding the electronic properties of this molecule, particularly its frontier molecular orbitals, is crucial for predicting its reactivity, stability, and potential interactions with biological targets. This guide outlines the computational methodologies employed, presents illustrative quantitative data, and visualizes key concepts and workflows.

Introduction to 1H-Inden-1-One and its Molecular Orbitals

1H-inden-1-one is a bicyclic aromatic ketone with a chemical formula of C₉H₆O. Its structure consists of a benzene (B151609) ring fused to a five-membered ring containing a ketone group. The conjugated π-system of 1H-inden-1-one gives rise to a set of molecular orbitals (MOs) that govern its electronic behavior.

Of particular importance are the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). These frontier molecular orbitals are central to understanding the molecule's electronic transitions, chemical reactivity, and electron-donating and accepting capabilities. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical parameter for assessing molecular stability and predicting the wavelength of maximum absorption in its UV-Visible spectrum. A smaller HOMO-LUMO gap generally implies higher reactivity.[1][2]

Computational Methodologies

The theoretical calculation of molecular orbitals for organic molecules like 1H-inden-1-one is predominantly performed using quantum chemical methods. Density Functional Theory (DFT) is a widely used and effective approach that balances computational cost with accuracy.

Density Functional Theory (DFT)

DFT calculations are based on the principle that the energy of a molecule can be determined from its electron density. A typical DFT calculation involves the following steps:

• Geometry Optimization: The initial step is to determine the most stable three-dimensional structure of the 1H-inden-1-one molecule. This is achieved by finding the minimum energy conformation on the potential energy surface.

• Selection of Functional and Basis Set: The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. A commonly employed functional for organic molecules is B3LYP (Becke, 3-parameter, Lee-Yang-Parr) , which combines the strengths of both Hartree-Fock theory and DFT. The basis set, which is a set of mathematical functions used to describe the atomic orbitals, is also a critical choice. A frequently used basis set for molecules of this size is 6-31G(d) or the more extensive 6-311++G(d,p) for higher accuracy.

• Molecular Orbital Calculation: Once the geometry is optimized, a single-point energy calculation is performed to obtain the energies and symmetries of the molecular orbitals, including the HOMO and LUMO.

Time-Dependent Density Functional Theory (TD-DFT)

To correlate theoretical calculations with experimental data, such as UV-Visible absorption spectra, Time-Dependent DFT (TD-DFT) is often employed. TD-DFT can predict the electronic transition energies and oscillator strengths, which correspond to the wavelengths and intensities of absorption bands.

Illustrative Quantitative Data

Molecular Orbital	Energy (eV)	Description
LUMO+1	-1.58	Second Lowest Unoccupied Molecular Orbital
LUMO	-2.15	Lowest Unoccupied Molecular Orbital
HOMO	-6.23	Highest Occupoccupied Molecular Orbital
HOMO-1	-6.98	Second Highest Occupied Molecular Orbital
HOMO-LUMO Gap	4.08	Energy difference between HOMO and LUMO

Visualization of Key Concepts and Workflows

To further elucidate the concepts and processes involved in the theoretical calculation of 1H-inden-1-one molecular orbitals, the following diagrams are provided.

Caption: Molecular structure of 1H-inden-1-one with atom numbering.

Caption: A typical workflow for the DFT calculation of molecular orbitals.

Caption: Illustrative molecular orbital energy level diagram for 1H-inden-1-one.

Conclusion

The theoretical calculation of molecular orbitals provides invaluable insights into the electronic structure and reactivity of 1H-inden-1-one. By employing computational methods such as Density Functional Theory, researchers can predict key parameters like the HOMO-LUMO energy gap, which are essential for rational drug design and the development of novel materials. The methodologies and illustrative data presented in this guide serve as a foundational resource for scientists and professionals working with indenone-based compounds.

References

• 1. HOMO and LUMO - Wikipedia [en.wikipedia.org]
• 2. ossila.com [ossila.com]

An In-depth Technical Guide to the Comparative Stability of 1H-Inden-1-one and Its Isomers

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the relative thermodynamic stabilities of 1H-inden-1-one and its isomers. Due to a lack of direct experimental or computational data comparing the unsaturated indenone isomers in the available literature, this guide synthesizes information from related saturated systems, fundamental principles of organic chemistry, and computational chemistry methodologies to provide a comprehensive overview.

Introduction to Indenone Isomers

1H-inden-1-one is a bicyclic ketone with a chemical structure featuring a benzene (B151609) ring fused to a five-membered ring containing a ketone and a double bond. Its isomers are of significant interest in organic synthesis and drug development due to the prevalence of the indanone core in various biologically active molecules. The primary isomers of concern for a stability comparison are the positional isomers, which differ in the location of the carbonyl group and the endocyclic double bond, and their tautomeric enol forms.

The key isomers and tautomers discussed in this guide are:

• 1H-Inden-1-one (Keto form)

• 2H-Inden-2-one (Keto form)

• Inden-1-ol (Enol form of 1H-Inden-1-one)

• Inden-2-ol (Enol form of 2H-Inden-2-one)

A foundational concept in understanding the relationship between these isomers is keto-enol tautomerism , an equilibrium between a carbonyl compound (the keto form) and its corresponding enol form (a hydroxyl group attached to a double-bonded carbon).[1][2][3] Generally, the keto form is thermodynamically more stable for simple aldehydes and ketones.[4]

Quantitative Stability Analysis

Experimental Data for Saturated Analogs (Indanones)

A calorimetric and computational study on indanones provides crucial experimental data on their relative stabilities. The gas-phase standard molar enthalpies of formation (ΔfH°gas) at 298.15 K are presented in Table 1.

Table 1: Experimental Gas-Phase Standard Molar Enthalpies of Formation for Indanone Isomers

Compound	ΔfH°gas (kJ·mol⁻¹)
1-Indanone (B140024)	-64.0 ± 3.8
2-Indanone	-56.6 ± 4.8

Data sourced from a calorimetric and computational study of indanones.

These experimental results indicate that 1-indanone is thermodynamically more stable than 2-indanone by approximately 7.4 kJ·mol⁻¹. This difference in stability can be attributed to factors such as ring strain and electronic effects.

Theoretical Stability Analysis and Predictions for Indenones

In the absence of direct experimental data for the unsaturated indenones, computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for predicting their relative stabilities.[5] By calculating the ground-state energies of the isomers, their relative thermodynamic stabilities can be inferred.

While a specific comparative study is not available, we can extrapolate from the principles of organic chemistry to predict the relative stabilities of 1H-inden-1-one and 2H-inden-2-one.

• 1H-Inden-1-one: This isomer possesses a conjugated system where the carbonyl group is in conjugation with the benzene ring and the endocyclic double bond. This extended π-system leads to significant resonance stabilization.

• 2H-Inden-2-one: In this isomer, the carbonyl group is not in conjugation with the benzene ring. The double bonds of the benzene ring and the double bond in the five-membered ring are isolated from the carbonyl group. This lack of extended conjugation would suggest that 2H-inden-2-one is less stable than 1H-inden-1-one.

Therefore, based on the principles of resonance stabilization, it is predicted that 1H-inden-1-one is the more stable isomer . The greater delocalization of π-electrons in 1H-inden-1-one lowers its overall energy compared to the cross-conjugated or isolated system in 2H-inden-2-one.

Keto-Enol Tautomerism in Indenones

The stability of the keto forms of indenone is intrinsically linked to the stability of their corresponding enol tautomers. The equilibrium between these forms is a critical aspect of their chemistry.

The tautomeric relationships can be visualized as follows:

Keto-enol tautomerism in indenone isomers.

Generally, the keto form is favored at equilibrium for simple carbonyl compounds.[3] However, factors such as aromaticity can significantly stabilize the enol form. In the case of indenols, the formation of the enol tautomer results in a fully aromatic naphthalene-like system if the hydroxyl proton is lost. While the enol forms themselves are not aromatic, the potential to form a highly stable aromatic anion upon deprotonation could influence the acidity of the enols and the dynamics of the tautomerism.

Experimental Protocols for Stability Determination

The determination of the thermodynamic stability of indenone isomers would rely on a combination of calorimetric and computational methods, similar to those used for the indanone analogs.

Static Bomb Combustion Calorimetry

This technique is employed to determine the standard molar enthalpy of formation in the condensed phase.

• Methodology:

  • A precisely weighed sample of the indenone isomer is placed in a crucible within a high-pressure vessel (the "bomb").

  • The bomb is sealed and pressurized with pure oxygen.

  • The sample is ignited, and the heat released during combustion is measured by the temperature change of the surrounding water bath.

  • From the energy of combustion, the standard molar enthalpy of combustion is calculated.

  • Using Hess's Law and the known standard enthalpies of formation of CO₂ and H₂O, the standard molar enthalpy of formation of the compound in its condensed state is derived.

Vaporization/Sublimation Enthalpy Determination

To obtain the gas-phase enthalpy of formation, the enthalpy of sublimation (for solids) or vaporization (for liquids) is required.

• Methodology (Calvet Microcalorimetry):

  • A sample of the indenone isomer is placed in a sample cell within the microcalorimeter.

  • The heat flow required to maintain a constant temperature as the sample sublimes or vaporizes is measured.

  • This heat flow is directly related to the enthalpy of the phase change.

• Methodology (Correlation-Gas Chromatography):

  • The retention times of the indenone isomer and a series of standard compounds with known vapor pressures are measured over a range of temperatures on a capillary column.

  • A correlation is established between the retention times and the known thermodynamic properties of the standards.

  • This correlation is then used to determine the enthalpy of vaporization of the indenone isomer.

The workflow for these experimental determinations can be summarized as follows:

Workflow for experimental stability determination.

Conclusion

• Experimental data on indanones shows that 1-indanone is more stable than 2-indanone.

• Theoretical considerations based on resonance and conjugation strongly suggest that 1H-inden-1-one is more stable than 2H-inden-2-one .

• The keto-enol tautomerism is a key factor in the chemistry of these compounds, and while the keto forms are generally expected to be more stable, the potential for forming a highly stable aromatic conjugate base could influence the properties of the enol tautomers.

For definitive quantitative comparison, further experimental calorimetric studies and high-level computational investigations on 1H-inden-1-one and its isomers are warranted. Such studies would be invaluable for professionals in drug development and organic synthesis, providing a more precise understanding of the thermodynamics of this important class of molecules.

References

• 1. scispace.com [scispace.com]
• 2. Keto/Enol Tautomerization [sites.science.oregonstate.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 2H-Inden-2-one, 1,3-dihydro- [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

The Synthesis of 1H-Inden-1-One: A Journey from Classic Cyclizations to Modern Catalysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one core, a prominent structural motif in a multitude of biologically active compounds and functional materials, has been a subject of synthetic interest for over a century. The quest for efficient and selective methods to construct this bicyclic α,β-unsaturated ketone has led to the development of a diverse array of synthetic strategies. This technical guide provides a comprehensive overview of the discovery and historical evolution of 1H-inden-1-one synthesis, detailing key experimental protocols and presenting comparative data for seminal methodologies.

Historical Perspective: The Dawn of Indenone Synthesis

The genesis of 1-indanone (B140024) (2,3-dihydro-1H-inden-1-one), the saturated precursor to 1H-inden-1-one, can be traced back to the early 20th century. The first successful syntheses relied on the principles of intramolecular electrophilic aromatic substitution, a cornerstone of organic chemistry.

One of the earliest and most enduring methods is the intramolecular Friedel-Crafts acylation of 3-arylpropanoic acids or their corresponding acid chlorides. The first reported synthesis of the unsubstituted 1-indanone from 3-phenylpropionic acid was described by Price and Lewis in 1939, achieving a 27% yield using 20% sulfuric acid at 140 °C[1]. A more efficient route, published in 1927, involved the cyclization of phenylpropionic acid chloride in the presence of aluminum chloride, affording a remarkable 90% yield[1][2]. This classical approach remains a fundamental and widely practiced method for the preparation of the 1-indanone scaffold.

Key Synthetic Methodologies and Experimental Protocols

The synthetic repertoire for accessing 1-indanones and their unsaturated counterparts has expanded significantly over the years, embracing both classical and modern catalytic approaches. This section details the experimental protocols for the most pivotal of these transformations.

Intramolecular Friedel-Crafts Acylation

This method remains a robust and versatile strategy for the synthesis of 1-indanones. The choice of starting material, either the carboxylic acid or the more reactive acid chloride, dictates the specific conditions required.

Experimental Protocol: Synthesis of 1-Indanone from 3-Phenylpropionic Acid

• Reagents and Equipment:

  • 3-Phenylpropionic acid

  • Polyphosphoric acid (PPA) or Eaton's reagent (P₂O₅ in methanesulfonic acid)

  • Round-bottom flask with a mechanical stirrer and a heating mantle

  • Ice bath

  • Dichloromethane (B109758) (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Rotary evaporator

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • To a round-bottom flask, add 3-phenylpropionic acid (1.0 eq).

  • Add polyphosphoric acid (approx. 10 times the weight of the carboxylic acid) in portions with vigorous stirring.

  • Heat the mixture to 80-90 °C and stir for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with stirring.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield 1-indanone.

Experimental Protocol: Synthesis of 1-Indanone from 3-Phenylpropionyl Chloride

• Reagents and Equipment:

  • 3-Phenylpropionyl chloride (can be prepared from 3-phenylpropionic acid and thionyl chloride)

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM) or carbon disulfide (CS₂)

  • Three-neck round-bottom flask with a magnetic stirrer, nitrogen inlet, and dropping funnel

  • Ice bath

  • Hydrochloric acid (aqueous solution)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Rotary evaporator

• Procedure:

  • Set up a flame-dried three-neck round-bottom flask under an inert atmosphere (nitrogen or argon).

  • Suspend anhydrous AlCl₃ (1.1-1.3 eq) in anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of 3-phenylpropionyl chloride (1.0 eq) in anhydrous DCM dropwise to the stirred suspension over 30 minutes.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-3 hours, monitoring by TLC.

  • Carefully quench the reaction by pouring the mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers and wash with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 1-indanone.

  • Purify by distillation or column chromatography.

Nazarov Cyclization

The Nazarov cyclization is a powerful method for the synthesis of cyclopentenones, which can be applied to the formation of the 1-indanone ring system. This reaction involves the acid-catalyzed 4π-electrocyclization of a divinyl ketone or its precursor. For indanone synthesis, chalcones (1,3-diaryl-2-propen-1-ones) are common starting materials.

Experimental Protocol: Synthesis of a Substituted 1-Indanone via Nazarov Cyclization of a Chalcone (B49325)

• Reagents and Equipment:

  • Substituted chalcone

  • Strong acid catalyst (e.g., trifluoroacetic acid (TFA), methanesulfonic acid, or a Lewis acid such as FeCl₃ or BF₃·OEt₂)

  • Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

  • Round-bottom flask with a magnetic stirrer and reflux condenser (if heating is required)

  • Ice bath

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Rotary evaporator

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the chalcone (1.0 eq) in the chosen anhydrous solvent in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the acid catalyst (stoichiometric or catalytic amounts, depending on the acid's strength and the substrate's reactivity). For example, neat TFA can be used as both solvent and catalyst.

  • Stir the reaction mixture at room temperature or heat to reflux, monitoring its progress by TLC. Reaction times can vary from minutes to several hours.

  • Upon completion, carefully quench the reaction by pouring it into a stirred mixture of ice and saturated sodium bicarbonate solution.

  • Extract the product with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 1-indanone.

Palladium-Catalyzed Carbonylative Cyclization

Modern transition-metal catalysis has introduced elegant and efficient pathways to the 1-indanone core. One such method is the palladium-catalyzed carbonylative cyclization of unsaturated aryl iodides.

Experimental Protocol: General Conditions for Palladium-Catalyzed Carbonylative Cyclization

• Reagents and Equipment:

  • Unsaturated aryl iodide (e.g., 1-iodo-2-allylbenzene)

  • Palladium catalyst (e.g., Pd(OAc)₂)

  • Ligand (e.g., a phosphine (B1218219) ligand)

  • Base (e.g., pyridine, triethylamine)

  • Carbon monoxide (CO) source (e.g., CO gas balloon or a CO-releasing molecule)

  • Solvent (e.g., DMF, toluene)

  • Schlenk tube or a pressure-rated reaction vessel

  • Standard workup and purification equipment

• Procedure:

  • To a Schlenk tube, add the aryl iodide (1.0 eq), palladium catalyst (e.g., 5-10 mol%), ligand, and base.

  • Evacuate and backfill the tube with carbon monoxide (typically at 1 atm pressure).

  • Add the anhydrous solvent via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for the required time (typically several hours), monitoring by TLC or GC-MS.

  • After the reaction is complete, cool to room temperature and perform a standard aqueous workup.

  • Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

  • Purify the crude product by column chromatography.

Synthesis of 1H-Inden-1-one from 1-Indanone

The direct synthesis of the unsaturated 1H-inden-1-one is less common than the preparation of its saturated precursor. A frequent strategy involves the dehydrogenation of a pre-formed 1-indanone. A common method is α-bromination followed by dehydrobromination.

Experimental Protocol: Synthesis of 1H-Inden-1-one via Bromination-Dehydrobromination [3]

• Reagents and Equipment:

  • 1-Indanone

  • N-Bromosuccinimide (NBS)

  • 2,2'-Azobis(isobutyronitrile) (AIBN)

  • Carbon tetrachloride (CCl₄) or another suitable solvent

  • Triethylamine (B128534) (TEA)

  • Round-bottom flask with a magnetic stirrer and reflux condenser

  • Ice bath

  • Celite

  • Standard workup and purification equipment

• Procedure:

  • Bromination: To a solution of 1-indanone (1.0 eq) in CCl₄, add NBS (1.1 eq) and a catalytic amount of AIBN.

  • Heat the mixture to reflux and stir for 2-3 hours.

  • Cool the reaction mixture and filter through Celite to remove succinimide, washing the filter cake with CCl₄.

  • Dehydrobromination: Cool the filtrate to 0 °C and add triethylamine (2.0 eq).

  • Stir the mixture overnight, allowing it to warm to room temperature.

  • Concentrate the reaction mixture in vacuo.

  • Purify the residue by column chromatography (e.g., using an ethyl acetate/hexanes gradient) to yield 1H-inden-1-one.

Quantitative Data Summary

The following tables summarize the quantitative data for the key synthetic methods described, allowing for a direct comparison of their efficiencies.

Table 1: Intramolecular Friedel-Crafts Acylation

Starting Material	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Phenylpropionic acid	20% H₂SO₄	-	140	-	27	[1]
3-Phenylpropionyl chloride	AlCl₃	Benzene	-	-	90	[1][2]
3-Phenylpropionic acid	Polyphosphoric acid	-	80-90	1-2	Typically >80	General Method
3-(4-Methoxyphenyl)propionic acid	Tb(OTf)₃	o-Dichlorobenzene	250	2	74	[2]

Table 2: Nazarov Cyclization

Substrate	Catalyst/Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Chalcone (general)	Trifluoroacetic acid	TFA	RT	Varies	Good to excellent	[1]
Substituted Dienone	Cu(OTf)₂ (catalytic)	DCE	80	Varies	High	General Method

Table 3: Palladium-Catalyzed Carbonylative Cyclization

Substrate	Pd Catalyst (mol%)	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Unsaturated aryl iodides	Pd(OAc)₂ (10)	-	Pyridine	DMF	100	Good to excellent	General Method

Table 4: Synthesis of 1H-Inden-1-one from 1-Indanone

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
6-Methoxy-1-indanone	1. NBS, AIBN 2. TEA	CCl₄	Reflux, then 0 to RT	2.5, then overnight	60	[3]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the core mechanisms and experimental workflows for the key synthetic transformations.

References

• 1. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 3. 1H-Inden-1-one synthesis - chemicalbook [chemicalbook.com]

The 1H-Inden-1-one Scaffold: A Privileged Core for Novel Therapeutic Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one core, a fused benzene (B151609) and cyclopentanone (B42830) ring system, has emerged as a "privileged scaffold" in medicinal chemistry.[1] Its inherent structural features and synthetic tractability have made it a cornerstone for the development of a diverse array of therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders.[1][2][3] This technical guide provides an in-depth overview of the potential research applications of novel 1H-inden-1-one scaffolds, presenting key quantitative data, detailed experimental protocols, and visual representations of associated biological pathways and workflows.

Therapeutic Potential Across Multiple Disease Areas

The versatility of the 1H-inden-1-one scaffold allows for the design and synthesis of derivatives with a broad spectrum of biological activities.[3] Researchers have successfully developed compounds with potent anticancer, anti-inflammatory, neuroprotective, and antibacterial properties.[2][4][5]

Anticancer Applications

Derivatives of the 1H-inden-1-one scaffold have shown significant promise as anticancer agents.[6] One key mechanism of action is the inhibition of tubulin polymerization, a critical process in cell division. By binding to the colchicine (B1669291) site on tubulin, these compounds disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells.[7][8]

A notable example is compound 12d , a dihydro-1H-indene derivative, which has demonstrated potent antiproliferative activity against four cancer cell lines with IC50 values ranging from 0.028 to 0.087 µM.[7][8] This compound was found to bind to the colchicine site on tubulin and inhibit its polymerization.[7][8] Furthermore, it induced G2/M phase cell cycle arrest and apoptosis, and inhibited tumor metastasis and angiogenesis.[7][8]

Table 1: Anticancer Activity of 1H-Inden-1-one Derivatives

Compound	Target Cancer Cell Line	IC50 (µM)	Reference
12d	Four cancer cell lines	0.028 - 0.087	[7],[8]
12j	Various cancer cell lines	Potent growth inhibitory effects at 0.1 µM	[8]
12q	Various cancer cell lines	Potent growth inhibitory effects at 0.1 µM	[8]
9f	Human colorectal cancer (HCT116)	14.3 ± 4.4	[9]
6o	Chronic myeloid leukemia (K562)	5.15	[10]

Anti-inflammatory Activity

The 1H-inden-1-one scaffold has also been successfully utilized to develop potent anti-inflammatory agents.[2] 2-Benzylidene-1-indanone derivatives, in particular, have been identified as promising candidates.[1] The anti-inflammatory properties of some derivatives have been shown to be stronger than the standard non-steroidal anti-inflammatory drug (NSAID), indomethacin.[11]

Table 2: Anti-inflammatory Activity of 1H-Inden-1-one Derivatives

Compound Series	Assay	Results	Reference
64k, 64j, 64f, 64g, 64i	Carrageenan-induced paw edema	Stronger inhibition of paw edema than indomethacin	[11]
Indanone Derivative from Fernandoa adenophylla	Heat-induced hemolysis	Inhibition of lysis of human red blood cells (9.12 ± 0.75% to 72.82 ± 4.36%)	[12]

Neuroprotective Potential

The successful development of donepezil, an indanone-derived drug for Alzheimer's disease, has spurred significant interest in this scaffold for treating neurodegenerative disorders.[5] Indanone derivatives can modulate the activity of key enzymes like monoamine oxidases (MAO-A and -B) and acetylcholinesterase (AChE), leading to increased levels of neuroprotective brain chemicals.[5]

Synthetic Methodologies

The synthesis of 1H-inden-1-one scaffolds can be achieved through various established methods, providing chemists with a versatile toolkit to create diverse libraries of compounds.[1][2]

Key Synthetic Routes:

• Intramolecular Friedel–Crafts Acylation: This is a common and effective method, typically starting from 3-arylpropionic acids.[1][2]

• Nazarov Cyclization: This acid-catalyzed reaction involves the cyclization of α,β-unsaturated ketones to form cyclopentenones, which can be precursors to indanones.[1][3]

• Palladium-Catalyzed Carbonylative Cyclization: This method can be used to prepare indanones from unsaturated aryl iodides.[1]

A comprehensive review has detailed over 100 synthetic methods for preparing 1-indanones, highlighting the wide range of starting materials and reaction conditions available.[2]

Experimental Protocol: General Synthesis of Dihydro-1H-indene Derivatives (as exemplified by the synthesis of compound 12d)[7][8]

Step 1: Synthesis of the Indanone Core

• Reaction: Intramolecular Friedel–Crafts acylation of a suitable 3-arylpropionic acid.

• Reagents and Conditions: Polyphosphoric acid (PPA), 90 °C, 2 hours.

• Yield: Approximately 71.4%.

Step 2: Aldol Condensation

• Reaction: Knoevenagel condensation of the indanone core with a substituted benzaldehyde.

• Reagents and Conditions: Substituted benzaldehydes, potassium hydroxide (B78521) (KOH), methanol (B129727) (MeOH), room temperature, overnight.

Step 3 & 4: Reduction

• Reaction: Reduction of the resulting benzylidene-indanone.

• Reagents and Conditions:

  • Aluminum chloride (AlCl₃), lithium aluminum hydride (LiAlH₄), tetrahydrofuran (B95107) (THF), 0 °C, 2–12 hours.

  • Hydrogen gas (H₂), palladium on carbon (Pd/C), methanol (MeOH), room temperature, overnight.

• Overall Yield (three steps): 5.1–29.6%.

Visualizing the Mechanisms and Workflows

To better understand the logical relationships in the research and development of 1H-inden-1-one derivatives, the following diagrams illustrate key processes.

Caption: General workflow for synthesis and evaluation of 1H-inden-1-one derivatives.

Caption: Tubulin polymerization inhibition by 1H-inden-1-one derivatives.

Future Directions

The 1H-inden-1-one scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Future research is likely to focus on several key areas:

• Synthesis of Diverse Libraries: The development of high-throughput synthesis and screening of diverse libraries of 1H-inden-1-one derivatives will be crucial for identifying new lead compounds.[1]

• Exploration of New Biological Targets: While significant progress has been made in cancer and inflammation, the application of this scaffold to other diseases, such as infectious diseases, warrants further investigation.[1]

• Structure-Activity Relationship (SAR) Studies: Detailed SAR studies will be essential to optimize the potency, selectivity, and pharmacokinetic properties of lead compounds.

• Material Science Applications: Beyond pharmaceuticals, 1H-inden-1-one derivatives have potential applications in materials science, for example, as organic functional materials, OLEDs, dyes, and fluorophores.[13]

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 4. Synthesis of 1-indanones with a broad range of biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indanone: a promising scaffold for new drug discovery against neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Annulations involving 1-indanones to access fused- and spiro frameworks - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safety, Handling, and Disposal of 1H-Inden-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety, handling, and disposal protocols for 1H-inden-1-one. The information is intended to support laboratory personnel in managing this chemical safely and in compliance with established regulations.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1H-inden-1-one (2,3-dihydro-1H-inden-1-one) is presented in Table 1. This data is crucial for understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of 2,3-dihydro-1H-inden-1-one

Property	Value	Reference
Molecular Formula	C₉H₈O	[1]
Molecular Weight	132.16 g/mol	[1]
Appearance	Light yellow solid	[1]
Melting Point	38 - 42 °C (100.4 - 107.6 °F)	[1]
Boiling Point	243 - 245 °C (469.4 - 473 °F) @ 760 mmHg	[1]
Flash Point	> 110 °C (> 230 °F)	[1][2]
Autoignition Temperature	525 °C (977 °F)	[1][2]
Solubility	Soluble in water	[1][2]
pH	7 (5g/l water)	[1][3]

Hazard Identification and GHS Classification

1H-inden-1-one is classified as hazardous. The GHS classification is summarized in Table 2.

Table 2: GHS Hazard Classification for 1H-inden-1-one

Hazard Class	Category	Hazard Statement	Pictogram
Acute toxicity, Oral	4	H302: Harmful if swallowed	GHS07: Exclamation mark
Skin corrosion/irritation	2	H315: Causes skin irritation	GHS07: Exclamation mark
Serious eye damage/eye irritation	2	H319: Causes serious eye irritation	GHS07: Exclamation mark
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation	GHS07: Exclamation mark

Source:[4]

Toxicological Data

The acute oral toxicity of 2,3-dihydro-1H-inden-1-one has been determined in rats.

Table 3: Acute Toxicity of 2,3-dihydro-1H-inden-1-one

Route	Species	Value	Reference
Oral	Rat	LD50: 1300 mg/kg	[1][2]

Experimental Protocol for Acute Oral Toxicity (OECD Guideline 423)

While the specific study details for the 1300 mg/kg LD50 value are not publicly available, the following is a general methodology based on the OECD Test Guideline 423 for Acute Oral Toxicity (Acute Toxic Class Method) which is a standard protocol for such determinations.[5][6][7]

• Objective: To determine the acute oral toxicity of a substance.

• Test Animals: Typically, healthy young adult rats of a single sex (usually females) are used.[5]

• Housing and Feeding: Animals are housed in standard laboratory conditions with access to food and water, except for a brief fasting period before dosing.

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. The substance is usually dissolved or suspended in an appropriate vehicle (e.g., water or corn oil). The volume administered should not exceed 1 mL/100g of body weight for aqueous solutions.[5]

• Dose Levels: A stepwise procedure is used with a starting dose selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg). Each step uses three animals.[5]

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days after dosing.

• Endpoint: The LD50 is determined based on the dose at which mortality is observed. The method allows for classification of the substance into a GHS toxicity category.

Handling and Personal Protective Equipment (PPE)

Safe handling of 1H-inden-1-one is critical to prevent exposure. The following procedures and PPE are recommended.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood.[3]

• Ensure that eyewash stations and safety showers are readily accessible.[1][2]

Personal Protective Equipment

A comprehensive PPE strategy is the first line of defense against potential exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

PPE Category	Specific Recommendations	Rationale
Eye Protection	Safety glasses with side shields or chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.	To protect eyes from dust particles and potential splashes.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use.	To prevent skin contact.[3]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.	To prevent inhalation of airborne particles.[1]
Body Protection	A lab coat should be worn at all times. Consider a chemically resistant apron if there is a risk of splashing.	To protect skin and clothing from contamination.

First Aid Measures

In case of exposure, immediate action is crucial.

Table 5: First Aid Measures for 1H-inden-1-one Exposure

Exposure Route	First Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[8]
Skin Contact	Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Consult a physician.[8]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[8]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[8]

Storage

• Store in a cool, dry, and well-ventilated place.[3]

• Keep the container tightly closed.[3]

• Store away from incompatible materials such as oxidizing agents.[1][2]

Spills and Accidental Release

• Ensure adequate ventilation.

• Wear appropriate personal protective equipment.

• Avoid dust formation.

• Sweep up the spilled solid material and place it into a suitable, closed container for disposal.[8]

• Do not let the product enter drains.[8]

Disposal Guidelines

1H-inden-1-one and its contaminated materials should be disposed of as hazardous waste.

General Disposal Procedure

The primary and recommended method for the disposal of 1H-inden-1-one is through a licensed professional waste disposal service. The material should be incinerated in a chemical incinerator equipped with an afterburner and scrubber.[3]

Laboratory Waste Management Workflow

The following diagram illustrates a typical workflow for managing 1H-inden-1-one waste in a laboratory setting.

Workflow for Safe Disposal of 1H-inden-1-one Waste

Potential Chemical Degradation Methods (For research and evaluation purposes only)

The following are general chemical reactions that can degrade aromatic ketones. These are not validated disposal protocols for 1H-inden-1-one and should be evaluated on a small scale by qualified personnel before any application.

Sodium borohydride (B1222165) (NaBH₄) is a mild reducing agent that can reduce ketones to secondary alcohols.[9][10][11][12] The resulting alcohol may be less hazardous, but its toxicity would need to be assessed.

• General Reaction: C₆H₄(CH₂)₂CO + NaBH₄ → C₆H₄(CH₂)₂CHOH

• Illustrative Protocol:

  • Dissolve the 1H-inden-1-one in a suitable solvent like ethanol (B145695) or methanol (B129727) in a flask.

  • Cool the solution in an ice bath.

  • Slowly add a molar excess of sodium borohydride in small portions.

  • Stir the reaction mixture until the reaction is complete (monitor by TLC).

  • Carefully quench the reaction by the slow addition of water or dilute acid.

  • The resulting product would need to be extracted and disposed of as hazardous waste, though potentially of a different hazard classification.

Potassium permanganate (B83412) (KMnO₄) is a strong oxidizing agent that can cleave aromatic ketones, potentially breaking them down into smaller, less hazardous compounds.[13][14][15][16][17] This reaction can be vigorous and should be performed with extreme caution.

• General Reaction: Aromatic ketones can be oxidized to carboxylic acids under harsh conditions.

• Illustrative Protocol:

  • Prepare a solution or suspension of 1H-inden-1-one in water or a suitable solvent.

  • Slowly add a solution of potassium permanganate while monitoring the temperature. The reaction can be exothermic.

  • The reaction may require heating to proceed.

  • The final products would be a mixture of carboxylic acids and manganese dioxide. The entire mixture should be collected and disposed of as hazardous waste.

Signaling and Metabolic Pathways

Currently, there is no specific information available in the public domain detailing the signaling pathways directly affected by 1H-inden-1-one toxicity. However, it is known that aromatic compounds are often metabolized in the liver by the cytochrome P450 (CYP450) enzyme system.[18][19][20][21][22] This metabolic process can sometimes lead to the formation of reactive intermediates that can cause cellular damage.

The diagram below illustrates a generalized metabolic pathway for xenobiotics, which is likely applicable to 1H-inden-1-one.

Generalized Metabolic Pathway of 1H-inden-1-one

This guide is intended for informational purposes and should be supplemented with institution-specific safety protocols and regulatory requirements. Always consult the most recent Safety Data Sheet (SDS) for 1H-inden-1-one before use.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. westliberty.edu [westliberty.edu]
• 4. 1H-inden-1-one | C9H6O | CID 11815384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. MPG.eBooks - Description: Test No. 423: Acute Oral toxicity - Acute Toxic Class Method [ebooks.mpdl.mpg.de]
• 7. Acute Toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 8. chemicalbook.com [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. Asymmetric reduction of aromatic ketones by sodium borohydride in the presence of bovine serum albumin - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. lib3.dss.go.th [lib3.dss.go.th]
• 12. www1.chem.umn.edu [www1.chem.umn.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. reactionrepo.mintlify.app [reactionrepo.mintlify.app]
• 17. Potassium Permanganate [organic-chemistry.org]
• 18. Aldehyde and Ketone Synthesis by P450-Catalyzed Oxidative Deamination of Alkyl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Human cyt P450 mediated metabolic toxicity of 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) evaluated using electrochemiluminescent arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Metabolism - Wikipedia [en.wikipedia.org]
• 21. youtube.com [youtube.com]
• 22. mdpi.com [mdpi.com]

A Technical Guide to 1H-Inden-1-one: Commercial Availability, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1H-inden-1-one, a key structural motif in medicinal chemistry. This document details its commercial availability from various suppliers, provides in-depth experimental protocols for its synthesis and analysis, and explores its significance in drug discovery, particularly in the context of neurodegenerative diseases.

Commercial Availability and Suppliers

1H-Inden-1-one, also commonly known as 1-indanone (B140024), and its derivatives are readily available from a range of chemical suppliers. These compounds are offered in various purities and quantities to suit diverse research and development needs. Below is a summary of prominent suppliers and their typical product specifications.

Supplier	Product Name(s)	CAS Number	Purity	Available Quantities
Thermo Scientific Chemicals	1-Indanone, 2,3-dihydro-1H-inden-1-one	83-33-0	≥99%	10 g, 25 g, 100 g
Molport	2,3-dihydro-1H-inden-1-one	83-33-0	≥90%, 95%, 97%	Varies by supplier (mg to kg)
ChemicalBook	1-Indanone, 2,3-Dihydro-1H-inden-1-one	83-33-0	98%, 99%	Varies by supplier (g to MT)
Sigma-Aldrich (Merck)	1-Indanone	83-33-0	≥99%	25 g, 100 g
Vibrant Pharma Inc.	4-Fluoro-2,3-dihydro-1H-inden-1-one	699-99-0	97%	Varies
Apollo Scientific	1H-Inden-1-one	480-90-0	N/A	N/A
CymitQuimica	1H-Inden-1-one, 2,3-dihydro-4-nitro-	N/A	95%	100 mg, 250 mg, 1 g, 5 g

Synthesis of 1H-Inden-1-one: Experimental Protocols

The synthesis of the 1-indanone scaffold is a cornerstone for the development of a multitude of biologically active molecules. The most classical and widely employed method is the intramolecular Friedel-Crafts acylation of 3-arylpropanoic acids or their derivatives.

Intramolecular Friedel-Crafts Acylation of 3-Phenylpropanoic Acid

This method involves the cyclization of 3-phenylpropanoic acid using a strong acid catalyst to yield 1-indanone.

Materials:

• 3-Phenylpropanoic acid

• Polyphosphoric acid (PPA) or a Lewis acid such as Aluminum Chloride (AlCl₃)

• Dichloromethane (B109758) (anhydrous)

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Organic solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

Procedure:

• Acid Chloride Formation (if using Lewis acid catalyst): To a solution of 3-phenylpropanoic acid (1 equivalent) in anhydrous dichloromethane, add thionyl chloride (1.2 equivalents) dropwise at 0 °C. Stir the reaction mixture at room temperature for 2 hours. Remove the solvent and excess thionyl chloride under reduced pressure.

• Friedel-Crafts Cyclization (using Lewis acid): Dissolve the resulting acid chloride in anhydrous dichloromethane and cool to 0 °C. Add aluminum chloride (1.2 equivalents) portion-wise, ensuring the temperature does not exceed 5 °C. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3 hours.

• Friedel-Crafts Cyclization (using PPA): Add 3-phenylpropanoic acid (1 equivalent) to polyphosphoric acid (10 equivalents by weight) at 80-90 °C. Stir the mixture vigorously for 30-60 minutes until the starting material is consumed (monitored by TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice and stir until the PPA is dissolved. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to afford pure 1-indanone.

Caption: Workflow for the synthesis of 1H-inden-1-one.

Analytical Methodologies

The characterization and purity assessment of 1H-inden-1-one and its derivatives are crucial for their application in research and drug development. Standard analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC).

¹H NMR Spectroscopy

¹H NMR is used to confirm the structure of the synthesized 1-indanone. The spectrum of 1-indanone in CDCl₃ typically shows characteristic peaks for the aromatic and aliphatic protons.

• Aromatic protons: Multiplets in the range of δ 7.2-7.8 ppm.

• Aliphatic protons (CH₂ adjacent to carbonyl): A triplet around δ 3.0-3.2 ppm.

• Aliphatic protons (CH₂ adjacent to aromatic ring): A triplet around δ 2.6-2.8 ppm.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like 1-indanone.

Typical GC-MS Parameters:

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Carrier Gas: Helium.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 50 °C, ramp to 280 °C at 10 °C/min.

• MS Detector: Electron Ionization (EI) at 70 eV.

The mass spectrum of 1-indanone will show a molecular ion peak (M⁺) at m/z = 132, along with characteristic fragmentation patterns.

Biological Significance and Signaling Pathways

The 1-indanone scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its derivatives have shown significant potential in the treatment of a wide range of diseases, most notably neurodegenerative disorders like Alzheimer's and Parkinson's disease.[2][3]

Alzheimer's Disease

Several 1-indanone derivatives have been developed as multi-target-directed ligands for the treatment of Alzheimer's disease.[4] Their mechanisms of action often involve the inhibition of key enzymes and the modulation of pathological protein aggregation.

• Cholinesterase Inhibition: Many 1-indanone derivatives are potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[4] By inhibiting these enzymes, they increase the levels of the neurotransmitter acetylcholine (B1216132) in the brain, which is beneficial for cognitive function.

• Inhibition of Amyloid-β Aggregation: A hallmark of Alzheimer's disease is the aggregation of amyloid-beta (Aβ) peptides into toxic plaques. Certain 1-indanone derivatives have been shown to inhibit this aggregation process and even promote the disassembly of pre-formed Aβ fibrils.[4]

• Monoamine Oxidase (MAO) Inhibition: Some C5 and C6-substituted 1-indanones are effective and selective inhibitors of MAO-A and MAO-B, enzymes that degrade neurotransmitters.[1] Inhibition of MAO can help to restore neurotransmitter balance in the brain.

References

• 1. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent developments in biological activities of indanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of indanone derivatives as multi-target-directed ligands against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

1H-Inden-1-one: A Privileged Scaffold in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one core, a bicyclic structure featuring a benzene (B151609) ring fused to a five-membered ring with a ketone and a double bond, has emerged as a significant pharmacophore in medicinal chemistry. Its rigid framework and versatile chemical handles allow for the development of a diverse range of derivatives with potent biological activities. This guide provides a comprehensive overview of the synthesis, medicinal applications, and structure-activity relationships of 1H-inden-1-one derivatives, with a focus on their anticancer, anti-inflammatory, and neuroprotective properties.

Synthesis of the 1H-Inden-1-one Core

The synthesis of the 1H-inden-1-one scaffold can be achieved through various synthetic routes. A common and effective method involves an intramolecular Friedel–Crafts reaction. For instance, 3-arylpropanoic acids can be cyclized using a catalyst in an acidic medium to yield the corresponding 1-indanone (B140024).[1][2][3] Subsequent functionalization and introduction of a double bond can then lead to the desired 1H-inden-1-one derivatives.

Another approach involves the reaction of diethyl phthalate (B1215562) with ethyl acetate (B1210297) to form indane-1,3-dione, which can then undergo a Knoevenagel condensation with various aromatic aldehydes to produce chalcone-like intermediates.[2] These intermediates can be further modified to generate a library of 1H-inden-1-one derivatives. The choice of synthetic route often depends on the desired substitution pattern on the indenone core.

Medicinal Chemistry Applications

The unique structural features of 1H-inden-1-one have been exploited to design and synthesize compounds with a wide spectrum of pharmacological activities.

Anticancer Activity

Numerous studies have highlighted the potential of 1H-inden-1-one derivatives as potent anticancer agents.[4] These compounds have been shown to inhibit the growth of various cancer cell lines, including leukemia, non-small cell lung cancer, and breast cancer.[5][6]

One notable derivative, 2-(3-((6-chloro-1-oxo-2,3-dihydro-1H-inden-2-ylidene)methyl)phenoxy)-N-(thiazol-2-yl)acetamide, demonstrated significant growth inhibition against several cancer cell lines.[5][6] Another series of dihydro-1H-indene derivatives were designed as tubulin polymerization inhibitors that bind to the colchicine (B1669291) site, exhibiting both anti-angiogenic and antitumor properties.[7][8] Compound 12d from this series was identified as a particularly potent derivative with IC50 values in the nanomolar range against four different cancer cell lines.[7][8]

The anticancer mechanism of some indanone derivatives involves the inhibition of tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[4][9] Furthermore, some derivatives have shown the ability to suppress vascular endothelial growth factor receptors (VEGF-R1 and VEGF-R2) and hypoxia-inducible factor-α (HIF-α) in human breast cancer cells, indicating anti-angiogenic activity.[4]

Anti-inflammatory Activity

The 1H-inden-1-one scaffold has also been a foundation for the development of novel anti-inflammatory agents.[10] Certain 2-benzylidene-1-indanone (B110557) derivatives have shown promise in treating acute lung injury by mitigating inflammatory responses.[10] For instance, (E)-6-hydroxy-2-(4-hydroxy-3-methoxybenzylidene)-2,3-dihydro-1H-inden-1-one (7x) and (E)-2-(4-hydroxy-3-methoxybenzylidene)-7-propoxy-2,3-dihydro-1H-inden-1-one (7w) exhibited significant anti-inflammatory activities in cultured macrophages.[10]

The mechanism of anti-inflammatory action for some of these derivatives involves the modulation of key signaling pathways, such as the NF-κB and Nrf2 pathways.[10] Additionally, some indole (B1671886) derivatives incorporating the indanone moiety have been evaluated as cyclooxygenase-2 (COX-2) inhibitors, demonstrating both anti-inflammatory and analgesic properties.[11][12] A methyl carboxylate derivative of 1H-inden-1-one, isolated from Fernandoa adenophylla, demonstrated anti-inflammatory activity by inhibiting heat-induced hemolysis and showed binding affinity for COX-1, COX-2, and TNF-α in silico.[13]

Neuroprotective Activity

Derivatives of the related indane scaffold have shown potential in the treatment of neurodegenerative diseases like Alzheimer's disease.[14] For example, a specific derivative, 3-[(5,6-dimethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl) methyl] phenyl (4-methoxyphenyl) carbamate, exhibited potent inhibitory activity against both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), along with a strong inhibitory effect on β-amyloid self-aggregation.[14] This compound also demonstrated significant neuroprotective effects on PC12 cells against hydrogen peroxide-induced cell death.[14] Another compound, XQ-1H, has been shown to exert neuroprotective effects in models of cerebral ischemia.[15]

Quantitative Data Summary

The following tables summarize the quantitative biological data for key 1H-inden-1-one derivatives.

Table 1: Anticancer Activity of 1H-Inden-1-one Derivatives

Compound ID	Cancer Cell Line	Activity Metric	Value (µM)	Reference
3e	Leukemia	% Growth Inhibition	61.47%	[5][6]
3e	Non-Small Cell Lung Cancer	% Growth Inhibition	79.31%	[5][6]
3e	Breast Cancer	% Growth Inhibition	62.82%	[5][6]
12d	A549 (Lung)	IC50	0.087 ± 0.009	[8]
12d	Hela (Cervical)	IC50	0.078 ± 0.005	[8]
12d	H22 (Liver)	IC50	0.068 ± 0.008	[8]
12d	K562 (Leukemia)	IC50	0.028 ± 0.007	[8]
Indanone 1	Ehrlich Ascites Carcinoma (in vivo)	% Tumor Growth Inhibition	54.3% at 50mg/kg	[4]

Table 2: Anti-inflammatory and Neuroprotective Activity of Indanone Derivatives

Compound ID	Target/Assay	Activity Metric	Value (µM)	Reference
Indanone Derivative	Heat-induced hemolysis	% Inhibition	72.82 ± 4.36 at 100 µM	[13]
4h	Acetylcholinesterase (AChE)	IC50	1.20	[14]
4h	Butyrylcholinesterase (BChE)	IC50	0.30	[14]
4h	β-amyloid self-aggregation	% Inhibition	86.8%	[14]

Experimental Protocols

General Synthesis of 2-Benzylidene-1-indanone Derivatives

A general procedure for the synthesis of 2-benzylidene-1-indanone derivatives involves the Claisen-Schmidt condensation of a substituted 1-indanone with a substituted benzaldehyde (B42025).

Procedure: To a solution of potassium hydroxide (B78521) (4.50 mmol) in methanol (B129727) (50 ml), 5,6,7-trimethoxy-2,3-dihydro-1H-inden-1-one (0.90 mmol) is added. After stirring for 15 minutes, a solution of the appropriately substituted benzaldehyde (1.08 mmol) in methanol (20 ml) is added dropwise. The reaction mixture is stirred at room temperature overnight. The mixture is then concentrated under reduced pressure, diluted with water, and extracted with dichloromethane (B109758) (3 x 50 ml).[8] The combined organic layers are processed to yield the desired product.

In Vitro Cell Growth Inhibition Assay (CCK-8 Assay)

The antiproliferative activities of the synthesized compounds are evaluated against various cancer cell lines using the Cell Counting Kit-8 (CCK-8) assay.

Procedure: Cancer cells are seeded in 96-well plates and incubated overnight. The cells are then treated with different concentrations of the test compounds for a specified period (e.g., 48 hours). After the incubation period, the CCK-8 solution is added to each well, and the plate is incubated for an additional 1-4 hours. The absorbance is measured at 450 nm using a microplate reader. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is then calculated.[8]

Heat-Induced Hemolysis Assay for Anti-inflammatory Activity

This assay evaluates the ability of a compound to stabilize red blood cell membranes against heat-induced lysis, which is a measure of anti-inflammatory activity.

Procedure: A suspension of red blood cells is prepared and treated with different concentrations of the test compound. The samples are then incubated in a water bath at a specific temperature (e.g., 56 °C) for 30 minutes. After incubation, the samples are centrifuged, and the absorbance of the supernatant is measured at 560 nm to determine the amount of hemoglobin released. Diclofenac sodium can be used as a positive control. The percentage of hemolysis inhibition is calculated.[13]

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate key concepts and workflows related to the medicinal chemistry of 1H-inden-1-one.

Caption: Drug discovery workflow for 1H-inden-1-one derivatives.

Caption: Anti-inflammatory mechanism of 1H-inden-1-one derivatives.

Caption: Workflow for in vitro anticancer screening of indenones.

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 3. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]
• 6. ingentaconnect.com [ingentaconnect.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Computational Study of Some New 1-(1H-indol-1- yl)ethanone Derivatives on COX-2 Enzyme and Evaluation of In-Vivo Analgesic and Anti-inflammatory Activity | Bentham Science [eurekaselect.com]
• 12. researchgate.net [researchgate.net]
• 13. Anti-inflammatory and anti-diabetic properties of indanone derivative isolated from Fernandoa adenophylla in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Therapeutic neuroprotective effects of XQ-1H in a rat model of permanent focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Electrochemical Properties of Substituted 1H-Inden-1-Ones: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electrochemical properties of substituted 1H-inden-1-ones. This class of compounds, characterized by a fused bicyclic system with an α,β-unsaturated ketone moiety, is of significant interest in medicinal chemistry and materials science. Understanding their electrochemical behavior, particularly their reduction and oxidation potentials, is crucial for elucidating reaction mechanisms, predicting molecular interactions, and designing novel compounds with desired electronic properties.

Introduction to the Electrochemistry of 1H-Inden-1-Ones

The electrochemical behavior of 1H-inden-1-ones is primarily dictated by the presence of the α,β-unsaturated carbonyl group. This functional group is readily reducible, typically undergoing a one-electron transfer to form a radical anion in the initial step. The stability and subsequent reactivity of this radical anion are significantly influenced by the nature and position of substituents on the indenone core.

Electron-donating groups (EDGs) generally increase the electron density of the π-system, making the reduction more difficult and shifting the reduction potential to more negative values. Conversely, electron-withdrawing groups (EWGs) facilitate the acceptance of an electron, resulting in a less negative or more positive reduction potential.

Quantitative Electrochemical Data

The following table summarizes the half-wave potentials (E½) for a series of 2,3-disubstituted 1-indenones, as determined by polarography. This data provides valuable insights into the electronic effects of various substituents on the ease of reduction of the indenone system.

Compound ID	Substituent (R¹)	Substituent (R²)	Half-Wave Potential (E½) vs. SCE (V)
1a	Phenyl	Phenyl	-1.03
1b	p-Tolyl	Phenyl	-1.05
1c	p-Anisyl	Phenyl	-1.07
1d	p-Chlorophenyl	Phenyl	-0.99
1e	p-Bromophenyl	Phenyl	-0.98
1f	Phenyl	p-Tolyl	-1.04
1g	Phenyl	p-Anisyl	-1.06
1h	Phenyl	p-Chlorophenyl	-1.00
1i	Cyclohexyl	Phenyl	-1.15
1j	Phenyl	1-Naphthyl	-1.01
1k	Methyl	Phenyl	-1.18
1l	Ethyl	Phenyl	-1.17
1m	Methyl	Methyl	-1.25

Data sourced from "Electrochemical Reductive Acylation of 2,3-Disubstituted 1-Indenones".

Experimental Protocols

The following is a detailed methodology for the electrochemical analysis of substituted 1H-inden-1-ones, based on the procedures described in the cited literature.

3.1. Technique: Polarography

Polarography is an electrochemical method used to determine the concentration of substances in a solution by measuring the current that flows when a voltage is applied to two electrodes.

3.2. Instrumentation

• Polarograph: A Yanagimoto P-8 type polarograph was used.

• Cell: A standard three-electrode cell was employed.

• Working Electrode: Dropping mercury electrode (DME).

• Reference Electrode: Saturated Calomel Electrode (SCE).

• Counter Electrode: Platinum wire.

3.3. Reagents and Solutions

• Solvent: N,N-Dimethylformamide (DMF), spectroscopic grade, was used after distillation under reduced pressure.

• Supporting Electrolyte: Tetra-n-butylammonium iodide (TBAI), polarographic grade, was used without further purification at a concentration of 0.1 M.

• Analyte (Substituted 1H-Inden-1-one): The compounds were synthesized and purified according to established literature methods. A stock solution of each indenone derivative was prepared in DMF.

3.4. Experimental Procedure

• The electrolytic solution was prepared by dissolving the supporting electrolyte (TBAI) in the solvent (DMF) to a final concentration of 0.1 M.

• A known concentration of the specific substituted 1H-inden-1-one was added to the electrolytic solution.

• The solution was deaerated by bubbling with purified nitrogen gas for at least 15 minutes prior to the measurement to remove dissolved oxygen, which can interfere with the electrochemical measurements.

• The polarogram was recorded by scanning the potential of the working electrode towards more negative values.

• The half-wave potential (E½) was determined from the midpoint of the diffusion-limited current plateau of the polarographic wave.

Visualizations

4.1. Proposed Electrochemical Reduction Pathway of 1H-Inden-1-one

Caption: Generalized electrochemical reduction pathway of a substituted 1H-inden-1-one.

4.2. Experimental Workflow for Cyclic Voltammetry

Photophysical Characteristics of Fluorescent 1H-Inden-1-one Derivatives: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical characteristics of fluorescent 1H-inden-1-one derivatives. These compounds are of significant interest due to their versatile fluorescent properties and their applications as molecular probes, photoswitches, and potential therapeutic agents.

Core Photophysical Properties

1H-inden-1-one derivatives are carbocyclic compounds whose fluorescent properties can be finely tuned through chemical modification. Their photophysical behavior is governed by the interplay of electronic structure, molecular geometry, and environmental factors.

1.1. Absorption and Emission

Like most fluorophores, 1H-inden-1-one derivatives absorb photons at a specific wavelength (absorption maximum, λabs) to reach an excited electronic state. They then relax to the ground state by emitting a photon at a longer wavelength (emission maximum, λem). The difference between these two wavelengths is known as the Stokes shift. Many indenone derivatives absorb in the UV-visible range and emit in the visible spectrum, with specific wavelengths depending on the extent of π-conjugation and the presence of electron-donating or electron-withdrawing groups.

The solvent environment can significantly influence the absorption and emission spectra, a phenomenon known as solvatochromism. A shift to longer wavelengths (bathochromic or red shift) in more polar solvents often indicates an increase in the dipole moment upon excitation, suggesting intramolecular charge transfer (ICT) characteristics.

1.2. Fluorescence Quantum Yield (ΦF)

The fluorescence quantum yield is a critical measure of a fluorophore's efficiency, defined as the ratio of photons emitted to photons absorbed. A higher quantum yield indicates a brighter fluorophore. For 1H-inden-1-one derivatives, quantum yields can vary widely. For instance, certain arylpyrrolylidene-indanone isomers exhibit quantum yields as high as 0.5, making them highly emissive.[1] This efficiency is often linked to structural rigidity; molecules with restricted intramolecular motion tend to have higher quantum yields as non-radiative decay pathways are suppressed.

1.3. Photoswitching and Isomerization

A fascinating property of some 1H-inden-1-one derivatives, particularly arylpyrrolylidene-indanones, is their ability to function as photoswitches.[1][2] These molecules can exist as two distinct geometric isomers (E and Z) around a carbon-carbon double bond. Irradiation with light of a specific wavelength can trigger isomerization from one form to the other, with each isomer possessing unique photophysical properties, including different emission wavelengths and quantum yields.[2] This reversible process allows for the development of dual-color or "on-off" fluorescent switches, which have potential applications in super-resolution imaging and data storage.[1] The Z-isomer is often rendered more emissive due to the formation of an intramolecular hydrogen bond that increases structural rigidity.[2]

1.4. Fluorescence-Based Sensing

The fluorescence of 1H-inden-1-one derivatives can be modulated by their interaction with other molecules. This property is harnessed in the development of fluorescent probes for biological targets. For example, certain derivatives show minimal fluorescence in aqueous buffer but become highly emissive upon binding to misfolded protein aggregates, such as α-synuclein fibrils, which are implicated in Parkinson's disease.[3] This "turn-on" fluorescence response makes them valuable tools for studying disease mechanisms and for high-throughput screening in drug discovery.

Quantitative Data Summary

The photophysical properties of representative 1H-inden-1-one derivatives are summarized in the tables below for comparative analysis.

Table 1: Photophysical Properties of Selected 1H-Inden-1-one Derivatives. Data sourced from studies on arylpyrrolylidene-indanones and other derivatives. Conditions may vary between studies.

Compound/Isomer	Solvent	λabs (nm)	λem (nm)	Quantum Yield (ΦF)	Reference
Arylpyrrolylidene-indanone 1 (Z-isomer)	Dichloromethane	470 (λex)	537	0.25	[2]
Arylpyrrolylidene-indanone 1 (E-isomer)	Dichloromethane	420 (λex)	489	0.18	[2]
Substituted Z-Arylpyrrolylidene-indanone	-	-	-	0.5	[1]
Indanone Derivative 8	PBS	430	585	-	[3]
Indanone Derivative 32	PBS	400	550	-	[3]

Table 2: Binding Affinity of Indenone Derivatives to α-Synuclein Fibrils. Binding affinity (Kd) determined via fluorescence-based saturation binding assays.

Compound	Kd (nM) for α-syn Fibrils	Reference
Derivative 8	44.1 ± 1.8	[3]
Derivative 10	35.0 ± 1.5	[3]
Derivative 32	20.2 ± 1.5	[3]
Derivative 37	19.3 ± 1.2	[3]

Experimental Protocols & Visualizations

Detailed methodologies and workflows are essential for the accurate characterization of 1H-inden-1-one derivatives.

The synthesis of these derivatives often involves a base-catalyzed Aldol (B89426) condensation between a 1-indanone (B140024) core and a suitable aldehyde.[4][5][6] The subsequent characterization is a multi-step process to elucidate the compound's photophysical properties.

References

• 1. Arylpyrrolylidene-indanones as readily synthesised photoswitches offering dual- and single-colour fluorescence toggling with nearly quantitative E/Z isomerisation under visible light - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Arylpyrrolylidene-indanones as readily synthesised photoswitches offering dual- and single-colour fluorescence toggling with nearly quantitative E/Z isomerisation under visible light - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Indanone and 1,3-indandione derivatives as ligands for misfolded α-synuclein aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pcliv.ac.uk [pcliv.ac.uk]
• 6. Tandem synthesis of dihydronaphthalen-1(2H)-one derivatives via aldol condensation-Diels–Alder-aromatization sequence of reactions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,3-Disubstituted 1H-Inden-1-ones

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Disubstituted 1H-inden-1-ones are a class of organic compounds that have garnered significant attention in the fields of medicinal chemistry and materials science. Their rigid, planar structure serves as a valuable scaffold for the development of novel therapeutic agents and functional materials. The indenone core is a key structural motif in various biologically active natural products and pharmaceuticals.[1][2][3] Consequently, the development of efficient and versatile synthetic methodologies to access these molecules is of paramount importance for advancing drug discovery and materials science research.

This document provides detailed application notes and experimental protocols for two prominent and powerful methods for the synthesis of 2,3-disubstituted 1H-inden-1-ones:

• Palladium/Norbornene-Catalyzed Annulation of Aryl Iodides

• Rhodium-Catalyzed C-H Activation and Annulation

These methods offer distinct advantages in terms of substrate scope, functional group tolerance, and reaction conditions, providing researchers with a robust toolkit for the preparation of a wide array of indenone derivatives.

Method 1: Palladium/Norbornene-Catalyzed Annulation of Aryl Iodides and Unsaturated Anhydrides

This method provides a direct and regioselective approach to 2,3-disubstituted indenones from readily available aryl iodides and α,β-unsaturated carboxylic acid anhydrides. The palladium/norbornene (Pd/NBE) cooperative catalysis enables the construction of the indenone core with excellent control over the substitution pattern.[1][4] This strategy has been successfully applied to the concise total synthesis of indenone-containing natural products, such as pauciflorol F.[1][3]

Application Notes:

• Versatility: This method is applicable to a broad range of electronically and sterically diverse aryl iodides and unsaturated anhydrides, allowing for the synthesis of a wide variety of 2,3-disubstituted indenones.

• Regioselectivity: The reaction exhibits excellent regioselectivity, which is a significant advantage over traditional methods that may yield mixtures of isomers.[1]

• Functional Group Tolerance: The reaction conditions are compatible with a variety of functional groups, including ethers, esters, and protected amines, making it suitable for the synthesis of complex molecules.

• Natural Product Synthesis: The utility of this method has been demonstrated in the total synthesis of pauciflorol F, highlighting its applicability in the synthesis of biologically active compounds.[1][3][5]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of various 2,3-disubstituted 1H-inden-1-ones using the Palladium/Norbornene-catalyzed method.

Entry	Aryl Iodide	Unsaturated Anhydride (B1165640)	Product	Yield (%)
1	Iodobenzene	Propionic anhydride	2-Methyl-3-phenyl-1H-inden-1-one	85
2	1-Iodo-4-methoxybenzene	Crotonic anhydride	3-(4-Methoxyphenyl)-2-methyl-1H-inden-1-one	78
3	1-Iodo-3-methylbenzene	Methacrylic anhydride	2,5-Dimethyl-3-phenyl-1H-inden-1-one	82
4	2-Iodonaphthalene	Cinnamic anhydride	2-Phenyl-3-(naphthalen-2-yl)-1H-inden-1-one	75

Experimental Protocol: General Procedure for Palladium/Norbornene-Catalyzed Indenone Synthesis[1]

Materials:

• Aryl iodide (1.0 equiv)

• Unsaturated carboxylic acid anhydride (1.5 equiv)

• [Pd(allyl)Cl]₂ (2.5 mol%)

• Tri(2-furyl)phosphine (B125338) (TFP) (10 mol%)

• Norbornene (NBE) (1.5 equiv)

• K₂CO₃ (2.0 equiv)

• Anhydrous toluene (B28343)

Procedure:

• To an oven-dried Schlenk tube, add the aryl iodide (0.5 mmol, 1.0 equiv), unsaturated carboxylic acid anhydride (0.75 mmol, 1.5 equiv), [Pd(allyl)Cl]₂ (4.6 mg, 0.0125 mmol, 2.5 mol%), tri(2-furyl)phosphine (23.2 mg, 0.1 mmol, 10 mol%), norbornene (70.6 mg, 0.75 mmol, 1.5 equiv), and K₂CO₃ (138 mg, 1.0 mmol, 2.0 equiv).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene (2.0 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (10 mL) and filter through a pad of Celite®, washing the pad with additional ethyl acetate (2 x 5 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate eluent) to afford the desired 2,3-disubstituted 1H-inden-1-one.

Characterization Data (Example: 2-Methyl-3-phenyl-1H-inden-1-one):

• ¹H NMR (400 MHz, CDCl₃): δ 7.63 (d, J = 7.6 Hz, 1H), 7.50 – 7.42 (m, 3H), 7.38 – 7.32 (m, 3H), 7.25 – 7.19 (m, 1H), 2.15 (s, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 196.5, 145.2, 138.0, 135.4, 133.8, 132.1, 129.8, 128.9, 128.6, 127.5, 123.4, 120.8, 11.2.

• HRMS (ESI): Calculated for C₁₆H₁₂O [M+H]⁺: 221.0961; Found: 221.0963.

Visualization of the Experimental Workflow

Caption: Palladium/Norbornene-Catalyzed Synthesis Workflow.

Method 2: Rhodium-Catalyzed C-H Activation and Annulation of Benzimidates with Alkenes

This innovative method provides access to highly functionalized 2,3-disubstituted indenones through a rhodium-catalyzed cascade reaction involving C-H activation of benzimidates and their annulation with electron-deficient alkenes.[2][6][7] This approach is distinguished by its mild reaction conditions and the ability to introduce both an amino and an ester group at the 2- and 3-positions of the indenone core in a single step.

Application Notes:

• High Functionalization: This method allows for the direct synthesis of indenones bearing amino and ester functionalities, which are valuable handles for further chemical modifications in drug discovery.[2]

• Mild Conditions: The reaction proceeds under relatively mild conditions, which enhances its functional group compatibility and broadens its applicability.[6]

• Atom Economy: This cascade reaction forms multiple bonds in a single operation, leading to high atom economy and synthetic efficiency.[2]

• Broad Substrate Scope: The protocol is tolerant of a wide range of substituents on both the benzimidate and the alkene coupling partner, enabling the creation of diverse indenone libraries.[2]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of various 2,3-disubstituted 1H-inden-1-ones using the Rhodium-catalyzed C-H activation method.

Entry	Benzimidate	Alkene	Product	Yield (%)
1	Phenylbenzimidate	Methyl acrylate	2-(Methoxycarbonyl)-3-anilino-1H-inden-1-one	82
2	4-Methoxyphenylbenzimidate	Ethyl acrylate	3-Anilino-2-(ethoxycarbonyl)-5-methoxy-1H-inden-1-one	75
3	4-Chlorophenylbenzimidate	n-Butyl acrylate	3-Anilino-2-(butoxycarbonyl)-5-chloro-1H-inden-1-one	68
4	Naphthylbenzimidate	Methyl methacrylate	3-Anilino-2-(methoxycarbonyl)-2-methyl-1H-inden-1-one	71

Experimental Protocol: General Procedure for Rhodium-Catalyzed Indenone Synthesis[2]

Materials:

• Benzimidate (1.0 equiv)

• Alkene (2.0 equiv)

• [Cp*RhCl₂]₂ (2.5 mol%)

• Mn(OAc)₂ (1.0 equiv)

• 4 Å Molecular Sieves

• Trifluoroethanol (TFE)

Procedure:

• To an oven-dried Schlenk tube, add the benzimidate (0.2 mmol, 1.0 equiv), [Cp*RhCl₂]₂ (3.1 mg, 0.005 mmol, 2.5 mol%), Mn(OAc)₂ (34.6 mg, 0.2 mmol, 1.0 equiv), and 4 Å molecular sieves (50 mg).

• Evacuate and backfill the tube with air.

• Add the alkene (0.4 mmol, 2.0 equiv) and trifluoroethanol (1.0 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 70 °C.

• Stir the reaction mixture for 24 hours.

• After cooling to room temperature, dilute the mixture with dichloromethane (B109758) (10 mL).

• Filter the mixture through a short pad of silica gel, washing with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by preparative thin-layer chromatography (PTLC) on silica gel to afford the desired 2-ester-3-aminoindenone.

Characterization Data (Example: 2-(Methoxycarbonyl)-3-anilino-1H-inden-1-one):

• ¹H NMR (400 MHz, CDCl₃): δ 10.51 (s, 1H), 7.68 (d, J = 7.6 Hz, 1H), 7.50 – 7.42 (m, 3H), 7.35 – 7.28 (m, 3H), 7.20 (t, J = 7.4 Hz, 1H), 3.85 (s, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 188.9, 166.8, 158.1, 142.3, 137.5, 134.9, 131.8, 129.5, 126.3, 124.8, 121.7, 120.9, 119.8, 106.2, 52.3.

• HRMS (ESI): Calculated for C₁₇H₁₃NO₃ [M+H]⁺: 280.0968; Found: 280.0971.

Visualization of the Reaction Mechanism

Caption: Plausible Rh-Catalyzed C-H Activation Mechanism.

References

• 1. Palladium/Norbornene-Catalyzed Indenone Synthesis from Simple Aryl Iodides: Concise Syntheses of Pauciflorol F and Acredinone A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Functionalized Indenones via Rh-Catalyzed C-H Activation Cascade Reaction [organic-chemistry.org]
• 3. Palladium/Norbornene Cooperative Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium/Norbornene-Catalyzed Indenone Synthesis from Simple Aryl Iodides: Concise Syntheses of Pauciflorol F and Acredinone A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Functionalized Indenones via Rh-Catalyzed C-H Activation Cascade Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Rhodium-Catalyzed Synthesis of 1H-Inden-1-ones

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Inden-1-ones are a pivotal class of carbocyclic compounds, forming the structural core of numerous molecules with significant applications in medicinal chemistry, materials science, and as versatile intermediates in organic synthesis.[1][2] Traditional synthetic routes to these scaffolds often require harsh reaction conditions or pre-functionalized starting materials, which can limit their overall efficiency and substrate scope.[1] Modern organometallic chemistry has introduced powerful alternatives, with rhodium catalysis emerging as a particularly robust and elegant strategy for the construction of indenone frameworks. These methods, often proceeding via C-H activation, annulation, or cycloaddition pathways, offer high atom economy, broad functional group tolerance, and access to diverse substitution patterns under milder conditions.

This document provides detailed application notes and experimental protocols for key rhodium-catalyzed methodologies for the synthesis of 1H-inden-1-ones, intended to be a practical guide for researchers in academic and industrial settings.

Method 1: Rh(III)-Catalyzed C-H Annulation of Arylnitrones with Internal Alkynes

This method provides a mild, redox-neutral pathway to 2,3-disubstituted indenones. The nitrone functionality serves as an efficient directing group for the ortho-C–H activation of the aryl ring, which then undergoes annulation with an internal alkyne.[2][3]

Reaction Scheme:

A general representation of the Rh(III)-catalyzed C-H annulation of an N-tert-butyl-α-arylnitrone with an internal alkyne to yield a 2,3-disubstituted-1H-inden-1-one.

Data Presentation

Table 1: Substrate Scope for the Annulation of Arylnitrones and Alkynes [2][3]

Entry	Arylnitrone (R¹)	Alkyne (R², R³)	Product	Yield (%)
1	Phenyl	Diphenylacetylene (B1204595)	2,3-Diphenyl-1H-inden-1-one	95
2	4-Methylphenyl	Diphenylacetylene	5-Methyl-2,3-diphenyl-1H-inden-1-one	89
3	4-Methoxyphenyl	Diphenylacetylene	5-Methoxy-2,3-diphenyl-1H-inden-1-one	94
4	4-Fluorophenyl	Diphenylacetylene	5-Fluoro-2,3-diphenyl-1H-inden-1-one	70
5	Phenyl	1,2-di(p-tolyl)acetylene	2,3-Di(p-tolyl)-1H-inden-1-one	96
6	Phenyl	1-Phenyl-1-propyne	2-Methyl-3-phenyl-1H-inden-1-one	75

Experimental Protocol

General Procedure for the Synthesis of 2,3-Diphenyl-1H-inden-1-one: [2]

• To an oven-dried Schlenk tube, add N-tert-butyl-α-phenylnitrone (0.2 mmol, 1.0 equiv.), diphenylacetylene (0.3 mmol, 1.5 equiv.), [Cp*RhCl₂]₂ (3.1 mg, 0.005 mmol, 2.5 mol %), and AgSbF₆ (34.4 mg, 0.1 mmol, 50 mol %).

• Evacuate and backfill the tube with argon three times.

• Add 1.0 mL of 1,2-dichloroethane (B1671644) (DCE) via syringe.

• Stir the reaction mixture at 60 °C for 12 hours.

• After cooling to room temperature, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (eluting with petroleum ether/ethyl acetate) to afford the desired product.

Proposed Mechanism Workflow

Caption: Proposed catalytic cycle for Rh(III)-catalyzed indenone synthesis.

Method 2: Rh-Catalyzed C-H Activation Cascade of Benzimidates and Alkenes

This innovative one-pot method constructs difunctionalized indenones from readily available benzimidates and electron-deficient alkenes. The reaction proceeds through a complex cascade involving C-H alkenylation, cyclization, oxidation, and C-N bond cleavage under mild conditions, with manganese(II) acetate (B1210297) playing a crucial role.[1][4][5]

Reaction Scheme:

A general representation of the Rh-catalyzed cascade reaction between a benzimidate and an alkene to form a difunctionalized 1H-inden-1-one.

Data Presentation

Table 2: Synthesis of Indenones via Benzimidate and Alkene Cascade [1]

Entry	Benzimidate (R¹)	Alkene	Product	Yield (%)
1	Phenyl	n-Butyl acrylate (B77674)	2-(Butoxycarbonyl)-3-methyl-1H-inden-1-one	85
2	4-Methylphenyl	n-Butyl acrylate	2-(Butoxycarbonyl)-3,5-dimethyl-1H-inden-1-one	81
3	4-Fluorophenyl	n-Butyl acrylate	2-(Butoxycarbonyl)-5-fluoro-3-methyl-1H-inden-1-one	73
4	Phenyl	Methyl methacrylate	2-(Methoxycarbonyl)-3,3-dimethyl-1H-inden-1-one	78
5	Phenyl	Acrylonitrile	3-Methyl-1-oxo-1H-indene-2-carbonitrile	65
6	Phenyl	N,N-Dimethylacrylamide	N,N,3-Trimethyl-1-oxo-1H-indene-2-carboxamide	75

Experimental Protocol

General Procedure for the Synthesis of 2-(Butoxycarbonyl)-3-methyl-1H-inden-1-one: [1]

• In a screw-capped vial, combine methyl N-phenylbenzimidate (0.2 mmol, 1.0 equiv.), n-butyl acrylate (0.4 mmol, 2.0 equiv.), [Cp*RhCl₂]₂ (6.2 mg, 0.01 mmol, 5 mol %), AgSbF₆ (68.7 mg, 0.2 mmol, 1.0 equiv.), and Mn(OAc)₂ (34.6 mg, 0.2 mmol, 1.0 equiv.).

• Add 2.0 mL of tert-amyl alcohol (t-AmylOH) as the solvent.

• Seal the vial and stir the mixture at 80 °C for 20 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting residue by preparative thin-layer chromatography (PTLC) to yield the pure product.

Logical Workflow Diagram

Caption: Stepwise cascade process for indenone synthesis from benzimidates.

Method 3: Rh(I)-Catalyzed Decarbonylative Cycloaddition

This strategy utilizes 1H-indene-1,2,3-triones (ninhydrin analogues) and alkynes to construct indenone frameworks through a formal [5+2-2] cycloaddition. A rhodium(I) complex catalyzes the reaction, which involves the activation of a C-C bond and the extrusion of two carbon monoxide molecules.[6][7]

Reaction Scheme:

A general representation of the Rh(I)-catalyzed decarbonylative cycloaddition of a 1H-indene-1,2,3-trione with an internal alkyne.

Data Presentation

Table 3: Synthesis of Indenones via Decarbonylative Cycloaddition [7]

Entry	1H-indene-1,2,3-trione (R¹)	Alkyne (R², R³)	Additive	Product	Yield (%)
1	Unsubstituted	Diphenylacetylene	CuCl₂	2,3-Diphenyl-1H-inden-1-one	85
2	5-Methoxy	Diphenylacetylene	CuCl₂	5-Methoxy-2,3-diphenyl-1H-inden-1-one	81
3	5-Bromo	Diphenylacetylene	CuCl₂	5-Bromo-2,3-diphenyl-1H-inden-1-one	75
4	Unsubstituted	1,2-di(p-tolyl)acetylene	CuCl₂	2,3-Di(p-tolyl)-1H-inden-1-one	88
5	Unsubstituted	1-Phenyl-1-propyne	CuCl₂	2-Methyl-3-phenyl-1H-inden-1-one	72

Experimental Protocol

General Procedure for the Synthesis of 2,3-Diphenyl-1H-inden-1-one: [7]

• To a sealed tube, add 1H-indene-1,2,3-trione (0.3 mmol, 1.5 equiv.), diphenylacetylene (0.2 mmol, 1.0 equiv.), [Rh(COD)Cl]₂ (4.9 mg, 0.01 mmol, 5 mol %), rac-BINAP (12.5 mg, 0.02 mmol, 10 mol %), and CuCl₂ (4.0 mg, 0.03 mmol, 15 mol %).

• Evacuate and backfill the tube with argon.

• Add 2.0 mL of anhydrous toluene (B28343) via syringe.

• Heat the reaction mixture at 130 °C for 24 hours.

• After cooling, pass the mixture through a short pad of silica gel, eluting with dichloromethane.

• Concentrate the eluent and purify the residue by flash column chromatography (petroleum ether/ethyl acetate) to obtain the indenone product.

Reaction Pathway Diagram

Caption: Key steps in the decarbonylative cycloaddition pathway.

Conclusion

Rhodium-catalyzed reactions represent a powerful and versatile platform for the synthesis of 1H-inden-1-ones. The methodologies presented here—C-H annulation, cascade reactions, and decarbonylative cycloadditions—highlight the diverse strategies available to chemists. These protocols offer mild conditions, broad substrate applicability, and access to complex molecular architectures from simple starting materials, making them highly valuable for applications in drug discovery and materials science. By providing detailed, reproducible protocols and clear data summaries, we hope to facilitate the adoption and further development of these elegant synthetic transformations.

References

• 1. Synthesis of Functionalized Indenones via Rh-Catalyzed C-H Activation Cascade Reaction [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Functionalized Indenones via Rh-Catalyzed C-H Activation Cascade Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Rhodium-catalyzed decarbonylative cycloadditions of 1H-indene-1,2,3-triones and alkynes via direct C–C bond activation: divergent synthesis of indenones and quinones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Purification of 1H-Inden-1-one by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Inden-1-one is a bicyclic α,β-unsaturated ketone that serves as a valuable scaffold in medicinal chemistry and organic synthesis. The purity of this compound is paramount for its successful application in subsequent synthetic steps and for obtaining reliable biological data. Column chromatography is a widely employed and effective technique for the purification of 1H-inden-1-one from crude reaction mixtures, separating it from starting materials, byproducts, and other impurities. This document provides a detailed protocol for the purification of 1H-inden-1-one using silica (B1680970) gel column chromatography.

Principle of Separation

Column chromatography separates compounds based on their differential adsorption onto a stationary phase and their solubility in a mobile phase. For the purification of 1H-inden-1-one, a polar stationary phase (silica gel) is used in conjunction with a relatively non-polar mobile phase (eluent). As the mobile phase moves through the column, compounds with lower polarity travel faster, while more polar compounds are retained longer by the stationary phase. By gradually increasing the polarity of the mobile phase (gradient elution), compounds can be selectively eluted from the column, allowing for the isolation of pure 1H-inden-1-one.

Data Presentation

The following table summarizes the key quantitative parameters for the column chromatography purification of 1H-inden-1-one. These values are recommended starting points and may require optimization based on the specific impurities present in the crude mixture.

Parameter	Recommended Value/Range	Notes
Stationary Phase	Silica Gel (60-120 or 230-400 mesh)	Standard grade silica gel is suitable for this purification.
Mobile Phase (Eluent)	Hexane (B92381)/Ethyl Acetate (B1210297) Gradient	A gradient is recommended for optimal separation.
Initial Eluent Composition	9:1 to 19:1 Hexane:Ethyl Acetate (v/v)	The starting polarity should be low to elute non-polar impurities first.
Final Eluent Composition	4:1 Hexane:Ethyl Acetate (v/v)	The final polarity should be sufficient to elute 1H-inden-1-one.
Silica Gel to Crude Ratio	30:1 to 50:1 (w/w)	A higher ratio is recommended for difficult separations.[1]
Optimal TLC Rf of Product	0.2 - 0.4	Determined in the eluent system that will be used for elution.[2]
Column Dimensions	Dependent on the scale of purification	A longer, narrower column generally provides better resolution.[1]
Flow Rate	1-2 mL/minute (for gravity chromatography)	A steady, controlled flow rate is crucial for good separation.[2]

Experimental Protocols

This section provides a step-by-step methodology for the purification of 1H-inden-1-one.

Thin-Layer Chromatography (TLC) Analysis for Eluent Selection

Before performing column chromatography, it is essential to determine the optimal eluent system using TLC.[2]

• Prepare TLC Plates: Use commercially available silica gel TLC plates.

• Spot the Crude Mixture: Dissolve a small amount of the crude 1H-inden-1-one in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) and spot it onto the baseline of several TLC plates.

• Develop the Plates: Place each TLC plate in a developing chamber containing a different ratio of hexane and ethyl acetate (e.g., 19:1, 9:1, 4:1).

• Visualize the Spots: After the solvent front has reached near the top of the plate, remove it and visualize the spots under a UV lamp (254 nm).

• Determine the Optimal Eluent: The ideal eluent system will show good separation between the 1H-inden-1-one spot and any impurities, with the 1H-inden-1-one having an Rf value between 0.2 and 0.4.[2] A literature precedent for a substituted 1H-inden-1-one suggests starting with a 9:1 hexane:ethyl acetate mixture and gradually increasing the polarity to 4:1.[3]

Column Preparation (Wet Packing Method)

• Select an Appropriate Column: Choose a glass column with a stopcock at the bottom. The size will depend on the amount of crude material to be purified.

• Prepare the Slurry: In a beaker, make a slurry of silica gel in the initial, least polar eluent determined from the TLC analysis (e.g., 19:1 hexane:ethyl acetate).[1]

• Pack the Column: Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer of sand. Pour the silica gel slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to promote even packing.

• Equilibrate the Column: Allow the solvent to drain until it is just above the level of the silica gel. Add another thin layer of sand on top of the silica gel to prevent disturbance. Wash the column with 2-3 column volumes of the initial eluent to ensure it is properly equilibrated.[2]

Sample Loading

There are two primary methods for loading the sample onto the column:

• Wet Loading:

  • Dissolve the crude 1H-inden-1-one in a minimal amount of the initial eluent.

  • Carefully add the solution to the top of the column using a pipette.

  • Allow the sample to adsorb onto the silica gel by draining the solvent until it reaches the top of the sand layer.

• Dry Loading (Recommended for samples not fully soluble in the initial eluent):

  • Dissolve the crude product in a suitable volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 1-2 times the weight of the crude product) to the solution.

  • Remove the solvent using a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

Elution and Fraction Collection

• Begin Elution: Carefully add the initial eluent to the top of the column and open the stopcock to begin the elution process.

• Gradient Elution: Start with the least polar eluent (e.g., 19:1 hexane:ethyl acetate). Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate (e.g., move to 9:1, then 4:1). This can be done in a stepwise or continuous manner.

• Collect Fractions: Collect the eluate in a series of labeled test tubes or flasks. The size of the fractions will depend on the column size and the separation efficiency.

• Monitor the Separation: Periodically analyze the collected fractions by TLC to identify which fractions contain the pure 1H-inden-1-one. Spot the crude mixture, the collected fractions, and a pure standard (if available) on the same TLC plate for comparison.

Isolation of Pure 1H-Inden-1-one

• Combine Pure Fractions: Based on the TLC analysis, combine the fractions that contain only the pure 1H-inden-1-one.

• Remove Solvent: Remove the solvent from the combined fractions using a rotary evaporator under reduced pressure.

• Characterize the Product: Confirm the purity of the final product using analytical techniques such as NMR, melting point, and TLC (which should show a single spot).

Visualizations

The following diagrams illustrate the key workflows in the purification process.

Caption: Workflow for the column chromatography purification of 1H-inden-1-one.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. benchchem.com [benchchem.com]
• 3. 1H-Inden-1-one synthesis - chemicalbook [chemicalbook.com]

Application Note: Recrystallization Techniques for the Purification of 1H-Inden-1-one

Introduction

1H-Inden-1-one, also known as indanone, is a bicyclic aromatic ketone with the chemical formula C₉H₆O.[1] It serves as a valuable intermediate in the synthesis of various pharmaceutical compounds and other fine chemicals.[2] As with many synthetic intermediates, 1H-inden-1-one is often obtained as an impure solid, which may appear as an off-white to brown crystalline mass or a pale yellow liquid if impurities are present.[3][4] Purification is a critical step to ensure the desired reactivity and to prevent the introduction of contaminants in subsequent synthetic steps. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds. This application note provides a detailed protocol for the recrystallization of 1H-inden-1-one, aimed at researchers, scientists, and professionals in drug development.

Principle of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent or solvent system. The ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but will have high solubility at an elevated temperature.[5][6][7] Impurities, on the other hand, should either be highly soluble in the solvent at all temperatures or insoluble at all temperatures. By dissolving the impure solid in a minimal amount of hot solvent and then allowing the solution to cool slowly, the target compound will crystallize out in a purer form, leaving the impurities behind in the solution.

Experimental Protocols

1. Materials and Equipment

• Impure 1H-inden-1-one

• Erlenmeyer flasks

• Beakers

• Graduated cylinders

• Heating mantle or hot plate with a water or oil bath

• Magnetic stirrer and stir bars

• Buchner funnel and flask

• Filter paper

• Spatula

• Glass stirring rod

• Ice bath

• Selected recrystallization solvents (e.g., ethanol, methanol, isopropanol, hexane, toluene, ethyl acetate)

2. Solvent Selection

The choice of solvent is crucial for successful recrystallization. The ideal solvent for 1H-inden-1-one should exhibit the following properties:

• High solubility for 1H-inden-1-one at elevated temperatures.

• Low solubility for 1H-inden-1-one at low temperatures.

• High or very low solubility for impurities.

• Does not react with 1H-inden-1-one.

• A boiling point below the melting point of 1H-inden-1-one (38-42°C is the melting point of the pure substance, but the impure starting material may melt at a lower temperature).[2][3][8]

• Is volatile enough to be easily removed from the purified crystals.

Based on the structure of 1H-inden-1-one (an aromatic ketone), suitable solvents for initial screening include alcohols (ethanol, methanol, isopropanol), hydrocarbons (hexane, toluene), and esters (ethyl acetate). A two-solvent system (e.g., ethanol-water, toluene-hexane) can also be effective.

Protocol 2.1: Small-Scale Solvent Screening

• Place approximately 50 mg of impure 1H-inden-1-one into several small test tubes.

• To each test tube, add a different potential solvent dropwise at room temperature, gently agitating after each addition. Observe the solubility. An ideal solvent will not dissolve the compound at this stage.

• If the compound is insoluble at room temperature, heat the test tube in a warm water bath. Continue adding the solvent dropwise until the solid dissolves completely.

• Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature.

• If crystallization does not occur, gently scratch the inside of the test tube with a glass rod or place it in an ice bath.

• The solvent that dissolves the compound when hot and yields a good quantity of crystals upon cooling is a suitable choice.

3. Recrystallization Procedure (Single Solvent)

This protocol is based on a single-solvent system determined from the screening process.

dot

References

• 1. 1H-inden-1-one | C9H6O | CID 11815384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Indanone - Wikipedia [en.wikipedia.org]
• 3. 1-Indanone CAS#: 83-33-0 [m.chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Home Page [chem.ualberta.ca]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. 1-Indanone, 99+% | Fisher Scientific [fishersci.ca]

The Versatility of 1H-Inden-1-One: A Precursor for Pharmaceutical Synthesis

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1H-Inden-1-one, also known as 1-indanone (B140024), is a bicyclic aromatic ketone that serves as a versatile precursor and privileged scaffold in the synthesis of a wide array of pharmaceutical agents.[1][2] Its rigid structure and amenability to various chemical transformations make it an ideal starting material for the construction of complex molecular architectures with diverse biological activities.[2] Derivatives of 1H-inden-1-one have shown significant therapeutic potential in treating a range of conditions including neurodegenerative diseases, cancer, and inflammatory disorders.[1][3] This document provides detailed application notes and experimental protocols for the synthesis of key pharmaceutical intermediates and bioactive molecules derived from 1H-inden-1-one.

Key Synthetic Applications of 1H-Inden-1-one

The 1-indanone core is a fundamental building block for several notable pharmaceuticals. Its utility is demonstrated in the synthesis of drugs such as Donepezil, used for the treatment of Alzheimer's disease, and Rasagiline, an anti-Parkinson's medication.[4][5] Furthermore, modifications of the 1-indanone skeleton have led to the discovery of potent anticancer and anti-inflammatory agents.[3][6]

Synthesis of Donepezil Precursors

Donepezil, an acetylcholinesterase inhibitor, contains a substituted indanone moiety.[4] The synthesis often involves the condensation of a substituted 1-indanone with an appropriate aldehyde.

Synthesis of Rasagiline

Rasagiline's core structure is an aminoindan, which is readily synthesized from 1-indanone.[5] The key step involves reductive amination of the ketone.

Synthesis of Bioactive 2-Benzylidene-1-indanone (B110557) Derivatives

2-Benzylidene-1-indanone derivatives have emerged as a promising class of compounds with significant anti-inflammatory and cytotoxic activities.[3][6] These are typically synthesized via a Claisen-Schmidt condensation between 1-indanone and a substituted benzaldehyde.[7]

Core Synthetic Methodologies

Two classical and powerful reactions are frequently employed for the synthesis and functionalization of the 1-indanone scaffold: the Friedel-Crafts acylation for the formation of the core ring structure, and the Nazarov cyclization.

Intramolecular Friedel-Crafts Acylation

This method is a robust and widely used approach for constructing the 1-indanone core from 3-arylpropanoic acids or their derivatives. The reaction involves an electrophilic aromatic substitution, typically promoted by a Brønsted or Lewis acid.[8]

Friedel-Crafts Acylation Experimental Workflow

Nazarov Cyclization

The Nazarov cyclization is an efficient acid-catalyzed 4π-electrocyclization of divinyl ketones (often derived from chalcones) to form cyclopentenones, providing a direct route to the 1-indanone scaffold.[1]

Nazarov Cyclization Reaction Pathway

Data Presentation

Biological Activity of 2-Benzylidene-1-indanone Derivatives

The following table summarizes the in vitro anti-inflammatory activity of synthesized 2-benzylidene-1-indanone derivatives, measured by their ability to inhibit the release of pro-inflammatory cytokines TNF-α and IL-6 in LPS-stimulated murine primary macrophages.[3]

Compound	Substitution Pattern	% Inhibition of TNF-α Release (at 10 µM)	% Inhibition of IL-6 Release (at 10 µM)
4d	6-OH, 4'-OH, 3'-OCH3	83.73	-
8f	7-propoxy, 4'-OH, 3'-OCH3	-	Most active in vivo

Note: A more extensive list of compounds and their activities can be found in the cited literature.[3]

Cytotoxicity of 2-Benzylidene-1-indanone Derivatives

The cytotoxicity of synthesized compounds is a critical parameter. The IC50 values against various human cancer cell lines for potent 2-benzylidene-1-indanones are presented below.[6]

Compound	Tubulin Polymerization Inhibition IC50 (µM)
126a-o	0.62 - 2.04

Note: Specific IC50 values for individual compounds against different cell lines are detailed in the source publication.[6]

Experimental Protocols

Protocol 1: Synthesis of 6-hydroxy-2-(4-hydroxy-3-methoxybenzylidene)-2,3-dihydro-1H-inden-1-one (Donepezil Analogue Precursor)

This protocol is adapted from the synthesis of 2-benzylidene-1-indanone derivatives with anti-inflammatory properties.[3]

Materials:

• 6-hydroxy-1-indanone (B1631100)

• Tetrahydropyran (THP)

• Vanillin (B372448) (4-hydroxy-3-methoxybenzaldehyde)

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Water

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Procedure:

• Protection of 6-hydroxy-1-indanone:

  • To a solution of 6-hydroxy-1-indanone (1.0 eq) in DCM, add a catalytic amount of p-toluenesulfonic acid.

  • Add dihydropyran (1.2 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature until completion (monitored by TLC).

  • Quench the reaction with saturated sodium bicarbonate solution and extract with DCM.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain 6-[(tetrahydro-2H-pyran-2-yl)oxy]-1-indanone.

• Claisen-Schmidt Condensation:

  • Dissolve the protected indanone (1.0 eq) and vanillin (1.1 eq) in ethanol.

  • Add a solution of NaOH in ethanol dropwise to the mixture.

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC. Upon completion, pour the mixture into ice-water.

  • Collect the precipitate by filtration and wash with cold ethanol to obtain the THP-protected intermediate.

• Deprotection:

  • Suspend the intermediate in ethanol.

  • Add a few drops of concentrated HCl and stir at room temperature.

  • Monitor the deprotection by TLC.

  • Once complete, neutralize the mixture with a saturated solution of NaHCO3.

  • Extract the product with DCM, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to yield the final product.

Synthetic Pathway to a Donepezil Analogue Precursor

Protocol 2: Synthesis of (R)-N-propargyl-1-aminoindan (Rasagiline)

This protocol describes the synthesis of Rasagiline starting from 1-indanone.[5]

Materials:

• 1-Indanone

• Benzylamine (B48309)

• Sodium borohydride (B1222165) (NaBH4)

• Ethanol

• L-Tartaric acid

• Propargyl chloride

• Potassium carbonate (K2CO3)

• Acetonitrile (B52724)

• Palladium on carbon (Pd/C)

• Hydrogen gas (H2)

Procedure:

• Reductive Amination of 1-Indanone:

  • Condense 1-indanone (1.0 eq) with benzylamine (1.1 eq) in ethanol to form the corresponding enamine.

  • Reduce the enamine in situ with sodium borohydride to yield racemic N-benzyl-1-aminoindan. The yield for this step is reported to be 82%.[5]

• Resolution of Racemic N-benzyl-1-aminoindan:

  • Resolve the racemic mixture using L-tartaric acid in boiling water to selectively crystallize the (R)-N-benzyl-1-aminoindan tartarate salt.

• Debenzylation:

  • Hydrogenate the resolved tartarate salt using Pd/C as a catalyst in a suitable solvent under a hydrogen atmosphere to remove the benzyl (B1604629) group.

  • Basify the reaction mixture to obtain the free (R)-1-aminoindan. This step proceeds with a reported yield of 72%.[5]

• Alkylation:

  • Alkylate the (R)-1-aminoindan (1.0 eq) with propargyl chloride (1.2 eq) in the presence of K2CO3 (2.0 eq) in refluxing acetonitrile to yield (R)-N-propargyl-1-aminoindan (Rasagiline).

Synthetic Pathway to Rasagiline

Disclaimer: These protocols are intended for informational purposes for qualified professionals. Appropriate safety precautions should be taken when performing these experiments. Reaction conditions may need to be optimized for specific substrates and scales.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Rasagiline mesylate synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jps.usm.my [jps.usm.my]
• 8. benchchem.com [benchchem.com]

High-Yield Synthesis of 1H-Inden-1-One Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the high-yield synthesis of 1H-inden-1-one derivatives, a core scaffold in many biologically active compounds. These derivatives have garnered significant interest in medicinal chemistry due to their potent anti-inflammatory, antiviral, and anticancer properties, as well as their potential in treating neurodegenerative diseases.[1][2] This guide focuses on robust and high-yield synthetic methodologies, including Friedel-Crafts acylation, Nazarov cyclization, and rhodium-catalyzed annulation reactions.

Synthetic Methodologies and Data

Several synthetic strategies have been developed for the efficient construction of the 1H-inden-1-one core. The choice of method often depends on the desired substitution pattern and the available starting materials. Below is a summary of high-yield methods with their respective reaction conditions and reported yields.

Table 1: Comparison of High-Yield Synthetic Methods for 1H-Inden-1-one Derivatives

Method	Starting Material(s)	Catalyst/Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Intramolecular Friedel-Crafts Acylation	3-Arylpropanoic Acids	Polyphosphoric Acid (PPA)	-	80-90	30 min	up to 95%
Intramolecular Friedel-Crafts Acylation	3-Arylpropanoic Acids	Niobium Pentachloride (NbCl₅)	Dichloromethane	Room Temp	1-2 h	80-95%	[3]
Nazarov Cyclization	Chalcones (Divinyl Ketones)	Trifluoroacetic Acid (TFA)	-	120 (Microwave)	20 min	72%	[4][5]
Nazarov Cyclization	Divinyl Ketones	Tin(IV) Chloride (SnCl₄)	Dichloromethane	0 to Room Temp	30 min	Good	BenchChem
Rhodium-Catalyzed Annulation	Aldehydes and Alkynes	--INVALID-LINK--₂	1,2-Dichloroethane	80	15 h	Moderate to High	[6][7][8]
Rhodium-Catalyzed Cascade Reaction	Benzimidates and Alkenes	Rhodium Catalyst	-	Mild Conditions	-	Moderate to Good	[9]

Experimental Protocols

Protocol 1: Intramolecular Friedel-Crafts Acylation of 3-Arylpropanoic Acids

This protocol describes the synthesis of 1-indanones via the intramolecular cyclization of 3-arylpropionic acids, a classic and effective method.[10]

Materials:

• Substituted 3-arylpropanoic acid

• Polyphosphoric acid (PPA) or Niobium Pentachloride (NbCl₅)

• Dichloromethane (for NbCl₅ method)

• Ice

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate (B86663)

• Ethyl acetate (B1210297)

• Hexane

Procedure using Polyphosphoric Acid (PPA):

• In a round-bottom flask, add the 3-arylpropanoic acid.

• Add polyphosphoric acid (typically 10-20 times the weight of the acid).

• Heat the mixture with stirring to 80-90 °C for 30 minutes.

• Cool the reaction mixture and pour it onto crushed ice.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to afford the desired 1-indanone.

Procedure using Niobium Pentachloride (NbCl₅): [3]

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the 3-arylpropanoic acid in anhydrous dichloromethane.

• Add Niobium Pentachloride (NbCl₅) to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Carefully quench the reaction by adding water.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the 1-indanone.

Protocol 2: Nazarov Cyclization of Chalcones

This protocol details the synthesis of 1-indanones from chalcones via an acid-catalyzed 4π-electrocyclization.[4][5][11]

Materials:

• Substituted Chalcone (B49325)

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) Gel for column chromatography

Procedure:

• Reaction Setup: In a sealed tube, dissolve the chalcone (1.0 equiv) in trifluoroacetic acid.

• Reaction:

  • Conventional Heating: Heat the mixture at 120 °C for 4 hours.

  • Microwave Irradiation: Heat the mixture in a microwave reactor at 120 °C for 20 minutes.[4][5][11]

• Work-up:

  • After cooling to room temperature, carefully pour the reaction mixture into ice water.

  • Neutralize the excess acid by the slow addition of a saturated NaHCO₃ solution until gas evolution ceases.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.[11]

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 1-indanone.

Signaling Pathway and Experimental Workflow Diagrams

The biological activity of 1H-inden-1-one derivatives is often attributed to their interaction with specific signaling pathways. For instance, certain 2-benzylidene-1-indanone (B110557) derivatives have been shown to exert anti-inflammatory effects by inhibiting the NF-κB/MAPK signaling pathway.[12]

Caption: General experimental workflow for the synthesis of 1H-inden-1-one derivatives.

Caption: Inhibition of the NF-κB/MAPK signaling pathway by 2-benzylidene-1-indanone derivatives.

References

• 1. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. preprints.org [preprints.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of Functionalized Indenones via Rh-Catalyzed C-H Activation Cascade Reaction [organic-chemistry.org]
• 10. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 1H-Inden-1-one

Abstract

This document provides a comprehensive guide for the synthesis of 1H-inden-1-one, a valuable intermediate in organic synthesis. The described methodology is a robust two-step process commencing with the intramolecular Friedel-Crafts acylation of 3-phenylpropionic acid to yield the precursor, 1-indanone (B140024). The subsequent step involves the conversion of 1-indanone to the target compound, 1H-inden-1-one, via an α-bromination followed by dehydrobromination. This protocol is tailored for researchers, scientists, and professionals in drug development, offering detailed experimental procedures, quantitative data, and visual aids to ensure successful execution.

Introduction

1-Indanone and its derivatives are pivotal structural motifs in a plethora of biologically active molecules and natural products.[1] The indenone framework is a key component in the development of various therapeutic agents. A common and efficient method for the synthesis of 1-indanones is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids.[1][2] This reaction proceeds through an electrophilic aromatic substitution mechanism, where an acyl group cyclizes onto an aromatic ring, typically facilitated by a strong acid catalyst.[1]

1H-Inden-1-one, an α,β-unsaturated ketone derivative of 1-indanone, serves as a versatile building block in organic synthesis. Its preparation from 1-indanone is commonly achieved through a two-step sequence: α-bromination using a reagent like N-bromosuccinimide (NBS), followed by an elimination reaction to introduce the double bond.

This guide presents a detailed, step-by-step protocol for the synthesis of 1H-inden-1-one, complete with reaction parameters, purification techniques, and mechanistic insights.

Reaction Scheme

The overall synthetic route is depicted below:

Step 1: Synthesis of 1-Indanone

3-Phenylpropionic acid is cyclized in the presence of polyphosphoric acid (PPA) to form 1-indanone.

Step 2: Synthesis of 1H-Inden-1-one

1-Indanone is first brominated at the α-position using N-bromosuccinimide (NBS) and a radical initiator (AIBN), followed by dehydrobromination with triethylamine (B128534) (TEA) to yield 1H-inden-1-one.

Experimental Protocols

Step 1: Synthesis of 1-Indanone from 3-Phenylpropionic Acid

This protocol outlines the intramolecular Friedel-Crafts acylation of 3-phenylpropionic acid using polyphosphoric acid (PPA) as the catalyst and dehydrating agent.[2]

Materials:

• 3-Phenylpropionic acid

• Polyphosphoric acid (PPA)

• Crushed ice

• Deionized water

• Saturated sodium bicarbonate solution

• Petroleum ether (for recrystallization)

• Dichloromethane (for extraction)

Equipment:

• Round-bottom flask

• Mechanical stirrer

• Heating mantle

• Beaker

• Büchner funnel and vacuum flask

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer, place 3-phenylpropionic acid.

• Add an excess of polyphosphoric acid (PPA), maintaining a weight ratio of approximately 10:1 (PPA:3-phenylpropionic acid).[2]

• Heat the mixture to 100°C with vigorous stirring for 1 hour.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully pour the viscous reaction mixture onto a generous amount of crushed ice in a large beaker with continuous stirring.

• The 1-indanone product will precipitate as a solid. Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the collected solid sequentially with cold deionized water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with deionized water until the washings are neutral.

• Dry the crude product thoroughly. For purification, recrystallize the crude 1-indanone from petroleum ether.

Step 2: Synthesis of 1H-Inden-1-one from 1-Indanone

This protocol details the α-bromination of 1-indanone followed by dehydrobromination.

Materials:

• 1-Indanone

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄) (Caution: Use in a well-ventilated fume hood)

• Triethylamine (TEA)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Chromatography column

• Standard laboratory glassware

Procedure:

Part A: α-Bromination of 1-Indanone

• In a round-bottom flask, dissolve 1-indanone (1.0 eq) in carbon tetrachloride.

• Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN).

• Heat the mixture to reflux and stir for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide (B58015) byproduct.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate (B86663).

• Concentrate the solution under reduced pressure using a rotary evaporator to obtain crude 2-bromo-1-indanone (B167726). This crude product is often used directly in the next step without further purification.

Part B: Dehydrobromination to 1H-Inden-1-one

• Dissolve the crude 2-bromo-1-indanone in a suitable solvent such as carbon tetrachloride or dichloromethane.

• Cool the solution in an ice bath.

• Add triethylamine (TEA) (2.0 eq) dropwise to the cooled solution.

• Allow the reaction mixture to stir at 0°C and then warm to room temperature overnight.

• After the reaction is complete, wash the mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, using a mixture of ethyl acetate and hexane as the eluent, to afford pure 1H-inden-1-one.[3]

Data Presentation

Table 1: Reaction Parameters for the Synthesis of 1-Indanone

Parameter	Value	Reference
Starting Material	3-Phenylpropionic acid	[2]
Catalyst	Polyphosphoric acid (PPA)	[2]
Reagent Ratio (PPA:Substrate)	~10:1 by weight	[2]
Temperature	100°C	[2]
Reaction Time	1 hour	[2]
Typical Yield	High	[2]

Table 2: Reaction Parameters for the Synthesis of 1H-Inden-1-one from 1-Indanone

Step	Reagents	Stoichiometry (eq)	Solvent	Temperature	Time
Bromination	1-Indanone, NBS, AIBN	1.0 : 1.1 : catalytic	CCl₄	Reflux	2-3 hours
Dehydrobromination	2-Bromo-1-indanone, TEA	1.0 : 2.0	CCl₄ or CH₂Cl₂	0°C to RT	Overnight

Reaction Mechanisms and Workflows

Signaling Pathways (Reaction Mechanisms)

The following diagrams illustrate the mechanisms for the key transformations in this synthesis.

Caption: Intramolecular Friedel-Crafts Acylation Pathway.[1][4][5][6]

Caption: α-Bromination and E2 Elimination Pathway.[7][8][9][10][11]

Experimental Workflows

The logical progression of the experimental procedures is outlined in the following diagrams.

Caption: Workflow for the Synthesis of 1-Indanone.

Caption: Workflow for the Synthesis of 1H-Inden-1-one.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. home.iitk.ac.in [home.iitk.ac.in]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Elimination reaction : E1 and E2 reaction – Examples, Mechanism, Orientation and Reactivity [chemicalnote.com]
• 11. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]

Application of 1H-Inden-1-one in the Total Synthesis of Natural Products

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Inden-1-one and its saturated counterpart, 1-indanone (B140024), are privileged structural motifs found in a diverse array of biologically active natural products and pharmaceuticals. The inherent reactivity of the indenone core, particularly its conjugated system and activated carbonyl group, makes it a versatile building block in synthetic organic chemistry. Its application in total synthesis provides access to complex molecular architectures, including polycyclic and spirocyclic frameworks, which are often challenging to construct through other means. This document provides detailed application notes and experimental protocols for the use of 1H-inden-1-one and its derivatives in the total synthesis of selected natural products, offering valuable insights for researchers in drug discovery and development. Annulated indanone scaffolds are key structural components of many bioactive natural products.[1]

Key Applications in Natural Product Synthesis

The utility of 1H-inden-1-one and its derivatives is prominently demonstrated in the construction of the core structures of various natural products. A powerful strategy involves the palladium/norbornene (Pd/NBE) cooperative catalysis, which enables the direct annulation of aryl iodides with unsaturated carboxylic acid anhydrides to furnish the indenone skeleton with high regioselectivity.[2] This methodology has been successfully applied to the concise total syntheses of Pauciflorol F and Acredinone A.[2] Beyond this specific catalytic system, indenone moieties also participate in various other transformations, including photochemical cycloadditions, to build complex polycyclic systems as seen in the synthesis of Atlanticone C.[3][4]

Formal Synthesis of Pauciflorol F and Total Synthesis of Acredinone A via Palladium/Norbornene-Catalyzed Indenone Formation

A streamlined approach to the indenone core of Pauciflorol F and Acredinone A has been developed utilizing a palladium/norbornene-catalyzed annulation between aryl iodides and unsaturated carboxylic acid anhydrides. This method is notable for its use of simple aryl iodides as starting materials and its complete control over regioselectivity.[2]

Entry	Aryl Iodide	Anhydride (B1165640)	Product	Yield (%)	Ref.
1	3,5-dimethoxy-iodobenzene	Cinnamic anhydride	Indenone intermediate for Pauciflorol F	82	[2]
2	2-iodo-4,5-dimethylanisole	3-(4-methoxyphenyl)acrylic anhydride	Indenone intermediate for Acredinone A	75 (gram scale)	[2]

General Procedure for Palladium/Norbornene-Catalyzed Indenone Synthesis: [2]

To a flame-dried Schlenk tube are added the aryl iodide (1.0 equiv), the unsaturated carboxylic anhydride (1.5 equiv), norbornene (NBE, 2.0 equiv), Pd(OAc)₂ (10 mol%), and a phosphine (B1218219) ligand (e.g., P(2-furyl)₃, 20 mol%). The tube is evacuated and backfilled with argon. Anhydrous solvent (e.g., DMF) is added, and the mixture is stirred at a specified temperature (e.g., 100 °C) until the reaction is complete as monitored by TLC or GC-MS. Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel to afford the desired indenone.

Synthesis of Indenone Intermediate for Pauciflorol F: [2]

Following the general procedure, the reaction of 3,5-dimethoxy-iodobenzene with cinnamic anhydride afforded the corresponding indenone in 82% yield.

Synthesis of Indenone Intermediate for Acredinone A: [2]

The reaction was performed on a gram scale using 2-iodo-4,5-dimethylanisole and 3-(4-methoxyphenyl)acrylic anhydride, yielding the desired indenone in 75% yield.

Caption: General workflow for the synthesis of indenones via Pd/NBE catalysis.

Total Synthesis of Atlanticone C via Photochemical Cascade

The total synthesis of the terpene natural product Atlanticone C showcases a remarkable application of an indanone derivative in a photochemical reaction cascade. An easily accessible indanone undergoes a sequence of an ortho-photocycloaddition, a thermal disrotatory ring opening, and a regioselective disrotatory [4π] photocyclization in a single photochemical operation to construct the complex carbon skeleton of the natural product.[3][4]

| Starting Material | Key Transformation | Product | Yield (%) | Ref. | |---|---|---|---|---|---| | Substituted 1-Indanone | Photochemical Cascade (λ ≥ 350 nm) | Tetracyclic Precursor of Atlanticone C | 60 |[3][4] |

Photochemical Cascade for Atlanticone C Precursor Synthesis: [3][4]

A solution of the substituted 1-indanone derivative in an appropriate solvent (e.g., benzene) is deoxygenated by bubbling with argon for a specified time. The solution is then irradiated with a high-pressure mercury lamp (e.g., λ ≥ 350 nm) at room temperature while maintaining a constant stream of argon. The reaction progress is monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to yield the tetracyclic product.

Caption: Key steps in the photochemical cascade towards Atlanticone C.

Conclusion

The application of 1H-inden-1-one and its derivatives in the total synthesis of natural products provides a powerful and versatile platform for the construction of complex molecular architectures. The methodologies highlighted in this document, particularly the palladium/norbornene-catalyzed annulation and photochemical cascades, demonstrate the strategic importance of the indenone scaffold. These protocols and the accompanying quantitative data serve as a valuable resource for researchers engaged in the synthesis of bioactive natural products and the development of novel therapeutic agents. The continued exploration of indenone chemistry is poised to unlock new pathways to even more intricate and medicinally relevant molecules.

References

• 1. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 2. Palladium/Norbornene-Catalyzed Indenone Synthesis from Simple Aryl Iodides: Concise Syntheses of Pauciflorol F and Acredinone A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total syntheses of strained polycyclic terpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total syntheses of strained polycyclic terpenes - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC00926A [pubs.rsc.org]

Application Notes and Protocols: Development of 1H-Inden-1-one Based Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the development and application of 1H-inden-1-one derivatives as potent enzyme inhibitors. This document includes quantitative data on their inhibitory activities, detailed experimental protocols for their evaluation, and visualizations of relevant biological pathways.

Introduction to 1H-Inden-1-one Based Inhibitors

The 1H-inden-1-one scaffold is a privileged structure in medicinal chemistry, serving as a versatile framework for the design of inhibitors targeting a range of enzymes. Derivatives of 1H-inden-1-one have shown significant potential in the treatment of various diseases, including neurodegenerative disorders like Parkinson's and Alzheimer's disease, as well as cancer.[1][2] Their biological activity often stems from their ability to selectively bind to the active sites of key enzymes, thereby modulating their function.

Quantitative Data: Inhibitory Activities

The following tables summarize the inhibitory activities of various 1H-inden-1-one derivatives against several key enzyme targets.

Table 1: Monoamine Oxidase (MAO) Inhibition

Compound ID	Target	IC50 (µM)	Selectivity	Reference
L4	MAO-B	0.11	Selective for MAO-B	[3]
L8	MAO-B	0.18	-	[3]
L16	MAO-B	0.27	Selective for MAO-B	[3]
L17	MAO-B	0.48	Selective for MAO-B	[3]
C6-substituted indanones	MAO-B	0.001 - 0.030	Potent and selective	[2]
2-benzylidene-1-indanone (5g)	MAO-A	0.131	-	[4]
Various 2-benzylidene-1-indanones	MAO-B	<2.74 (12 compounds <0.1)	MAO-B specific	[4]

Table 2: Cholinesterase (AChE and BChE) and PDE4 Inhibition

Compound ID	Target	IC50 (µM)	Notes	Reference
12C	AChE	0.28	Dual inhibitor	[5]
12C	PDE4D	1.88	Dual inhibitor	[5]
Donepezil	AChE	-	Reference drug	[5]
Benzylidene-indenone (Compound 9)	BChE	-	Selective, competitive inhibitor with a Ki of 1.25 µM	[6]

Table 3: Tubulin Polymerization Inhibition

Compound ID	Target	IC50 (µM)	Cell Lines	Reference
12d	Tubulin Polymerization	-	Antiproliferative activity against four cancer cell lines	[7][8]
12d	Cancer Cell Lines	0.028 - 0.087	K562, A549, HCT116, MCF-7	[7][8]
Various 2-Benzylidene-1-indanones	Tubulin Polymerization	0.62 - 2.04	-	[1]

Table 4: Protein Kinase Inhibition

Compound Class	Target Kinase Family	IC50 Range	Notes	Reference
Aplithianine A (Natural Product)	PKG1α, PKG1β, PKG2, STLK3, PKCθ, LATS1, LATS2, CLK1, CLK2, PKAcα	11 - 84 nM	Potent inhibition of select serine/threonine kinases	[9]
3-(pyrazin-2-yl)-1H-indazole derivatives	Pan-Pim Kinase	-	Potent inhibitors	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the evaluation of 1H-inden-1-one based enzyme inhibitors.

General Enzyme Inhibition Assay

This protocol provides a general framework for measuring enzyme inhibition. Specific conditions such as buffer composition, pH, and substrate/enzyme concentrations should be optimized for each specific enzyme.[11][12]

Materials:

• Purified enzyme or cell extract containing the enzyme

• Specific substrate for the enzyme

• 1H-inden-1-one based inhibitor compound

• Appropriate buffer solution (e.g., phosphate (B84403) buffer, pH 7.0-7.5)

• Cofactors if required by the enzyme (e.g., Mg²⁺, NADH)

• Spectrophotometer or microplate reader

• Cuvettes or 96-well plates

• Pipettes and tips

• Distilled water

Protocol:

• Preparation of Solutions:

  • Prepare a suitable buffer at the optimal pH for the enzyme.

  • Prepare a stock solution of the substrate.

  • Prepare a stock solution of the enzyme at a concentration that allows for measurable activity.

  • Prepare serial dilutions of the 1H-inden-1-one inhibitor compound.

• Assay Setup:

  • In separate tubes or wells, mix the enzyme solution with different concentrations of the inhibitor. Include a control with no inhibitor.

  • Pre-incubate the enzyme-inhibitor mixtures for a specific time (e.g., 15-30 minutes) at a constant temperature (e.g., 37°C) to allow for binding.

• Initiation of Reaction:

  • Start the enzymatic reaction by adding the substrate to the enzyme-inhibitor mixtures.

• Monitoring the Reaction:

  • Immediately measure the rate of the reaction by monitoring the change in absorbance or fluorescence over time using a spectrophotometer or plate reader. The wavelength will depend on the substrate and product.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., sigmoidal dose-response curve) to determine the IC50 value.[13]

Monoamine Oxidase (MAO) Inhibition Assay

This protocol is adapted from studies on 1-indanone (B140024) derivatives as MAO inhibitors.[2]

Materials:

• Recombinant human MAO-A and MAO-B

• Kynuramine (substrate for MAO-A)

• Benzylamine (B48309) (substrate for MAO-B)

• Potassium phosphate buffer (pH 7.4)

• 1H-inden-1-one inhibitor

• Peroxidase

• p-Aminobenzoic acid (for detection)

Protocol:

• Enzyme and Inhibitor Preparation:

  • Prepare solutions of recombinant human MAO-A and MAO-B in potassium phosphate buffer.

  • Prepare serial dilutions of the 1H-inden-1-one inhibitor.

• Assay Procedure:

  • Pre-incubate the enzyme (MAO-A or MAO-B) with various concentrations of the inhibitor for 20 minutes at 37°C.

  • Initiate the reaction by adding the respective substrate (kynuramine for MAO-A, benzylamine for MAO-B).

  • Incubate the reaction mixture for a defined period (e.g., 30 minutes) at 37°C.

  • Stop the reaction by adding a quenching solution (e.g., NaOH).

• Detection:

  • The product of the MAO reaction (e.g., H₂O₂) can be detected using a coupled reaction with peroxidase and a suitable chromogenic substrate.

  • Measure the absorbance at the appropriate wavelength.

• Data Analysis:

  • Calculate the IC50 values as described in the general protocol.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This is a widely used method for measuring AChE activity.[5][14]

Materials:

• Acetylcholinesterase (AChE) from electric eel or human erythrocytes

• Acetylthiocholine iodide (ATCI) as substrate

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• 1H-inden-1-one inhibitor

Protocol:

• Reagent Preparation:

  • Prepare solutions of AChE, ATCI, and DTNB in phosphate buffer.

  • Prepare serial dilutions of the inhibitor.

• Assay in 96-well plate:

  • Add the phosphate buffer, inhibitor solution, and AChE solution to each well.

  • Pre-incubate for 15 minutes at 25°C.

  • Initiate the reaction by adding DTNB and ATCI.

• Measurement:

  • The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product (5-thio-2-nitrobenzoate).

  • Measure the increase in absorbance at 412 nm over time.

• Data Analysis:

  • Determine the reaction rates and calculate the IC50 values.

Signaling Pathways and Visualizations

1H-inden-1-one based inhibitors have been shown to modulate several critical signaling pathways implicated in disease.

PI3K/Akt/mTOR Signaling Pathway in Cancer

Dysregulation of the PI3K/Akt/mTOR pathway is a frequent event in many cancers, promoting cell survival, growth, and proliferation.[15][16] Inhibitors targeting components of this pathway are of significant interest in oncology.

Caption: The PI3K/Akt/mTOR signaling pathway, a key regulator of cell growth and survival.

Hypoxia-Inducible Factor-1 (HIF-1) Signaling Pathway

HIF-1 is a transcription factor that plays a crucial role in the cellular response to hypoxia and is a key target in cancer therapy.[17][18] Some indenopyrazole derivatives, structurally related to 1H-inden-1-ones, have been identified as potent HIF-1 inhibitors.[19]

Caption: Simplified overview of the HIF-1 signaling pathway under hypoxic conditions.

Experimental Workflow: Enzyme Inhibition Assay

The following diagram illustrates the general workflow for conducting an enzyme inhibition assay to determine the IC50 of a compound.

Caption: General workflow for determining the IC50 of an enzyme inhibitor.

Conclusion

The 1H-inden-1-one scaffold represents a highly promising starting point for the development of novel enzyme inhibitors. The versatility of this chemical moiety allows for the synthesis of derivatives with potent and selective activity against a variety of important biological targets. The protocols and data presented here provide a valuable resource for researchers engaged in the discovery and development of new therapeutic agents based on this privileged structure. Further exploration of structure-activity relationships and mechanism of action studies will continue to drive the optimization of these compounds for clinical applications.

References

• 1. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indanones as high-potency reversible inhibitors of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of novel 2,3-dihydro-1H-inden-1-amine derivatives as selective monoamine oxidase B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Benzylidene-1-indanone derivatives as inhibitors of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel 2,3-dihydro-1H-inden-1-ones as dual PDE4/AChE inhibitors with more potency against neuroinflammation for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Design, synthesis and evaluation of dihydro-1 H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery and Synthesis of a Naturally Derived Protein Kinase Inhibitor that Selectively Inhibits Distinct Classes of Serine/Threonine Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. superchemistryclasses.com [superchemistryclasses.com]
• 12. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 16. mdpi.com [mdpi.com]
• 17. Identification of small molecule compounds that inhibit the HIF-1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Discovery of Indenopyrazoles as a New Class of Hypoxia Inducible Factor (HIF)-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Biological Evaluation of Amino-Substituted 1H-Inden-1-Ones: Application Notes and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of amino-substituted 1H-inden-1-ones and the subsequent biological screening of these compounds for anticancer, anti-inflammatory, and antimicrobial activities. The methodologies are presented to facilitate their application in a drug discovery and development setting.

Introduction

Amino-substituted 1H-inden-1-one derivatives represent a class of organic compounds with significant potential in medicinal chemistry. The indenone scaffold is recognized as a "privileged structure," frequently found in biologically active molecules. The introduction of an amino substituent can modulate the physicochemical and pharmacological properties of the parent molecule, leading to enhanced potency and selectivity for various biological targets. This document outlines a robust synthetic strategy for accessing these compounds and provides detailed protocols for evaluating their therapeutic potential.

I. Synthesis of Amino-Substituted 1H-Inden-1-Ones

A versatile and efficient method for the synthesis of amino-substituted 1H-inden-1-ones is the transition-metal-free reaction of ortho-alkynylaldehydes with primary amines. This approach proceeds via a potassium hydroxide (B78521) (KOH)-mediated Prins-type cyclization, followed by an oxidation step.[1]

Experimental Protocol: General Procedure for the Synthesis of 2-Amino-3-Aryl-1H-inden-1-ones

This protocol describes a transition-metal-free approach to synthesize functionalized amino-indenones.[1]

Materials:

• Appropriately substituted ortho-alkynylbenzaldehyde (1.0 equiv)

• Primary amine (1.2 equiv)

• Potassium hydroxide (KOH) (2.0 equiv)

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the ortho-alkynylbenzaldehyde in DMSO, add the primary amine.

• Add powdered KOH to the reaction mixture.

• Stir the reaction mixture at room temperature for the time specified by reaction monitoring (e.g., thin-layer chromatography).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired amino-substituted 1H-inden-1-one.

Visualization of the Synthetic Workflow:

Synthetic workflow for amino-substituted 1H-inden-1-ones.

II. Biological Screening Protocols

The synthesized amino-substituted 1H-inden-1-ones can be subjected to a battery of in vitro assays to determine their biological activity. Detailed protocols for anticancer, anti-inflammatory, and antimicrobial screening are provided below.

A. Anticancer Activity Screening

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HCT116 - colon)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Protocol:

• Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in culture medium. The final concentration of DMSO should not exceed 0.5%.

• Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Anticancer Activity of Indenone Derivatives

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
ITH-6	HT-29 (Colon)	0.41	[2]
Compound 8	A549 (Lung)	~6
Compound 9	A549 (Lung)	~6	[3]
Compound 2e	HCT116 (Colon)	6.43 ± 0.72
Compound 2e	A549 (Lung)	9.62 ± 1.14	[4]
Compound 2	HTB-26 (Breast)	10-50	[5]
Compound 2	PC-3 (Prostate)	10-50	[5]
Compound 2	HepG2 (Liver)	10-50	[5]

This assay is used to investigate if the anticancer activity of the compounds is mediated through the inhibition of microtubule formation.

Materials:

• Tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES, 2.0 mM MgCl₂, 0.5 mM EGTA, pH 6.9)

• GTP solution (10 mM)

• Glycerol (B35011)

• Test compounds and control drugs (e.g., paclitaxel (B517696) as a polymerization promoter, nocodazole (B1683961) as an inhibitor)

• 96-well, half-area, clear bottom plates

• Temperature-controlled microplate reader

Protocol:

• Prepare a tubulin solution (e.g., 3 mg/mL) in General Tubulin Buffer containing 1 mM GTP and 10% glycerol on ice.

• Add 10 µL of 10x concentrated test compound or control drug to the wells of a pre-chilled 96-well plate.

• Initiate the polymerization reaction by adding 90 µL of the cold tubulin solution to each well.

• Immediately place the plate in a microplate reader pre-warmed to 37°C.

• Measure the change in absorbance at 340 nm every minute for 60 minutes.

• Analyze the polymerization curves to determine the effect of the compounds on the rate and extent of tubulin polymerization.

B. Anti-inflammatory Activity Screening

This assay measures the ability of the compounds to inhibit the production of key pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Test compounds

• ELISA kits for TNF-α and IL-6

Protocol:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Quantify the levels of TNF-α and IL-6 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Calculate the percentage of inhibition of cytokine production and determine the IC₅₀ values.

Data Presentation: Anti-inflammatory Activity of Indanone Derivatives

Compound ID	Cytokine	Cell Line/System	IC₅₀ (nM)	Reference
IPX-18	TNF-α	Human Whole Blood	298.8	[6][7]
IPX-18	TNF-α	Human PBMCs	96.29	[6][7]
IPX-18	IL-6	Human Whole Blood	416.0 (for IL-2)	[6][7]
IPX-18	IL-8	Human Whole Blood	336.6	[6][7]

C. Antimicrobial Activity Screening

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Test compounds

• Standard antimicrobial agents (e.g., ciprofloxacin (B1669076) for bacteria, fluconazole (B54011) for fungi)

• 96-well microplates

Protocol:

• Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Perform serial two-fold dilutions of the test compounds in the appropriate broth in a 96-well microplate.

• Inoculate each well with the standardized microbial suspension.

• Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth.

Data Presentation: Antimicrobial Activity of Indanone Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Reference
Compound 4a	E. coli	1.0 (mg/mL)	[8]
Compound 4a	S. aureus	1.0 (mg/mL)	[8]
Compound 4c	E. coli	1.0 (mg/mL)	[8]
Compound 4c	S. aureus	1.0 (mg/mL)	[8]
Pyrazoles	E. coli	25-50	[9]
Pyrazoles	B. subtilis	50	[9]
Indeno[1,2-c]pyrazol-4(1H)-ones (general)	Various bacteria/fungi	Good activity reported

III. Signaling Pathway Analysis

The biological activities of amino-substituted 1H-inden-1-ones can be attributed to their modulation of specific cellular signaling pathways. Below are diagrams representing key pathways potentially affected by these compounds.

NF-κB Signaling Pathway in Inflammation

Many anti-inflammatory agents act by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a central role in regulating the expression of pro-inflammatory genes.

Inhibition of the NF-κB signaling pathway.

Nrf2 Signaling Pathway in Oxidative Stress Response

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a key regulator of the cellular antioxidant response. Activation of this pathway can protect cells from oxidative stress, which is implicated in both cancer and inflammation.

Modulation of the Nrf2 signaling pathway.

Conclusion

The synthetic and screening protocols outlined in this document provide a comprehensive framework for the investigation of amino-substituted 1H-inden-1-ones as potential therapeutic agents. The data tables offer a comparative overview of the biological activities of related compounds, serving as a benchmark for newly synthesized derivatives. The signaling pathway diagrams provide a visual representation of the potential mechanisms of action, guiding further mechanistic studies. By following these detailed methodologies, researchers can effectively synthesize, characterize, and evaluate this promising class of compounds for their potential in drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and evaluation of anticancer activity of new 9-acridinyl amino acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Computational and Preclinical Analysis of 2-(4-Methyl)benzylidene-4,7-dimethyl Indan-1-one (IPX-18): A Novel Arylidene Indanone Small Molecule with Anti-Inflammatory Activity via NF-κB and Nrf2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Computational and Preclinical Analysis of 2-(4-Methyl)benzylidene-4,7-dimethyl Indan-1-one (IPX-18): A Novel Arylidene Indanone Small Molecule with Anti-Inflammatory Activity via NF-κB and Nrf2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhanced antibacterial and antioxidant capabilities using indole-modified 1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives, molecular docking evaluation and in silico ADMET prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An in vitro study on the antimicrobial effect of select heterocyclic nitrogen compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, Type II diabetes inhibitory activity, antimicrobial evaluation and docking studies of indeno[1,2- c]pyrazol-4(1 H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]

Microwave-Assisted Synthesis of 1H-Inden-1-one Analogs: Application Notes and Protocols for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the rapid and efficient synthesis of 1H-inden-1-one analogs utilizing microwave-assisted organic synthesis (MAOS). This technology offers significant advantages over conventional heating methods, including drastically reduced reaction times, improved yields, and enhanced safety profiles, making it an invaluable tool in modern drug discovery and development. The 1H-inden-1-one scaffold is a privileged structure in medicinal chemistry, forming the core of various compounds with therapeutic potential, notably in the areas of neurodegenerative diseases and oncology.

Introduction to Microwave-Assisted Synthesis

Microwave-assisted synthesis utilizes microwave energy to heat reactants directly and efficiently. Unlike conventional heating, which relies on thermal conductivity, microwave irradiation interacts with polar molecules and ions in the reaction mixture, leading to rapid and uniform heating.[1] This localized heating can accelerate reaction rates, often by orders of magnitude, and can lead to cleaner reactions with fewer byproducts.[2] Key advantages for the synthesis of 1H-inden-1-one analogs include:

• Speed: Reactions that take hours or days with conventional heating can often be completed in minutes.[2]

• Efficiency: Increased yields and purer products are frequently observed.

• Green Chemistry: Reduced energy consumption and the potential for solvent-free reactions align with the principles of green chemistry.[1]

Synthetic Protocols for 1H-Inden-1-one Analogs

Two primary microwave-assisted methods for the synthesis of the 1-indanone (B140024) core, a saturated form of 1H-inden-1-one, are the intramolecular Friedel-Crafts acylation and the Nazarov cyclization.

Protocol 1: Microwave-Assisted Intramolecular Friedel-Crafts Acylation

This method is a robust approach for the synthesis of 1-indanones from 3-arylpropionic acids.[3] The reaction involves the cyclization of the acyl group onto the aromatic ring, promoted by a strong acid catalyst. Microwave irradiation significantly accelerates this process.[4]

General Experimental Procedure:

• To a 3 mL glass microwave vial equipped with a magnetic stir bar, add the desired 3-arylpropionic acid (0.5 mmol).

• Add dry dichloromethane (B109758) (CH₂Cl₂) (1.0 mL) to dissolve the starting material.

• Cool the solution to 0 °C and gently add triflic acid (TfOH) (3.0 equivalents).

• Securely cap the vial and place it in a microwave reactor.

• Irradiate the mixture at a constant temperature of 80 °C for the specified time (typically 60 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired 1-indanone analog.

Protocol 2: Microwave-Assisted Nazarov Cyclization

The Nazarov cyclization is a powerful method for synthesizing cyclopentenones, including indenones, from divinyl ketones (chalcones).[5] This electrocyclic reaction is typically acid-catalyzed and is significantly enhanced by microwave heating, leading to a substantial reduction in reaction time compared to conventional methods.[5]

General Experimental Procedure:

• In a sealed microwave process vial, dissolve the substituted chalcone (B49325) (1.0 equivalent) in trifluoroacetic acid (TFA).

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at 120 °C for 20 minutes.

• After completion, cool the reaction vessel to room temperature.

• Carefully neutralize the trifluoroacetic acid with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic extracts, dry over a drying agent (e.g., MgSO₄ or Na₂SO₄), and filter.

• Remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography to obtain the pure 1H-inden-1-one analog.

Data Presentation: Reaction Optimization

The following tables summarize the quantitative data for the microwave-assisted synthesis of 1-indanone analogs via intramolecular Friedel-Crafts acylation, comparing it with other methods.

Table 1: Microwave vs. Ultrasound in the Intramolecular Friedel-Crafts Acylation of 3-(4-methoxyphenyl)propionic acid. [4]

Entry	Catalyst (mol%)	Solvent	Temp (°C)	Method	Time (min)	Conversion (%)	Yield (%)
1	TfOH (300)	CH₂Cl₂	80	MW	60	100	100
2	TfOH (200)	CH₂Cl₂	80	MW	60	100	85
3	TfOH (100)	CH₂Cl₂	80	MW	60	100	54
4	TfOH (300)	CH₂Cl₂	RT	Conv.	18h	100	61
5	Tb(OTf)₃ (10)	o-xylene	140	US	60	20	10

Data adapted from Oliverio, M. et al. (2014).[4]

Table 2: Microwave-Assisted Intramolecular Friedel-Crafts Acylation of Various Phenylpropionic Acids. [4]

Entry	Starting Material	Product	Time (min)	Yield (%)
1	3-Phenylpropionic acid	1-Indanone	60	98
2	3-(4-Methylphenyl)propionic acid	5-Methyl-1-indanone	60	99
3	3-(4-Chlorophenyl)propionic acid	5-Chloro-1-indanone	60	99
4	3-(3,4-Dimethoxyphenyl)propionic acid	5,6-Dimethoxy-1-indanone	60	99

Reaction conditions: TfOH (3 equiv.), CH₂Cl₂, 80 °C, Microwave. Data adapted from Oliverio, M. et al. (2014).[4]

Visualization of Workflows and Signaling Pathways

Experimental Workflow

The general workflow for the microwave-assisted synthesis of 1H-inden-1-one analogs is depicted below, from starting materials to the purified product.

Caption: General workflow for microwave-assisted synthesis.

Biological Applications and Signaling Pathways

1H-inden-1-one analogs have shown promise in several therapeutic areas. Their mechanisms of action often involve the modulation of key signaling pathways.

Certain indenone analogs, structurally similar to combretastatin (B1194345) A-4, exhibit potent anticancer activity by inhibiting tubulin polymerization.[6][7] They bind to the colchicine-binding site on β-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[6]

Caption: Inhibition of tubulin polymerization by indenone analogs.

The indanone scaffold is also found in multi-targeted kinase inhibitors that can block signaling pathways crucial for tumor growth and angiogenesis, such as those mediated by Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR).[8][9]

Caption: Inhibition of VEGFR/PDGFR signaling pathways.

Certain 2,3-dihydro-1H-inden-1-one derivatives act as cholinesterase inhibitors, which is a key therapeutic strategy for Alzheimer's disease.[10] By inhibiting acetylcholinesterase (AChE), these compounds increase the levels of the neurotransmitter acetylcholine (B1216132) in the brain, thereby improving cognitive function.[11][12]

Caption: Cholinesterase inhibition for Alzheimer's disease therapy.

References

• 1. GitHub - pydot/pydot: Python interface to Graphviz's Dot language [github.com]
• 2. Graphviz [graphviz.org]
• 3. benchchem.com [benchchem.com]
• 4. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Combretastatins: An Overview of Structure, Probable Mechanisms of Action and Potential Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of combretastatins as potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous Inhibition of EGFR, VEGFR and PDGFR Signaling Combined with Gemcitabine Produces Therapy of Human Pancreatic Carcinoma and Prolongs Survival in an Orthotopic Nude Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting the PDGF/PDGFR signaling pathway for cancer therapy: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of novel 2,3-dihydro-1H-inden-1-ones as dual PDE4/AChE inhibitors with more potency against neuroinflammation for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cholinesterase inhibitors as Alzheimer's therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cholinesterase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application of Sonication in the Synthesis of 1H-Inden-1-ones: A Detailed Overview for Researchers

For researchers, scientists, and professionals in drug development, the quest for efficient, sustainable, and high-yield synthetic methodologies is paramount. Sonication, the application of ultrasound to chemical reactions, has emerged as a powerful tool in organic synthesis, offering significant advantages over conventional methods. This document provides detailed application notes and protocols for the use of sonication in the synthesis of 1H-inden-1-ones, a core scaffold in various biologically active compounds.

The use of ultrasound in chemical synthesis, known as sonochemistry, can dramatically enhance reaction rates, improve yields, and enable reactions to occur under milder conditions.[1] These effects are primarily due to acoustic cavitation—the formation, growth, and violent collapse of microscopic bubbles in a liquid medium irradiated with high-intensity ultrasound. This process generates localized hot spots with transient temperatures of thousands of degrees Kelvin, high pressures, and enormous heating and cooling rates, creating unique chemical environments that can accelerate reactions.[1]

Application Notes

The application of sonication to the synthesis of 1H-inden-1-ones and their precursors primarily leverages two key effects of acoustic cavitation:

• Enhanced Mass Transport: In heterogeneous reactions, the microjets and shockwaves generated by bubble collapse can disrupt the boundary layers at phase interfaces, leading to a significant increase in mass transfer between reactants. This is particularly beneficial in reactions involving solid catalysts or poorly soluble reagents.

• Radical Formation and Alternative Reaction Pathways: The extreme conditions within the collapsing bubbles can lead to the homolytic cleavage of bonds, generating radical species that can initiate or participate in chemical reactions. This can sometimes lead to different product distributions compared to conventional thermal methods.

Common synthetic routes to 1H-inden-1-ones that can be enhanced by sonication include:

• Intramolecular Friedel-Crafts Acylation: The cyclization of 3-arylpropionic acids or their derivatives is a fundamental method for synthesizing the indanone core. Sonication can accelerate this reaction, often leading to higher yields in shorter timeframes compared to conventional heating.

• Condensation Reactions: The synthesis of precursors like chalcones (which can be subsequently cyclized to indenones via a Nazarov cyclization) is often a condensation reaction. Ultrasound has been shown to significantly improve the efficiency of these reactions.

The choice between an ultrasonic bath and a probe sonicator is a critical experimental parameter. Ultrasonic baths provide a more diffuse and less intense ultrasonic field, which can be suitable for some reactions. However, for reactions requiring higher energy input and more localized cavitation, a direct immersion ultrasonic horn (probe sonicator) is generally more effective and provides better reproducibility.

Experimental Protocols

Below are detailed protocols for the sonication-assisted synthesis of precursors and the cyclization to form the indanone ring system.

Protocol 1: Ultrasound-Assisted Intramolecular Friedel-Crafts Acylation for the Synthesis of 1-Indanones

This protocol describes the high-intensity ultrasound-assisted intramolecular Friedel-Crafts acylation of 3-arylpropionic acids to form 1-indanones, which are direct precursors to 1H-inden-1-ones.[2]

Materials:

• 3-Arylpropionic acid (e.g., 3-(4-methoxyphenyl)propionic acid)

• Trifluoromethanesulfonic acid (TfOH)

• Dichloromethane (CH2Cl2), anhydrous

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• High-intensity ultrasound probe (e.g., 20 kHz, 400 W)

Procedure:

• In a round-bottom flask, dissolve the 3-arylpropionic acid (1 equivalent) in anhydrous dichloromethane.

• Add trifluoromethanesulfonic acid (3 equivalents) to the solution.

• Immerse the ultrasonic probe into the reaction mixture.

• Apply ultrasonic irradiation at a specified power setting for the required time (see Table 1 for examples), maintaining the reaction temperature with a cooling bath if necessary.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding the mixture to a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Ultrasound-Assisted Synthesis of Chalcones (Indenone Precursors)

This protocol details the efficient synthesis of chalcones, which are key intermediates for the preparation of 1H-inden-1-ones via Nazarov cyclization, using ultrasound irradiation.[3]

Materials:

• Substituted acetophenone (B1666503) (1 equivalent)

• Aromatic aldehyde (1 equivalent)

• Potassium hydroxide (B78521) (KOH) or Potassium fluoride (B91410) on alumina (B75360) (KF-Al2O3)

• Ethanol or Methanol (B129727)

• Ultrasonic bath

Procedure:

• In a flask, dissolve the substituted acetophenone and the aromatic aldehyde in the appropriate alcohol (ethanol for KOH, methanol for KF-Al2O3).

• Add the catalyst (pulverized KOH or KF-Al2O3).

• Place the flask in an ultrasonic bath.

• Irradiate the mixture with ultrasound for the specified time (see Table 2 for examples).

• Monitor the reaction by TLC.

• After completion, pour the reaction mixture into cold water.

• Collect the precipitated product by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Data Presentation

The following tables summarize quantitative data from the literature, comparing sonochemical methods with conventional approaches for the synthesis of indenone precursors.

Table 1: Comparison of Ultrasound-Assisted vs. Microwave-Assisted Intramolecular Friedel-Crafts Acylation of 3-(4-methoxyphenyl)propionic acid [2]

Method	Catalyst (eq.)	Solvent	Temp. (°C)	Time (min)	Conversion (%)
Ultrasound	TfOH (3)	CH2Cl2	r.t.	15	100
Microwave	TfOH (3)	CH2Cl2	40	15	100

Table 2: Ultrasound-Assisted Synthesis of Chalcones - A Comparison with Conventional Stirring [4]

Aldehyde	Catalyst	Method	Time (min)	Yield (%)
4-Cl-C6H4CHO	KOH	Ultrasound	15	97
4-Cl-C6H4CHO	KOH	Stirring	240	82
4-MeO-C6H4CHO	KF-Al2O3	Ultrasound	10	98
4-MeO-C6H4CHO	KF-Al2O3	Stirring	240	85
C6H5CHO	KOH	Ultrasound	30	92
C6H5CHO	KOH	Stirring	300	75

Visualizations

The following diagrams illustrate the general workflow and a key reaction pathway in the synthesis of 1H-inden-1-ones.

Caption: General synthetic routes to 1H-inden-1-ones via sonication.

Caption: Pathway for Friedel-Crafts acylation to form the indanone core.

References

• 1. Ultrasound-mediated radical cascade reactions: Fast synthesis of functionalized indolines from 2-(((N-aryl)amino)methyl)acrylates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ultrasound-Assisted Syntheses of Chalcones: Experimental Design and Optimization | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Derivatization of 1H-Inden-1-One for SAR Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the derivatization of the 1H-inden-1-one scaffold, a promising framework in drug discovery. The focus is on the synthesis and structure-activity relationship (SAR) studies of these derivatives, particularly as anti-inflammatory agents and cholinesterase inhibitors.

Introduction

The 1H-inden-1-one core and its derivatives, especially the arylidene indanone scaffold, have garnered significant attention in medicinal chemistry.[1][2] These compounds are considered rigid analogs of chalcones and have demonstrated a wide range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.[1][3][4] The planar structure of the arylidene indanone system allows for effective electronic communication between substituents on the aryl ring and the indanone core, influencing their biological activity.[1] This document outlines synthetic strategies for creating libraries of 1H-inden-1-one derivatives and presents SAR data to guide the design of more potent and selective compounds.

Data Presentation: Structure-Activity Relationship (SAR) Data

The following tables summarize the quantitative SAR data for 1H-inden-1-one derivatives in two key therapeutic areas: anti-inflammatory and cholinesterase inhibition.

Anti-inflammatory Activity of 2-Benzylidene-1-indanone (B110557) Derivatives

A series of 2-benzylidene-1-indanone derivatives were synthesized and evaluated for their ability to inhibit the production of pro-inflammatory cytokines, tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated murine primary macrophages.[5][6] The percentage of inhibition at a concentration of 10 µM is presented in the table below.

Compound	R1 (Substitution on Phenyl Ring)	% Inhibition of IL-6 (10 µM)	% Inhibition of TNF-α (10 µM)
4a	4'-OMe	61.61 ± 6.21	48.26 ± 1.14
4c	3',4'-OH	70.32 ± 3.27	45.59 ± 3.59
4d	3'-OMe, 4'-OH	69.28 ± 1.58	83.73 ± 4.05
4g	3',4',5'-OMe	55.69 ± 1.63	67.94 ± 1.21
4h	2',3',4'-OMe	55.33 ± 9.97	67.92 ± 3.85
4p	4'-F	59.99 ± 1.32	41.99 ± 1.44
8g	7-propoxy, 4'-hydroxy-3'-methoxybenzylidene	-	84.92
Xanthohumol (Positive Control)	-	62.45 ± 1.83	53.27 ± 1.65

Data sourced from Drug Design, Development and Therapy, 2018.[7]

SAR Summary for Anti-inflammatory Activity:

• The presence of hydroxyl and methoxy (B1213986) groups on the benzylidene ring generally leads to good anti-inflammatory activity.

• Compound 4d , with a 3'-methoxy and 4'-hydroxyl substitution, demonstrated the most potent TNF-α inhibition.[7]

• Alkoxy groups at the C-7 position of the indanone ring, as seen in compound 8g , can be beneficial for activity.[7]

Cholinesterase Inhibitory Activity of Indenone Derivatives

Donepezil, a well-known drug for Alzheimer's disease, features a 1-indanone (B140024) core structure and acts as an acetylcholinesterase (AChE) inhibitor.[8] Various derivatives of 1H-inden-1-one have been synthesized and evaluated for their ability to inhibit both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

Compound	Modifications	AChE IC50 (nM)	BChE IC50 (nM)
Donepezil	Reference Drug	5.9	-
26d	N-benzylpiperidine moiety	14.8	-
26i	N-benzylpiperidine moiety	18.6	-
Compound 9	Benzylidene-indenone	-	Selective BChE inhibitor

Data compiled from multiple sources.[3][8][9]

SAR Summary for Cholinesterase Inhibition:

• The 1-indanone scaffold is a key feature for AChE inhibition, as exemplified by Donepezil.[8]

• Modifications at the 2-position of the indanone core with moieties like N-benzylpiperidine can yield potent AChE inhibitors.[3]

• The benzylidene-indenone scaffold can be tailored to achieve selective inhibition of BChE.[9]

Experimental Protocols

General Synthesis of 2-Benzylidene-1-indanone Derivatives

This protocol is adapted from a method used for the synthesis of 2-benzylidene-1-indanone derivatives with anti-inflammatory activity.[5][10]

Materials:

• Substituted 1-indanone

• Substituted benzaldehyde (B42025)

• Ethanol (EtOH)

• Sodium hydroxide (B78521) (NaOH) solution (20% w/v)

• Hydrochloric acid (HCl) solution (1.0 M)

• Standard laboratory glassware and stirring equipment

• Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

• In a round-bottom flask, dissolve the substituted 1-indanone (1.0 eq) and the corresponding substituted benzaldehyde (1.0 eq) in ethanol.

• To the stirred solution, add the 20% (w/v) sodium hydroxide solution dropwise at room temperature.

• Allow the reaction mixture to stir at room temperature overnight. Monitor the progress of the reaction by TLC.

• Upon completion, carefully neutralize the reaction mixture with a 1.0 M HCl solution until it reaches a pH of approximately 7.

• The resulting precipitate is collected by vacuum filtration.

• Wash the solid product with cold water and then with a small amount of cold ethanol.

• Dry the product under vacuum to yield the desired 2-benzylidene-1-indanone derivative.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

In Vitro Anti-inflammatory Activity Assay

This protocol describes the evaluation of the anti-inflammatory activity of synthesized compounds by measuring the inhibition of TNF-α and IL-6 release in LPS-stimulated murine primary macrophages.[5]

Materials:

• Murine primary macrophages (MPMs)

• Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS)

• Synthesized 2-benzylidene-1-indanone derivatives dissolved in dimethyl sulfoxide (B87167) (DMSO)

• Positive control (e.g., Xanthohumol)

• Enzyme-linked immunosorbent assay (ELISA) kits for TNF-α and IL-6

• 96-well cell culture plates

• CO2 incubator (37 °C, 5% CO2)

Procedure:

• Seed the murine primary macrophages in 96-well plates at an appropriate density and allow them to adhere overnight in a CO2 incubator.

• The following day, pre-incubate the cells for 30 minutes with the test compounds at a final concentration of 10 µM. Include a vehicle control (DMSO) and a positive control.

• After the pre-incubation period, stimulate the cells with LPS (0.5 µg/mL) for 24 hours at 37 °C.

• After 24 hours, collect the cell culture supernatants.

• Determine the concentrations of TNF-α and IL-6 in the supernatants using the respective ELISA kits, following the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound compared to the LPS-stimulated vehicle control.

Mandatory Visualizations

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action for the anti-inflammatory effects of 2-benzylidene-1-indanone derivatives, which involves the inhibition of the NF-κB and MAPK signaling pathways.[6][11][12]

Caption: Inhibition of NF-κB and MAPK signaling pathways by 1H-inden-1-one derivatives.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the synthesis and biological evaluation of 1H-inden-1-one derivatives for SAR studies.

Caption: General workflow for SAR studies of 1H-inden-1-one derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Arylidene indanone scaffold: medicinal chemistry and structure–activity relationship view - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 4. Design, synthesis, and anti-inflammatory activity studies of indanone derivatives containing cinnamic acid skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and structure-activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. Influence of ligand geometry on cholinesterase enzyme - A comparison of 1-isoindolinone based structural analog with Donepezil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral 1H-Inden-1-one Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chiral 1H-inden-1-one derivatives are pivotal structural motifs in a plethora of biologically active compounds and natural products. Their synthesis in an enantiomerically pure form is of paramount importance for the development of novel therapeutics and chiral materials. This document provides detailed application notes and experimental protocols for several state-of-the-art asymmetric methods for the synthesis of these valuable chiral building blocks. The presented methodologies leverage transition-metal catalysis and biocatalysis to achieve high levels of stereocontrol.

I. Rhodium-Catalyzed Asymmetric Intramolecular 1,4-Addition

This method provides an efficient route to enantioenriched 3-aryl-1-indanones through the rhodium-catalyzed asymmetric intramolecular 1,4-addition of pinacolborane chalcone (B49325) derivatives. The use of a chiral monodentate phosphoramidite (B1245037) ligand (MonoPhos) is crucial for achieving high enantioselectivity under mild reaction conditions.[1][2]

Data Presentation

Entry	Substrate (Chalcone Derivative)	Catalyst Loading (mol%)	Ligand	Solvent	Time (h)	Yield (%)	ee (%)	Reference
1	2'-(Pinacolboryl)chalcone	3	(R)-MonoPhos	Toluene (B28343)	12	95	95	[2]
2	4-Methoxy-2'-(pinacolboryl)chalcone	3	(R)-MonoPhos	Toluene	12	92	94	[2]
3	4-Chloro-2'-(pinacolboryl)chalcone	3	(R)-MonoPhos	Toluene	12	96	93	[2]
4	3-Methoxy-2'-(pinacolboryl)chalcone	3	(R)-MonoPhos	Toluene	12	90	92	[2]

Experimental Protocol

General Procedure for the Rhodium-Catalyzed Asymmetric Intramolecular 1,4-Addition:

• To a dried Schlenk tube under an argon atmosphere, add the 2'-(pinacolboryl)chalcone derivative (0.1 mmol, 1.0 equiv).

• Add [Rh(cod)₂]BF₄ (0.003 mmol, 3 mol%) and (R)-MonoPhos (0.0033 mmol, 3.3 mol%).

• Add anhydrous toluene (1.0 mL).

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired chiral 3-aryl-1-indanone.

• Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC).

Reaction Workflow

Caption: Workflow for Rhodium-Catalyzed Asymmetric Intramolecular 1,4-Addition.

II. Palladium-Catalyzed Asymmetric C-C Bond Activation/Carbonylation

This innovative method allows for the synthesis of chiral indanones bearing a quaternary carbon stereocenter. The reaction proceeds via a palladium-catalyzed asymmetric C-C bond activation of cyclobutanones followed by carbonylation with carbon monoxide (CO).[1]

Data Presentation

Entry	Substrate (Cyclobutanone)	Catalyst Loading (mol%)	Ligand	CO Pressure (atm)	Temperature (°C)	Yield (%)	ee (%)	Reference
1	1-Phenylcyclobutanone	5	(S)-DTBM-SEGPHOS	1	80	85	92	[1]
2	1-(4-Methoxyphenyl)cyclobutanone	5	(S)-DTBM-SEGPHOS	1	80	82	90	[1]
3	1-(4-Chlorophenyl)cyclobutanone	5	(S)-DTBM-SEGPHOS	1	80	88	94	[1]
4	1-Naphthylcyclobutanone	5	(S)-DTBM-SEGPHOS	1	80	75	88	[1]

Experimental Protocol

General Procedure for the Palladium-Catalyzed Asymmetric C-C Bond Activation/Carbonylation:

• In a glovebox, charge a vial with Pd(OAc)₂ (0.005 mmol, 5 mol%) and (S)-DTBM-SEGPHOS (0.0055 mmol, 5.5 mol%).

• Add anhydrous toluene (0.5 mL) and stir the mixture at room temperature for 20 minutes.

• Add the cyclobutanone (B123998) substrate (0.1 mmol, 1.0 equiv).

• Seal the vial and take it out of the glovebox.

• Pressurize the vial with carbon monoxide (1 atm) using a balloon.

• Stir the reaction mixture in a preheated oil bath at 80 °C for 24 hours.

• After cooling to room temperature, carefully vent the CO pressure.

• Concentrate the reaction mixture and purify the residue by preparative thin-layer chromatography (PTLC) to yield the chiral indanone.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Signaling Pathway

Caption: Catalytic Cycle for Pd-Catalyzed Asymmetric Carbonylative Cyclization.

III. Biocatalytic Reduction of 3-Arylinden-1-ones

This environmentally friendly method utilizes baker's yeast (Saccharomyces cerevisiae) for the asymmetric reduction of 3-arylinden-1-ones to afford the corresponding (S)-3-arylindan-1-ones with high enantioselectivity.[3][4]

Data Presentation

Entry	Substrate (3-Arylinden-1-one)	Biocatalyst	Medium	Time (h)	Yield (%)	ee (%)	Reference
1	3-Phenyl-1H-inden-1-one	Baker's Yeast	Glucose/Water	48	75	>99	[3]
2	3-(4-Methoxyphenyl)-1H-inden-1-one	Baker's Yeast	Glucose/Water	48	72	>99	[3]
3	3-(4-Chlorophenyl)-1H-inden-1-one	Baker's Yeast	Glucose/Water	48	78	>99	[3]
4	3-(1,3-Benzodioxol-5-yl)-6-propoxy-1H-inden-1-one	Baker's Yeast	Glucose/Water	72	65	>99	[3]

Experimental Protocol

General Procedure for the Biocatalytic Reduction with Baker's Yeast:

• Suspend baker's yeast (10 g) in a solution of glucose (10 g) in distilled water (100 mL).

• Stir the suspension at 30 °C for 30 minutes to activate the yeast.

• Add the 3-arylinden-1-one substrate (1 mmol) dissolved in a minimal amount of ethanol (B145695) (2-3 mL).

• Stir the reaction mixture at 30 °C for 48-72 hours.

• Monitor the reaction by TLC.

• After completion, add ethyl acetate (B1210297) (100 mL) and celite (5 g) to the reaction mixture and stir for 30 minutes.

• Filter the mixture through a pad of celite and wash the celite pad with ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to obtain the chiral (S)-3-arylindan-1-one.

• Determine the enantiomeric excess by chiral HPLC.

Logical Relationship Diagram

Caption: Logical Flow of the Biocatalytic Reduction of 3-Arylinden-1-ones.

References

• 1. Indanone synthesis [organic-chemistry.org]
• 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-Inden-1-One

Welcome to the technical support center for the synthesis of 1H-inden-1-one. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during their experiments.

I. Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1H-inden-1-one, primarily focusing on the two main synthetic routes: Intramolecular Friedel-Crafts Acylation and Nazarov Cyclization.

Intramolecular Friedel-Crafts Acylation Troubleshooting

Q1: I am experiencing a low yield of my target 1-indanone (B140024) from the intramolecular cyclization of a 3-arylpropionic acid. What are the common causes?

Low yields in intramolecular Friedel-Crafts acylation for 1-indanone synthesis can stem from several factors:

• Deactivated Aromatic Ring: The presence of electron-withdrawing groups on the aromatic ring can hinder the electrophilic aromatic substitution, making cyclization difficult.

• Suboptimal Acid Catalyst: The choice and amount of the Brønsted or Lewis acid catalyst are critical. Insufficient catalyst may lead to an incomplete reaction, while an excessive amount can promote side reactions. Common catalysts like polyphosphoric acid (PPA) and triflic acid (TfOH) need to be used under optimized conditions.[1]

• Poor Quality Starting Materials: Impurities in the starting 3-arylpropionic acid or its corresponding acid chloride can interfere with the reaction.

• Side Reactions: Intermolecular acylation can compete with the desired intramolecular cyclization, especially at high concentrations, leading to polymeric byproducts.[1]

• Product Instability: The 1-indanone product itself might be unstable under the harsh acidic and high-temperature conditions often employed, leading to degradation.

Q2: I am observing the formation of regioisomers in my PPA-catalyzed indanone synthesis. How can I improve the regioselectivity?

The regioselectivity of PPA-mediated indanone synthesis can be significantly influenced by the grade of the PPA used, specifically its phosphorus pentoxide (P₂O₅) content.

• High P₂O₅ Content PPA (e.g., 83%): This grade tends to favor the formation of the indanone isomer where an electron-donating group on the aromatic ring is ortho or para to the newly formed carbonyl group.

• Low P₂O₅ Content PPA (e.g., 76%): This grade typically promotes the formation of the isomer with the electron-donating group meta to the carbonyl.

By selecting the appropriate grade of PPA, you can steer the reaction toward the desired regioisomer.[1]

Q3: My Friedel-Crafts reaction is not proceeding to completion. What should I check?

• Moisture Contamination: Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents as many Lewis acid catalysts are highly sensitive to moisture.

• Catalyst Activity: Use a fresh, active catalyst. The efficiency of the catalyst can diminish over time, especially if not stored properly.

• Reaction Temperature and Time: Ensure the reaction is running at the optimal temperature and for a sufficient duration. Monitor the reaction progress using TLC or GC-MS.

Nazarov Cyclization Troubleshooting

Q1: My Nazarov cyclization of a chalcone (B49325) to form an indanone is giving a poor yield. What are the key parameters to optimize?

Low yields in Nazarov cyclizations can be attributed to several factors:

• Insufficient Catalyst Activity: The Lewis or Brønsted acid may not be strong enough to efficiently promote the formation of the pentadienyl cation intermediate.[2]

• Poor Substrate Reactivity: Chalcones with certain substitution patterns may be less reactive.

• Side Reactions: Competing pathways such as polymerization or rearrangement can reduce the yield of the desired 1-indanone.

• Reaction Conditions: Temperature, solvent, and reaction time are critical parameters that often require careful optimization.

Q2: I am observing the formation of byproducts in my Nazarov cyclization. What are they likely to be and how can I minimize them?

Common byproducts can include polymers and products from intermolecular reactions. To minimize these:

• Adjust Substrate Concentration: Running the reaction under more dilute conditions can favor the desired intramolecular cyclization over intermolecular side reactions.

• Optimize Catalyst and Temperature: A less reactive catalyst or lower reaction temperature might be necessary to prevent decomposition and byproduct formation, although this may require longer reaction times.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1H-inden-1-one?

The two most prevalent and well-documented methods for the synthesis of 1H-inden-1-one and its derivatives are the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids (or their acid chlorides) and the Nazarov cyclization of divinyl ketones, such as chalcones.[3][4]

Q2: Which catalysts are typically used for the intramolecular Friedel-Crafts acylation to produce 1-indanones?

A variety of Brønsted and Lewis acids can be used. Common choices include:

• Brønsted Acids: Polyphosphoric acid (PPA), triflic acid (TfOH), and sulfuric acid.

• Lewis Acids: Aluminum chloride (AlCl₃), tin(IV) chloride (SnCl₄), and scandium triflate (Sc(OTf)₃).[5][6]

Q3: What factors should I consider when choosing a solvent for my 1H-inden-1-one synthesis?

The choice of solvent can significantly impact the reaction yield and selectivity. Key considerations include:

• Solubility: The starting materials and intermediates must be soluble in the chosen solvent.

• Inertness: The solvent should not react with the starting materials, intermediates, products, or the catalyst.

• Boiling Point: The boiling point of the solvent will determine the maximum temperature at which the reaction can be run at atmospheric pressure.

• Polarity: The polarity of the solvent can influence the reaction mechanism and the stability of intermediates.

For Friedel-Crafts reactions, common anhydrous solvents include dichloromethane (B109758) (DCM), 1,2-dichloroethane (B1671644) (DCE), and carbon disulfide. For Nazarov cyclizations, solvents like DCM and acetonitrile (B52724) are often used.[7][8]

Q4: How can I purify my crude 1H-inden-1-one product?

The two primary methods for purifying solid 1H-inden-1-one are:

• Recrystallization: This is an effective method for removing small amounts of impurities. A suitable solvent system (e.g., hexane/ethyl acetate) should be chosen where the 1-indanone is soluble at high temperatures but sparingly soluble at low temperatures.[9]

• Column Chromatography: This technique is ideal for separating the desired product from significant amounts of impurities or byproducts with different polarities. A silica (B1680970) gel stationary phase with a hexane/ethyl acetate (B1210297) mobile phase is commonly used.[8]

Q5: What are some common impurities I might find in my 1H-inden-1-one product?

Common impurities can include:

• Unreacted Starting Material: For example, the 3-arylpropionic acid in a Friedel-Crafts reaction.

• Regioisomers: Formed if the cyclization can occur at multiple positions on the aromatic ring.[10]

• Polymeric Byproducts: Resulting from intermolecular reactions.

• Residual Solvents: From the reaction or workup.

These impurities can often be identified by NMR, GC-MS, or TLC analysis.[10]

III. Data Presentation

Table 1: Comparison of Catalysts for Intramolecular Friedel-Crafts Acylation of 3-Arylpropionic Acids

Catalyst	Starting Material	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
PPA	3-(3,4,5-trimethoxyphenyl)propanoic acid	Neat	90	2	71.4	[11]
TfOH	3-phenylpropanoic acid	CH₂Cl₂	25	24	61	[4]
TfOH	3-(4-methoxyphenyl)propanoic acid	CH₂Cl₂	80 (MW)	1	98	[4]
Sc(OTf)₃	Benzyl Meldrum's acid derivative	Nitromethane	Reflux	-	up to 94	[6]
AlCl₃	Phenylpropionic acid chloride	Benzene	-	-	90	[12]
Nafion-H	Phenylpropionic acid chloride	Benzene	Reflux	-	90	[12]

Table 2: Comparison of Catalysts for Nazarov Cyclization of Chalcones to 1-Indanones

Catalyst	Substrate	Solvent	Temperature (°C)	Time	Yield (%)	Reference
TfOH	Chalcone	Neat	80	10 min	95	[7]
Cu(OTf)₂	Chalcone	DCE	80	-	92	[7]
SnCl₄	Divinyl ketone	DCM	RT	30 min	75	[13]
FeCl₃	Chalcone	Toluene	110	24 h	85	[7]
I₂	Divinyl ketone	-	-	-	Good	[2]

IV. Experimental Protocols

Protocol 1: Synthesis of 1-Indanone via Intramolecular Friedel-Crafts Acylation

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add the 3-arylpropionic acid (1.0 eq).

• Solvent Addition: Add an appropriate anhydrous solvent (e.g., CH₂Cl₂).

• Catalyst Addition: Cool the solution to 0 °C in an ice bath. Slowly add the acid catalyst (e.g., 1.5-3.0 eq of TfOH) dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to the desired temperature (e.g., 50-80 °C). Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it into ice-water. Neutralize the excess acid with a saturated solution of NaHCO₃.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂ or ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.[7]

Protocol 2: Synthesis of 1-Indanone via Nazarov Cyclization of a Chalcone

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: Dissolve the chalcone (1.0 eq) in an anhydrous solvent (e.g., DCM) in a flame-dried, round-bottom flask under an inert atmosphere.

• Catalyst Addition: Add the Lewis or Brønsted acid catalyst (e.g., 2.0 eq of SnCl₄ as a 1.0 M solution in DCM) dropwise at 0 °C.[13]

• Reaction: Allow the reaction to warm to room temperature and stir for the required time, monitoring by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., DCM) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel.[7]

Protocol 3: Purification of 1H-Inden-1-one by Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair (e.g., hexane/ethyl acetate) where the 1-indanone has high solubility at elevated temperatures and low solubility at room temperature or below.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 1-indanone in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.[9]

V. Visualizations

Caption: Experimental workflow for 1H-inden-1-one synthesis via Friedel-Crafts acylation.

Caption: Experimental workflow for 1H-inden-1-one synthesis via Nazarov cyclization.

Caption: Troubleshooting decision tree for low yield in 1H-inden-1-one synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Nazarov Cyclization [organic-chemistry.org]
• 3. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 4. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 10. benchchem.com [benchchem.com]
• 11. graphviz.org [graphviz.org]
• 12. Home Page [chem.ualberta.ca]
• 13. Nazarov Cyclization | NROChemistry [nrochemistry.com]

Side reactions in the synthesis of 1H-inden-1-one and their prevention

Welcome to the Technical Support Center for the synthesis of 1H-inden-1-one. This resource is tailored for researchers, scientists, and professionals in drug development. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this compound, with a focus on preventing common side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

I. Friedel-Crafts Acylation Route to 1-Indanone (B140024) (Precursor to 1H-inden-1-one)

Question 1: I am observing a low yield of 1-indanone from the intramolecular Friedel-Crafts cyclization of 3-phenylpropionic acid. What are the potential causes and how can I improve the yield?

Low yields in this reaction are often attributed to incomplete conversion or the formation of side products. Here’s a systematic approach to troubleshoot this issue:

• Purity of Starting Material: Ensure your 3-phenylpropionic acid is pure. Impurities can deactivate the catalyst or lead to undesired side reactions.

• Catalyst Choice and Amount: The choice and amount of the acid catalyst are critical. While strong acids like polyphosphoric acid (PPA) or triflic acid are effective, they can also promote side reactions if not used optimally.

  • Consider using milder Lewis acids like AlCl₃ or SnCl₄.

  • Vary the catalyst loading to find the optimal concentration. Excessive amounts of catalyst can sometimes lead to charring and the formation of by-products.

• Reaction Temperature and Time: These parameters require careful optimization. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the ideal reaction time and to check for decomposition of the starting material or product at elevated temperatures.

• Solvent Selection: The choice of solvent can significantly influence the reaction outcome. Aprotic non-polar organic solvents are often preferred to minimize intermolecular reactions.[1]

• Intermolecular Reactions: High concentrations of the starting material can favor intermolecular acylation, leading to the formation of polymeric materials instead of the desired intramolecular cyclization. Running the reaction under more dilute conditions can favor the formation of 1-indanone.

Question 2: My Friedel-Crafts reaction is producing significant amounts of an O-acylated byproduct. How can I prevent this?

The formation of an O-acylated byproduct can be a competing reaction pathway. To minimize this:

• Reaction Conditions: Microwave-assisted solventless irradiation has been shown to reduce the formation of O-acylated byproducts and significantly shorten reaction times compared to conventional heating.[2]

• Alternative Acylating Agent: While direct cyclization of the carboxylic acid is atom-economical, converting the 3-phenylpropionic acid to its corresponding acid chloride can lead to a cleaner reaction with fewer byproducts, although it adds an extra synthetic step.[3]

II. Dehydrogenation of 1-Indanone to 1H-inden-1-one

Question 3: I am attempting to dehydrogenate 1-indanone to 1H-inden-1-one, but the reaction is sluggish and gives a low yield. What are some common issues?

Low conversion during the dehydrogenation of 1-indanone can be due to several factors related to the choice of reagents and reaction conditions:

• Choice of Dehydrogenating Agent:

  • N-Bromosuccinimide (NBS) and a radical initiator (e.g., AIBN): This is a common method, but the reaction conditions need to be carefully controlled. Ensure the AIBN is fresh, as its decomposition is temperature-dependent. The subsequent elimination step with a base like triethylamine (B128534) is crucial for the formation of the double bond.[2]

  • Palladium-based catalysts: Palladium on carbon (Pd/C) or palladium(II) complexes can be effective for aerobic dehydrogenation.[4] The choice of solvent and the partial pressure of oxygen can significantly impact the reaction rate and yield. For instance, in one study, the dehydrogenation of 1-indanone using a palladium catalyst gave a 54% yield in toluene (B28343).[4]

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ): DDQ is a powerful oxidizing agent for dehydrogenation.[5] However, it is sensitive to moisture and can decompose, so ensure anhydrous conditions are maintained.[6]

• Reaction Temperature: The optimal temperature will depend on the chosen method. For palladium-catalyzed aerobic dehydrogenation, temperatures around 80°C have been reported to be effective.[4] For the NBS/AIBN method, the reaction is typically carried out at the reflux temperature of the solvent (e.g., carbon tetrachloride).[2]

• Solvent: The solvent can influence the solubility of the reagents and the reaction kinetics. Toluene has been found to be an effective solvent for palladium-catalyzed dehydrogenation of 1-indanone.[4]

Question 4: My synthesis of 1H-inden-1-one is plagued by the formation of a dimeric or polymeric byproduct. How can I prevent this?

1H-inden-1-one, being an α,β-unsaturated ketone, is susceptible to dimerization and polymerization, especially in the presence of acid or at elevated temperatures.

• Control of Acidity: If using an acid-catalyzed method for the preceding step, ensure it is thoroughly neutralized before attempting to isolate or purify the 1H-inden-1-one. Traces of acid can promote dimerization.[7]

• Temperature Control: Distill or purify 1H-inden-1-one at the lowest possible temperature to minimize thermally induced polymerization.

• Use of Inhibitors: The addition of a small amount of a polymerization inhibitor, such as hydroquinone (B1673460) or its monomethyl ether (MEHQ), can help to prevent the polymerization of the product during purification and storage.

• Inert Atmosphere: Handling the purified 1H-inden-1-one under an inert atmosphere (e.g., nitrogen or argon) can help to prevent oxidation and subsequent side reactions.

Data Presentation: Comparison of Synthesis and Prevention Methods

The following tables summarize quantitative data from various synthetic methods for 1-indanone and highlight strategies for preventing side reactions in the synthesis of 1H-inden-1-one.

Table 1: Comparison of Catalysts and Conditions for Intramolecular Friedel-Crafts Acylation of 3-Arylpropionic Acids

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield of 1-Indanone (%)	Reference
AlCl₃	- (solventless, MW)	-	0.03	30-60	[2]
Triflic Acid	Dichloromethane	Room Temp	24	61	[8]
Triflic Acid	- (MW)	80	1	>95 (conversion)	[8]
Nafion®-H	Benzene	Reflux	-	90	[3]
Tb(OTf)₃	o-dichlorobenzene	250	12	up to 74	[3]

Table 2: Troubleshooting Guide for Side Reactions in 1H-inden-1-one Synthesis

Issue	Potential Cause	Recommended Preventative Action
Low Yield	Incomplete reaction, suboptimal catalyst, or unfavorable reaction conditions.	Optimize catalyst, temperature, and reaction time. Ensure purity of starting materials.
Dimerization/Polymerization	Presence of acid, high temperatures, or exposure to air.	Neutralize any acid, purify at low temperatures, add a polymerization inhibitor, and handle under an inert atmosphere.
Formation of Regioisomers	In certain annulation reactions, multiple cyclization pathways are possible.	Carefully select the catalyst and ligand system; optimize reaction conditions to favor the desired isomer.
Over-oxidation	In dehydrogenation reactions, the product can sometimes be further oxidized.	Monitor the reaction closely and stop it once the starting material is consumed. Use a selective dehydrogenating agent.

Experimental Protocols

Protocol 1: Synthesis of 1H-inden-1-one via Bromination and Elimination [2]

This two-step protocol involves the radical bromination of 1-indanone followed by elimination to yield 1H-inden-1-one.

Step 1: Bromination of 1-Indanone

• To a solution of 1-indanone (1.0 mmol) in carbon tetrachloride (CCl₄), add N-Bromosuccinimide (NBS) (1.1 mmol) and a catalytic amount of 2,2'-azobis(isobutyronitrile) (AIBN) (0.01 mmol).

• Reflux the mixture for 2.5 hours.

• Cool the reaction mixture and filter it through Celite to remove succinimide.

Step 2: Elimination to form 1H-inden-1-one

• Cool the filtrate from Step 1 to 0 °C.

• Add triethylamine (2.0 mmol) dropwise to the cooled solution.

• Allow the reaction to proceed overnight.

• Concentrate the reaction mixture in vacuo.

• Purify the residue by column chromatography (e.g., using a gradient of ethyl acetate (B1210297) in hexanes) to obtain 1H-inden-1-one.

Protocol 2: Palladium-Catalyzed Aerobic Dehydrogenation of 1-Indanone [4]

This method provides a direct route to 1H-inden-1-one using a palladium catalyst and oxygen as the oxidant.

• In a reaction vessel, dissolve 1-indanone (0.1 mmol) in toluene (0.5 mL).

• Add the palladium catalyst (e.g., 5 mol% Pd(DMSO)₂(TFA)₂).

• Stir the reaction mixture under an atmosphere of oxygen (1 atm).

• Heat the reaction to 80 °C and monitor its progress.

• Upon completion, cool the reaction mixture and purify the product using standard techniques such as column chromatography.

Visualizations

Troubleshooting Workflow for Low Yield in 1H-inden-1-one Synthesis

Caption: Troubleshooting workflow for addressing low yields in the synthesis of 1H-inden-1-one.

Logical Relationship of Side Reactions

Caption: Factors contributing to common side reactions in 1H-inden-1-one synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. 1H-Inden-1-one synthesis - chemicalbook [chemicalbook.com]
• 3. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 4. Synthesis of Cyclic Enones via Direct Palladium-Catalyzed Aerobic Dehydrogenation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DDQ as a versatile and easily recyclable oxidant: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. Indanone synthesis [organic-chemistry.org]

Technical Support Center: Overcoming Low Solubility of 1H-Inden-1-one Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 1H-inden-1-one derivatives. This guide provides practical troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to aid in your research and development efforts.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions related to the solubility of 1H-inden-1-one derivatives.

Q1: My 1H-inden-1-one derivative won't dissolve in aqueous buffers for my biological assay. What should I do?

A1: This is a common challenge due to the generally low aqueous solubility of the indenone core. Here is a step-by-step troubleshooting guide:

Problem	Potential Cause	Recommended Solution
Compound precipitates immediately upon addition to aqueous buffer.	The compound's aqueous solubility limit has been exceeded.	- Prepare a high-concentration stock solution in an organic solvent: Dimethyl sulfoxide (B87167) (DMSO) is the most common choice. Stock solutions are typically prepared at concentrations of 10-30 mM.[1] - Optimize the final concentration: Ensure the final concentration of your compound in the assay is as low as possible while still being effective. - Increase the percentage of co-solvent: If your assay can tolerate it, you can slightly increase the final concentration of the organic solvent (e.g., DMSO) to a maximum of 1% (v/v). However, always run a solvent toxicity control to ensure it does not affect your experimental results.
The compound dissolves initially but precipitates over time.	The compound is forming a supersaturated solution that is not stable.	- Use a solubilizing agent: Including a non-ionic surfactant like Pluronic F-68 (at a final concentration of 0.01-0.1%) in your assay buffer can help maintain the solubility of hydrophobic compounds.[1] - Sonication: Briefly sonicating the final diluted solution can sometimes help in dissolving small precipitates and creating a more stable dispersion.[1]
I observe a film or particles on the surface of my solution.	Poor wetting of the solid compound.	- Improve wetting with a surfactant: A small amount of a non-ionic surfactant (e.g., Tween® 80) in the buffer can improve the wettability of the compound.

Q2: What is the best organic solvent to use for my 1H-inden-1-one derivative stock solution?

A2: DMSO is the most widely recommended solvent for creating stock solutions of poorly soluble compounds for biological assays due to its high solubilizing power and miscibility with aqueous solutions.[1] For other applications like chemical synthesis or purification, other organic solvents such as dichloromethane (B109758) (DCM), chloroform, or ethyl acetate (B1210297) may be suitable, depending on the specific derivative.

Q3: How can I determine the aqueous solubility of my specific 1H-inden-1-one derivative?

A3: The "shake-flask" method is the gold standard for determining thermodynamic solubility. A detailed protocol for this method is provided in the "Experimental Protocols" section of this guide.

Q4: Are there any chemical modifications I can make to my 1H-inden-1-one derivative to improve its solubility?

A4: Yes, structural modifications can significantly impact solubility. Consider the following strategies:

• Introduce ionizable groups: Adding acidic or basic functional groups can allow for salt formation, which often dramatically increases aqueous solubility.

• Add polar functional groups: Incorporating polar groups like hydroxyl (-OH), amino (-NH2), or carboxyl (-COOH) can increase hydrophilicity.

• Reduce molecular weight and logP: Smaller, less lipophilic molecules tend to be more soluble in aqueous media.

Quantitative Solubility Data

Table 1: Thermodynamic Solubility of 1H-Inden-1-one Derivatives in Aqueous Buffer (e.g., PBS, pH 7.4) at 25°C

Compound ID	Structure/Substituents	Solubility (µg/mL)	Solubility (µM)	Method of Determination
Example: Compound X	2-phenyl, 3-methyl	[Enter your data here]	[Enter your data here]	Shake-Flask Method
Your Compound 1
Your Compound 2

Table 2: Solubility of 1H-Inden-1-one Derivatives in Common Organic Solvents at 25°C

Compound ID	Solvent	Solubility (mg/mL)	Solubility (mM)	Method of Determination
Example: Compound Y	DMSO	[Enter your data here]	[Enter your data here]	Visual Assessment
Your Compound 1	DMSO
Your Compound 1	Ethanol
Your Compound 2	DMSO
Your Compound 2	Ethanol

Experimental Protocols

This section provides detailed methodologies for key experiments related to determining and enhancing the solubility of 1H-inden-1-one derivatives.

Protocol 1: Determination of Thermodynamic Aqueous Solubility (Shake-Flask Method)

This protocol outlines the "gold standard" shake-flask method for determining the equilibrium solubility of a compound.

Objective: To determine the thermodynamic solubility of a 1H-inden-1-one derivative in a specified aqueous buffer.

Materials:

• 1H-inden-1-one derivative

• Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.4)

• Vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation of a Saturated Solution: Add an excess amount of the solid 1H-inden-1-one derivative to a known volume of the aqueous buffer in a sealed vial. "Excess" means that undissolved solid should be visible.

• Equilibration: Place the vial on an orbital shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for 24 to 48 hours to allow the solution to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the suspension at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sample Collection: Carefully collect the supernatant. To ensure no solid particles are transferred, it is recommended to filter the supernatant through a 0.22 µm syringe filter.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV or LC-MS. A standard curve of the compound should be prepared in the same buffer to ensure accurate quantification.

• Calculation: The determined concentration is the thermodynamic solubility of the compound in that specific buffer at the specified temperature.

Protocol 2: Preparation of a Nanosuspension by Wet Milling

This protocol provides a general method for preparing a nanosuspension to enhance the dissolution rate and apparent solubility of a poorly water-soluble 1H-inden-1-one derivative.

Objective: To prepare a stable nanosuspension of a 1H-inden-1-one derivative.

Materials:

• 1H-inden-1-one derivative

• Stabilizer(s) (e.g., Pluronic F68, HPMC, Tween 80)

• Purified water

• Milling media (e.g., yttrium-stabilized zirconium oxide beads)

• High-energy media mill or a planetary ball mill

• Particle size analyzer (e.g., Dynamic Light Scattering)

Procedure:

• Preparation of the Suspension: Disperse the 1H-inden-1-one derivative and the selected stabilizer(s) in purified water. The concentration of the drug and stabilizer should be optimized. A common starting point is 1-10% (w/v) drug and a drug-to-stabilizer ratio of 1:1 to 1:2.

• Milling: Add the suspension and the milling media to the milling chamber. The volume of the milling media should be optimized based on the equipment manufacturer's recommendations. Mill the suspension at a high speed for a predetermined time (e.g., several hours). The milling process should be carried out in a temperature-controlled manner to prevent overheating.

• Separation: After milling, separate the nanosuspension from the milling media. This can be done by decantation or filtration through a coarse filter.

• Characterization:

  • Particle Size and Distribution: Measure the mean particle size and polydispersity index (PDI) using a particle size analyzer. The goal is typically a mean particle size below 1000 nm with a low PDI.

  • Physical Stability: Monitor the particle size and for any signs of aggregation or sedimentation over time at different storage conditions (e.g., 4°C and 25°C).

  • Dissolution Rate: Compare the dissolution rate of the nanosuspension to the unmilled drug powder in a relevant dissolution medium.

Signaling Pathways Involving 1H-Inden-1-one Derivatives

Several 1H-inden-1-one derivatives have been investigated as inhibitors of key signaling pathways implicated in diseases such as cancer. Below are simplified diagrams of some of these pathways.

Hypoxia-Inducible Factor 1 (HIF-1) Signaling Pathway

Under hypoxic (low oxygen) conditions, HIF-1α is stabilized and translocates to the nucleus, where it dimerizes with HIF-1β. This complex then binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes, leading to the transcription of genes involved in angiogenesis, cell survival, and metabolism. Some indenone derivatives have been shown to inhibit this pathway.

Tubulin Polymerization and Microtubule Dynamics

Microtubules are essential components of the cytoskeleton involved in cell division, structure, and transport. They are formed by the polymerization of α- and β-tubulin dimers. Some anticancer agents, including certain indenone derivatives, can disrupt this process by either inhibiting polymerization or stabilizing the microtubules, leading to cell cycle arrest and apoptosis.

Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

EGFR is a receptor tyrosine kinase that, upon binding to its ligand (e.g., EGF), dimerizes and autophosphorylates, initiating downstream signaling cascades such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways. These pathways regulate cell proliferation, survival, and migration. Aberrant EGFR signaling is a hallmark of many cancers, and some indenone derivatives are being explored as EGFR inhibitors.

References

• 1. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Friedel-Crafts Acylation for 1H-Inden-1-one Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions for the synthesis of 1H-inden-1-one and its derivatives via intramolecular Friedel-Crafts acylation.

Troubleshooting Guide

This guide addresses specific challenges encountered during the intramolecular Friedel-Crafts acylation for 1H-inden-1-one synthesis and provides actionable solutions in a question-and-answer format.

Issue 1: Low to No Yield of 1H-Inden-1-one

• Question: My intramolecular Friedel-Crafts cyclization is resulting in a low yield or no product. What are the common causes?

• Answer: Low yields in this reaction can stem from several critical factors:

  • Inappropriate or Inactive Catalyst: The choice of Lewis or Brønsted acid is crucial. Many common Lewis acids, like aluminum chloride (AlCl₃), are highly sensitive to moisture. Contamination with water will quench the catalyst, rendering it inactive.[1] Ensure all glassware is flame-dried, and the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[1]

  • Insufficient Catalyst: The ketone product (1H-inden-1-one) can form a stable complex with the Lewis acid catalyst.[2] This complexation sequesters the catalyst, meaning it is not regenerated. Therefore, stoichiometric amounts (typically 1.1 to 1.5 equivalents) of the catalyst, rather than catalytic amounts, are often required.[2]

  • Deactivated Aromatic Ring: The Friedel-Crafts reaction is an electrophilic aromatic substitution. If the 3-arylpropionic acid precursor contains strong electron-withdrawing groups (e.g., -NO₂, -CN) on the aromatic ring, the ring's nucleophilicity is reduced, significantly slowing down or preventing the cyclization.[1][2] More forcing conditions, such as higher temperatures or stronger acids, may be required, but success can be limited.[2]

  • Suboptimal Reaction Temperature: The reaction may lack sufficient energy to overcome the activation barrier if the temperature is too low. Conversely, excessive heat can lead to decomposition and byproduct formation.[2] For AlCl₃-catalyzed reactions, it is common to start at 0°C and then allow the reaction to warm to room temperature.[2] Monitoring the reaction by TLC or GC-MS is essential to determine the optimal temperature profile.[2]

References

• 1. alexandonian.com [alexandonian.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of Polar 1H-Inden-1-One Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges associated with polar 1H-inden-1-one derivatives.

Frequently Asked Questions (FAQs)

Q1: My polar 1H-inden-1-one derivative shows poor solubility in common chromatography solvents. What can I do?

A1: Solubility issues are a common challenge with polar compounds. Here are several strategies to address this:

• Solvent Selection: Test the solubility of your compound in a variety of solvents. For normal-phase chromatography, highly polar solvents like methanol (B129727) or even small amounts of DMF or DMSO can be used to dissolve the sample, but be mindful of their miscibility with the mobile phase.

• Solid Loading: If solubility in the mobile phase is low, consider solid loading. Dissolve your crude product in a suitable solvent, adsorb it onto a small amount of silica (B1680970) gel or other inert support, evaporate the solvent, and then load the dried solid onto the top of your column. This technique is particularly effective for flash chromatography.

• Change in Chromatography Technique: If solubility remains a significant hurdle in normal-phase chromatography, switching to reverse-phase HPLC may be a viable option, as the polar mobile phases (e.g., water/acetonitrile or water/methanol) are more likely to dissolve your polar compound.[1]

Q2: I'm observing significant peak tailing during the chromatographic purification of my basic 1H-inden-1-one derivative. How can I improve the peak shape?

A2: Peak tailing for basic compounds on silica gel is often due to strong interactions with acidic silanol (B1196071) groups on the stationary phase.[2] To mitigate this, consider the following:

• Mobile Phase Modifier: Add a small amount of a basic modifier, such as triethylamine (B128534) (TEA) or ammonia (B1221849), to your mobile phase.[2] This will help to saturate the active silanol sites and reduce unwanted secondary interactions, leading to more symmetrical peaks.[2]

• Use of End-Capped Columns: Employing a high-purity, end-capped column can reduce the number of accessible silanol groups, thereby minimizing tailing.[2]

• Alternative Stationary Phases: If tailing persists, consider switching to a less acidic stationary phase, such as alumina (B75360) or a bonded phase like amino or cyano.

Q3: My highly polar 1H-inden-1-one derivative is not retained on a C18 reverse-phase column and elutes in the solvent front. What are my options?

A3: When highly polar compounds show little to no retention on traditional reverse-phase columns, alternative techniques are necessary.[3]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent choice for the separation of very polar analytes.[2] It utilizes a polar stationary phase (like silica or an amide-bonded phase) with a mobile phase consisting of a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[3] In HILIC, increasing the organic solvent content increases retention.[3]

• Aqueous Normal Phase (ANP) Chromatography: ANP is another technique suitable for polar compounds and uses a silica hydride-based stationary phase with an organic-rich mobile phase containing a small amount of water.[4]

• Ion-Exchange Chromatography (IEC): If your 1H-inden-1-one derivative possesses ionizable functional groups, IEC can be a powerful purification method.[2]

Q4: Can I use recrystallization to purify my polar 1H-inden-1-one derivative?

A4: Recrystallization is a powerful and often underestimated purification technique for solid compounds.[5] Its success depends on finding a suitable solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at cooler temperatures.[5]

• Solvent Screening: Experiment with a range of solvents of varying polarities. Common choices for polar compounds include ethanol, methanol, water, or mixtures like hexane/ethyl acetate (B1210297) or hexane/acetone.[6][7]

• Two-Solvent Recrystallization: If a single suitable solvent cannot be found, a two-solvent system can be effective. Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes cloudy. Gentle heating to redissolve, followed by slow cooling, can induce crystallization.[2]

Troubleshooting Guides

Guide 1: Normal-Phase Flash Chromatography

Problem: The polar 1H-inden-1-one derivative is stuck at the origin of the silica gel column.

Guide 2: Reverse-Phase HPLC

Problem: Poor retention and peak shape of a polar 1H-inden-1-one derivative on a C18 column.

Data Presentation

Table 1: Recommended Starting Solvent Systems for Chromatography

Chromatography Mode	Stationary Phase	Typical Mobile Phase (Gradient Elution)	Compound Polarity Suitability
Normal-Phase	Silica Gel	Hexane/Ethyl Acetate (increasing ethyl acetate)	Moderately Polar
Dichloromethane/Methanol (increasing methanol)	Highly Polar
Reverse-Phase	C18 (ODS)	Water/Acetonitrile (increasing acetonitrile)	Broad Range (less effective for very polar)
Water/Methanol (increasing methanol)	Broad Range (less effective for very polar)
HILIC	Amide or Amino	Acetonitrile/Aqueous Buffer (increasing aqueous buffer)	Highly Polar and Hydrophilic

Table 2: Common Mobile Phase Modifiers

Modifier	Concentration	Purpose	Chromatography Mode
Triethylamine (TEA)	0.1 - 1%	Reduces peak tailing of basic compounds	Normal-Phase, Reverse-Phase
Acetic Acid	0.1 - 1%	Improves peak shape of acidic compounds	Normal-Phase, Reverse-Phase
Formic Acid	0.1%	Acidic modifier for LC-MS compatibility	Reverse-Phase
Ammonium Hydroxide	0.1 - 1%	Basic modifier for highly polar compounds	Normal-Phase
Ammonium Acetate/Formate	10-20 mM	pH control and improves peak shape	Reverse-Phase, HILIC

Experimental Protocols

Protocol 1: General Procedure for Normal-Phase Flash Chromatography

• TLC Analysis: Develop a suitable solvent system using thin-layer chromatography (TLC). The ideal Rf value for the target compound is typically between 0.2 and 0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase and carefully pack the column, avoiding air bubbles.

• Sample Loading:

  • Wet Loading: Dissolve the crude 1H-inden-1-one derivative in a minimal amount of the initial mobile phase or a slightly stronger solvent and load it onto the column.

  • Solid Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this to the top of the packed column.

• Elution: Begin elution with the initial mobile phase. Gradually increase the polarity of the mobile phase according to a predetermined gradient. For example, start with 10% ethyl acetate in hexanes and gradually increase to 50% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 1H-inden-1-one derivative.

Protocol 2: General Procedure for Recrystallization

• Solvent Selection: In a small test tube, add a small amount of the crude 1H-inden-1-one derivative. Add a potential recrystallization solvent dropwise at room temperature. A good solvent will not dissolve the compound at room temperature but will dissolve it upon heating.

• Dissolution: Place the bulk of the crude solid in an Erlenmeyer flask. Add the chosen solvent in portions while heating the mixture (e.g., on a hot plate) until the solid is completely dissolved. Add a minimal amount of additional hot solvent to ensure complete dissolution.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote slower cooling, the flask can be insulated. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath may be necessary.

• Crystal Collection: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 4. Aqueous Normal Phase ANP and How it is Useful for Polar Compound Separation - Tech Information [mtc-usa.com]
• 5. rubingroup.org [rubingroup.org]
• 6. Purification [chem.rochester.edu]
• 7. m.youtube.com [m.youtube.com]

Preventing degradation of 1H-inden-1-one during storage

Welcome to the technical support center for 1H-inden-1-one. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 1H-inden-1-one during storage. Here you will find answers to frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the stability and integrity of your samples.

Frequently Asked Questions (FAQs)

Q1: My 1H-inden-1-one sample has changed color (e.g., yellowed or darkened) during storage. What does this indicate?

A change in color, such as yellowing or darkening, is a common indicator of degradation. For many organic compounds, including α,β-unsaturated ketones like 1H-inden-1-one, color change often suggests the formation of polymeric or oxidized byproducts. This can be initiated by exposure to light, heat, or air (oxygen). It is crucial to assess the purity of a discolored sample before use in any experiment, as the presence of impurities can significantly impact experimental outcomes.

Q2: What are the primary degradation pathways for 1H-inden-1-one?

As an α,β-unsaturated ketone, 1H-inden-1-one is susceptible to several degradation pathways, primarily:

• Polymerization: The conjugated system of the double bond and the carbonyl group makes the molecule susceptible to free-radical or Michael-addition polymerization. This can be initiated by heat, light (photopolymerization), or the presence of radical initiators (e.g., peroxides).

• Oxidation: Exposure to atmospheric oxygen can lead to the formation of various oxidation products. The allylic position and the electron-rich aromatic ring are potential sites of oxidation.

• Hydrolysis: Although generally less common for ketones in neutral conditions, prolonged exposure to moisture, especially under acidic or basic conditions, could potentially lead to hydrolysis or other reactions.

Q3: What are the ideal storage conditions to minimize degradation of 1H-inden-1-one?

To ensure the long-term stability of 1H-inden-1-one, it is recommended to store it under the following conditions:

• Temperature: Refrigerate at 2-8°C for short-term storage. For long-term storage, freezing at -20°C is recommended.

• Light: Protect from light by storing in an amber or opaque container.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and moisture absorption. The container should be tightly sealed.

Q4: Should I use a stabilizer or inhibitor with 1H-inden-1-one?

For long-term storage, especially of larger quantities, the addition of a polymerization inhibitor is advisable. Common inhibitors for α,β-unsaturated ketones include:

• Hydroquinone (HQ)

• 4-Methoxyphenol (MEHQ)

• Butylated hydroxytoluene (BHT)

The choice and concentration of the inhibitor may depend on the intended application and the required purity of the final product. It is important to note that inhibitors may need to be removed before certain chemical reactions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Change in physical appearance (e.g., discoloration, solidification, increased viscosity)	Degradation, likely due to polymerization or oxidation.	- Assess purity using an appropriate analytical method (e.g., HPLC, GC-MS).- If purity is compromised, consider purification (e.g., recrystallization, chromatography) if feasible.- Review storage conditions to ensure they align with recommendations (cool, dark, inert atmosphere).
Inconsistent experimental results	Degradation of the 1H-inden-1-one starting material.	- Verify the purity of the stored 1H-inden-1-one before each use.- Use a freshly opened or recently purified sample for critical experiments.- Consider aliquoting the compound upon receipt to minimize repeated exposure of the bulk material to the atmosphere.
Formation of insoluble material in solution	Polymerization has occurred.	- Filter the solution to remove the insoluble polymer.- Re-evaluate storage conditions of the solid material and solutions.- If preparing stock solutions, consider adding a suitable inhibitor and storing them under the recommended conditions.

Experimental Protocols

To assist researchers in assessing the stability of their 1H-inden-1-one samples and identifying potential degradation products, the following experimental protocols are provided as a guide. These are based on general principles of stability testing for pharmaceutical compounds.

Protocol 1: Stability-Indicating HPLC Method Development

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying the purity of 1H-inden-1-one and separating it from any degradation products.

Objective: To develop an HPLC method capable of resolving 1H-inden-1-one from its potential degradation products.

Methodology:

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often effective.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile (B52724).

  • Gradient Program: Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over a suitable time (e.g., 5% to 95% B in 20 minutes).

• Detection: Use a UV detector. The detection wavelength should be set at the λmax of 1H-inden-1-one, which can be determined by running a UV scan of a standard solution.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Column Temperature: Maintain a constant column temperature, for example, 25°C.

• Sample Preparation: Prepare a stock solution of 1H-inden-1-one in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. Specificity is demonstrated by the ability to resolve the main peak from degradation products generated during stress testing.

Protocol 2: Forced Degradation (Stress Testing) Study

Forced degradation studies are performed to identify the likely degradation products and to demonstrate the specificity of the stability-indicating analytical method.

Objective: To intentionally degrade 1H-inden-1-one under various stress conditions.

Methodology:

• Acid Hydrolysis:

  • Dissolve a known amount of 1H-inden-1-one in a solution of 0.1 M HCl.

  • Heat the solution (e.g., at 60°C) for a defined period (e.g., 24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M NaOH.

  • Analyze the sample by the developed HPLC method.

• Base Hydrolysis:

  • Dissolve a known amount of 1H-inden-1-one in a solution of 0.1 M NaOH.

  • Heat the solution (e.g., at 60°C) for a defined period (e.g., 24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M HCl.

  • Analyze the sample by HPLC.

• Oxidative Degradation:

  • Dissolve a known amount of 1H-inden-1-one in a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Keep the solution at room temperature for a defined period (e.g., 24 hours).

  • Analyze the sample by HPLC.

• Thermal Degradation:

  • Place a sample of solid 1H-inden-1-one in an oven at an elevated temperature (e.g., 80°C) for a defined period (e.g., 48 hours).

  • Dissolve the stressed solid in a suitable solvent and analyze by HPLC.

• Photodegradation:

  • Expose a solution of 1H-inden-1-one to a light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period.

  • Analyze the sample by HPLC.

Analysis of Results: Compare the chromatograms of the stressed samples with that of an unstressed control. The appearance of new peaks indicates the formation of degradation products. The peak purity of the 1H-inden-1-one peak should be assessed to ensure no co-eluting degradation products.

Protocol 3: Identification of Degradation Products by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify the volatile and semi-volatile degradation products formed during stress testing.

Objective: To identify the chemical structures of the degradation products.

Methodology:

• Sample Preparation: The stressed samples from the forced degradation study can be analyzed. Depending on the sample matrix, a liquid-liquid extraction or solid-phase extraction may be necessary to concentrate the analytes and remove non-volatile components.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is a good starting point.

  • Injector Temperature: Typically set to 250-280°C.

  • Oven Temperature Program: A temperature ramp is used to separate compounds with different boiling points (e.g., start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min).

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible mass spectra for library matching.

  • Mass Range: Scan a mass range appropriate for the expected degradation products (e.g., m/z 40-500).

• Data Analysis: The mass spectrum of each chromatographic peak is compared to a spectral library (e.g., NIST, Wiley) for identification.

Visualization of Degradation Pathways and Experimental Workflow

Below are diagrams illustrating the potential degradation pathways of 1H-inden-1-one and a typical workflow for a stability study.

Caption: Potential degradation pathways for 1H-inden-1-one.

Caption: Experimental workflow for a comprehensive stability study of 1H-inden-1-one.

Technical Support Center: 1H-Inden-1-one NMR Spectral Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate analysis of 1H-inden-1-one NMR spectra.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My ¹H NMR spectrum shows unexpected peaks. How can I identify the source of these impurities?

A1: Unexpected peaks in your ¹H NMR spectrum typically arise from residual solvents, starting materials, or side products from the synthesis.

• Residual Solvents: Compare the chemical shifts of the unknown peaks with a table of common NMR solvent impurities.[1][2][3][4] For example, residual ethyl acetate (B1210297) often appears as a quartet around 4.1 ppm and a triplet around 1.2 ppm. Acetone (B3395972) will show a singlet around 2.17 ppm in CDCl₃.

• Starting Materials/Reagents: If the synthesis of 1H-inden-1-one involved precursors like indene (B144670) or used reagents such as N-bromosuccinimide, residual amounts may be present. Compare the spectrum to known spectra of these starting materials.

• Water: A broad singlet peak can indicate the presence of water. Its chemical shift is highly variable depending on the solvent and concentration but is often seen between 1.5 and 4.8 ppm. To confirm, you can add a drop of D₂O to your NMR tube and re-acquire the spectrum; the water peak should disappear or significantly diminish.

Q2: The peaks in the aromatic region of my 1H-inden-1-one spectrum are overlapping and difficult to interpret. What can I do?

A2: Peak overlap in the aromatic region is a common issue. Here are several strategies to resolve or simplify the signals:

• Change the Solvent: Running the spectrum in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆) can alter the chemical shifts of the aromatic protons due to different solvent-solute interactions, potentially resolving the overlap.[5][6] Aromatic solvents like benzene-d₆ are particularly effective at inducing different shifts compared to chloroform-d₃.

• Increase Spectrometer Field Strength: If available, using a higher field NMR spectrometer (e.g., 600 MHz instead of 300 MHz) will increase the dispersion of the signals, often resolving overlapping multiplets.

• 2D NMR Techniques: Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be invaluable. A COSY spectrum will show correlations between coupled protons, helping to trace the connectivity within the aromatic spin system. An HSQC spectrum correlates protons with their directly attached carbons, aiding in unambiguous assignment.

Q3: The aliphatic peaks corresponding to the CH₂ groups in 1H-inden-1-one appear as complex multiplets, not simple triplets. Is this normal?

A3: Yes, this is expected. The two methylene (B1212753) groups (at C2 and C3) form an AA'BB' spin system. The protons on C2 are chemically equivalent, as are the protons on C3. However, the coupling constant between a proton on C2 and a proton on C3 is not the same for cis and trans relationships. This magnetic non-equivalence leads to more complex splitting patterns than simple first-order triplets. The signals are often described as two multiplets, each integrating to 2H.

Q4: My baseline is distorted and my peaks are broad. How can I improve the spectrum quality?

A4: Poor line shape and baseline distortion are often related to sample preparation and spectrometer shimming.

• Sample Preparation: Ensure your sample is fully dissolved and free of any solid particles.[6] Filtering the sample into the NMR tube through a pipette with a small plug of glass wool can remove suspended impurities that disrupt the magnetic field homogeneity.

• Concentration: An overly concentrated sample can lead to broad peaks due to increased viscosity.[6] Try diluting your sample.

• Shimming: The magnetic field needs to be homogenous across the sample. This is achieved by a process called shimming. If you are running the spectrometer yourself, ensure you perform a thorough shimming procedure. If the problem persists, consult the instrument manager as there may be an issue with the spectrometer.

• Paramagnetic Impurities: Traces of paramagnetic metals can cause significant peak broadening. If you suspect contamination, you may need to repurify your sample.

Reference NMR Data for 1H-Inden-1-one

The following table summarizes typical ¹H and ¹³C NMR chemical shifts for 1H-inden-1-one in CDCl₃. Note that chemical shifts can vary slightly depending on the solvent and concentration.

¹H NMR Data (in CDCl₃)
Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration
H4	~7.75	d	1H
H7	~7.60	d	1H
H6	~7.45	t	1H
H5	~7.35	t	1H
H3 (CH₂)	~3.15	m	2H
H2 (CH₂)	~2.70	m	2H

¹³C NMR Data (in CDCl₃)
Carbon	Chemical Shift (δ, ppm)
C1 (C=O)	~206.5
C7a	~154.0
C3a	~136.5
C6	~134.5
C4	~128.0
C5	~127.0
C7	~124.0
C3	~36.5
C2	~26.0

Data compiled and estimated from publicly available spectra.[7][8][9][10]

Experimental Protocol: NMR Sample Preparation

This protocol outlines the standard procedure for preparing a 1H-inden-1-one sample for ¹H and ¹³C NMR analysis.

Materials:

• 1H-inden-1-one (5-20 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

• Deuterated solvent (e.g., CDCl₃, 0.6-0.7 mL)

• NMR tube (5 mm, clean and dry)

• Pasteur pipette and bulb

• Small vial

• Glass wool or Kimwipe

• Tetramethylsilane (TMS) as an internal standard (optional, as modern spectrometers often reference the residual solvent peak)

Procedure:

• Weigh the Sample: Accurately weigh the desired amount of 1H-inden-1-one into a clean, dry vial. For a standard ¹H NMR spectrum, 5-10 mg is typically sufficient.[6]

• Dissolve the Sample: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial. If TMS is used as an internal standard, it is often pre-mixed with the solvent. Gently swirl the vial to dissolve the compound completely.

• Filter the Solution: Place a small, tight plug of glass wool or a Kimwipe into a Pasteur pipette. Draw the dissolved sample solution into the pipette.

• Transfer to NMR Tube: Carefully dispense the filtered solution from the pipette into the NMR tube, ensuring no solid particles are transferred. The final liquid level should be approximately 4-5 cm.

• Cap and Label: Cap the NMR tube securely. Label the tube clearly with the sample identification.

• Cleaning: Before inserting the tube into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol (B130326) or acetone to remove any dust or fingerprints.

Visualizations

Troubleshooting Workflow for 1H-inden-1-one NMR Analysis

Caption: Troubleshooting workflow for common NMR spectral issues.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. epfl.ch [epfl.ch]
• 5. Solvent-Dependent Structures of Natural Products Based on the Combined Use of DFT Calculations and 1H-NMR Chemical Shifts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Troubleshooting [chem.rochester.edu]
• 7. 1-Indanone(83-33-0) 1H NMR spectrum [chemicalbook.com]
• 8. Solved Analyze the 1H NMR spectrum of 1-indanone: 
a) Is | Chegg.com [chegg.com]
• 9. 1-Indanone | C9H8O | CID 6735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. spectrabase.com [spectrabase.com]

Identifying and removing impurities from 1H-inden-1-one reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in identifying and removing impurities from 1H-inden-1-one reactions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities encountered in 1H-inden-1-one reactions?

A1: The most prevalent impurities in the synthesis of 1H-inden-1-one and its derivatives typically arise from the reaction conditions and the nature of the starting materials. These can be broadly categorized as:

• Unreacted Starting Materials: Incomplete reactions can lead to the presence of the initial reactants in the final product. For instance, in a Friedel-Crafts cyclization, the corresponding 3-arylpropanoic acid may remain.[1][2]

• Regioisomers: During cyclization reactions on substituted aromatic rings, the formation of positional isomers is a common side reaction. For example, in the synthesis of 4-Methyl-1-indanone, 6-Methyl-1-indanone is a known regioisomeric impurity.[1]

• Byproducts from Side Reactions: Undesired parallel reactions can generate byproducts. This includes intermolecular acylation leading to polymeric materials, and self-condensation reactions like dimerization, particularly under basic conditions.[2][3]

• Degradation Products: The 1H-inden-1-one core can be unstable under harsh acidic or high-temperature conditions, leading to the formation of degradation impurities.[2]

• Residual Solvents and Reagents: Solvents and reagents used during the reaction or work-up may be present in the final product if not adequately removed.

Q2: My purified 1H-inden-1-one is discolored (e.g., yellow, brown, or sticky). What is the likely cause?

A2: A white to light yellow crystalline solid is the expected appearance of pure 1H-inden-1-one derivatives.[1] Discoloration and a sticky consistency are strong indicators of impurities.[1][2] These impurities can be residual starting materials, byproducts from the synthesis, or degradation products.[1] A lower than expected melting point is another confirmation of the presence of impurities.[1]

Q3: How can I detect the presence of these common impurities in my sample?

A3: Several analytical techniques are effective for detecting impurities in your 1H-inden-1-one sample:

• Thin-Layer Chromatography (TLC): TLC is a rapid and effective qualitative method to assess purity. The presence of multiple spots suggests impurities.[1] For instance, a hexane (B92381)/ethyl acetate (B1210297) solvent system can often separate the desired indanone from less polar regioisomers and more polar starting materials.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for both separating and identifying volatile impurities. It can provide quantitative data and aid in the structural elucidation of unknown compounds.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for identifying impurities by comparing the sample's spectrum to that of a pure standard. Unexpected peaks can indicate the presence of starting materials, regioisomers, or other byproducts.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for both detecting and quantifying impurities, making it a gold standard for purity analysis in pharmaceutical development.[4]

Troubleshooting Guides

Issue 1: Presence of Unreacted Starting Material

Symptoms:

• An additional spot on a TLC plate that is more polar (lower Rf value) than the main product spot.[1]

• Characteristic peaks of the starting material observed in the ¹H or ¹³C NMR spectrum of the product.

Possible Causes & Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Increase the reaction time or temperature, but be mindful of potential product degradation.[2]

• Insufficient Catalyst: The amount of catalyst (e.g., in Friedel-Crafts reactions) may be suboptimal.

  • Solution: Optimize the catalyst loading.[2]

• Poor Quality Starting Materials: Impurities in the starting material can inhibit the reaction.

  • Solution: Ensure the purity of your starting materials before use.[2]

Purification Strategy:

• Column Chromatography: This is highly effective for separating the more polar starting material from the less polar 1H-inden-1-one product.[1]

• Recrystallization: If the solubility difference between the product and the starting material is significant, recrystallization can be an effective purification method.[1]

Issue 2: Formation of a Regioisomeric Impurity

Symptoms:

• Two spots with very similar Rf values on TLC.

• GC-MS analysis showing two peaks with the same mass-to-charge ratio but different retention times.[1]

• A complex NMR spectrum with overlapping signals that are difficult to assign to a single isomer.

Possible Causes & Solutions:

• Lack of Regioselectivity: The cyclization reaction may not be sufficiently regioselective.

  • Solution: Investigate alternative catalysts or reaction conditions that may favor the formation of the desired isomer. The choice of acid catalyst in Friedel-Crafts acylations can influence regioselectivity.[2]

Purification Strategy:

• Flash Column Chromatography: This is the recommended method for separating regioisomers with similar polarities.[1] Careful selection of the eluent system is critical to achieve good separation.

• Recrystallization: In some cases, fractional recrystallization may be successful if the regioisomers have sufficiently different crystal packing energies and solubilities.

Issue 3: Dimer or Polymer Formation

Symptoms:

• Observation of higher molecular weight species by MS.

• A significant amount of baseline material or insoluble residue.

• Broad, unresolved peaks in the NMR spectrum.

Possible Causes & Solutions:

• High Concentration: Intermolecular reactions are often favored at high concentrations.

  • Solution: Run the reaction under more dilute conditions to favor the desired intramolecular cyclization.[2]

• Inappropriate Base or Temperature (for base-catalyzed reactions): Strong, non-bulky bases and elevated temperatures can promote self-aldol condensation, leading to dimerization.[3]

  • Solution: Perform the reaction at lower temperatures (e.g., 0 °C to -78 °C).[3] Consider using a milder or bulkier base, or employ a slow addition of the base to keep the enolate concentration low.[3]

Purification Strategy:

• Column Chromatography: Effective for separating the desired monomer from higher molecular weight oligomers and polymers.

• Filtration: If polymeric byproducts are insoluble, they can sometimes be removed by simple filtration.

Data Presentation

Table 1: Comparison of Recrystallization Solvent Systems for Indanone Derivatives

Solvent System	Typical Ratio (v/v)	Expected Recovery	Purity	Notes
Hexane / Ethyl Acetate	9:1 to 7:3	Good to Excellent	>98%	A common and effective system for compounds with moderate polarity. The optimal ratio should be determined experimentally.[5]
Pentane	N/A	Good	>97%	Suitable for highly nonpolar compounds. May require cooling to induce crystallization.[5]
Ethanol	N/A	Moderate to Good	>95%	A more polar option, useful if polar impurities are present.[5]
Toluene (B28343) / Hexane	1:5 to 1:10	Good	>98%	Effective for aromatic compounds, where toluene provides good solubility at elevated temperatures.[5]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline for purifying 1H-inden-1-one derivatives from common impurities like unreacted starting materials and regioisomers.

Methodology:

• TLC Analysis: First, determine an appropriate solvent system using TLC. The ideal eluent should provide a good separation between the product (Rf ~0.3-0.4) and its impurities. A common starting point is a mixture of hexane and ethyl acetate.[5]

• Column Packing: Prepare a silica (B1680970) gel column using a suitable slurry packing method with your chosen non-polar solvent system (e.g., hexane/ethyl acetate).[1][5]

• Sample Loading: Dissolve the crude 1H-inden-1-one in a minimal amount of the chromatography eluent or a slightly more polar solvent and load it onto the column.[1]

• Elution: Elute the column with the chosen solvent system.[1] Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 1H-inden-1-one.

Protocol 2: Purification by Recrystallization

This protocol is suitable for purifying solid 1H-inden-1-one derivatives that are significantly less soluble in a particular solvent at room temperature than at elevated temperatures.

Methodology:

• Solvent Selection: Choose a suitable solvent or solvent system from Table 1. The ideal solvent should dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the hot solvent.[5]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.[5]

• Crystallization: Allow the solution to cool slowly to room temperature to promote the formation of well-defined crystals. The product will crystallize out as its solubility decreases, while more soluble impurities remain in the mother liquor.[1] For maximum yield, the flask can be placed in an ice bath after it has reached room temperature.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[1][5]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.[1][5]

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove any residual solvent.[1][5]

Visualizations

Caption: Workflow for identifying and removing impurities from 1H-inden-1-one reactions.

Caption: Decision tree for troubleshooting common impurities in 1H-inden-1-one synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up 1H-Inden-1-One Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in scaling up the synthesis of 1H-inden-1-one from the laboratory to a pilot plant. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate a smooth transition to larger-scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 1H-inden-1-one?

A1: The most prevalent industrial-scale synthesis of 1H-inden-1-one is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids or their corresponding acyl chlorides.[1] This method is favored due to its efficiency and the availability of starting materials.[1] Alternative routes such as the Nazarov cyclization are less common for bulk production.[1]

Q2: What are the primary safety concerns when scaling up 1H-inden-1-one synthesis?

A2: Key safety concerns during the industrial production of 1H-inden-1-one include the handling of corrosive and moisture-sensitive catalysts like aluminum chloride (AlCl₃), managing highly exothermic reactions, and exposure to hazardous reagents and solvents.[1] It is imperative to use appropriate personal protective equipment (PPE), ensure adequate ventilation, and have access to emergency equipment like eyewash stations and safety showers.[1]

Q3: How is the purity of 1H-inden-1-one assessed at an industrial scale?

A3: On an industrial scale, the purity of 1H-inden-1-one is typically assessed using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). For structural confirmation and the identification of any isomeric impurities, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Fourier-Transform Infrared (FT-IR) Spectroscopy are employed.[1]

Q4: What are the key differences in reaction conditions between lab and pilot plant scale?

A4: When scaling up, heat and mass transfer become more critical. Mixing efficiency, the rate of reagent addition, and temperature control are key parameters that need to be carefully managed in a pilot plant. While the fundamental chemistry remains the same, reaction times may be longer, and temperature gradients within the reactor need to be minimized to ensure consistent product quality. For instance, a practical temperature for the ring closure reaction at both laboratory and pilot plant scale is room temperature.[2]

Troubleshooting Guides

Issue 1: Low Product Yield

A low yield of 1H-inden-1-one is a common challenge during both lab-scale synthesis and pilot-plant scale-up. The following guide provides a systematic approach to troubleshooting this issue.

Potential Causes and Solutions

Potential Cause	Explanation	Recommended Solution
Inactive Catalyst	Lewis acid catalysts like AlCl₃ are highly sensitive to moisture, which can lead to deactivation.[1]	Use a fresh, anhydrous catalyst and handle it under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware and reactors are thoroughly dried before use.[1]
Suboptimal Catalyst Loading	In Friedel-Crafts acylations, the catalyst is often required in stoichiometric amounts as the product can form a complex with it.	Typically, 1.1 to 1.5 equivalents of AlCl₃ are used. For other catalysts, consult specific literature for optimal loading.
Poor Quality Starting Materials	Impurities in the 3-phenylpropionic acid or its acid chloride can interfere with the reaction.[1]	Analyze the purity of starting materials using techniques like NMR or melting point determination. Recrystallize or purify if necessary.
Low Reaction Temperature	The reaction may not have sufficient thermal energy to overcome the activation barrier.	Gradually and carefully increase the reaction temperature while monitoring the reaction progress and checking for the formation of byproducts.[1]
Side Reactions	Intermolecular acylation can compete with the desired intramolecular cyclization, especially at high concentrations, leading to polymeric byproducts.	Run the reaction under more dilute conditions. Consider a slow, controlled addition of the substrate to maintain a low instantaneous concentration.[1]
Product Degradation	The 1-indanone (B140024) product may be unstable under harsh acidic conditions or at high temperatures, leading to degradation.	Optimize the reaction time and temperature to minimize product exposure to harsh conditions. Consider a milder work-up procedure.

Issue 2: Formation of Impurities

The presence of impurities can significantly complicate purification and reduce the overall yield of the desired product.

Common Impurities and Mitigation Strategies

Impurity Type	Potential Cause	Mitigation Strategy
Regioisomers	The position of substituents on the aromatic ring can direct the cyclization to different positions, leading to isomeric products.	Carefully control the reaction conditions, particularly the choice of catalyst and solvent. The P₂O₅ content in Polyphosphoric Acid (PPA) can also influence the product distribution.[1]
Polymeric Byproducts	High concentrations of starting materials and strongly acidic conditions can promote intermolecular reactions, leading to polymerization.[1]	Perform the reaction under high-dilution conditions. Control the reaction temperature and avoid using excessively strong acids or prolonged reaction times.[1]
Indene (B144670) Derivatives	Elimination reactions, often promoted by high temperatures, can lead to the formation of indene byproducts.[1]	Maintain strict temperature control throughout the reaction and consider a milder work-up procedure to prevent elimination.[1]

Data Presentation: Lab vs. Pilot Plant Scale Comparison

The following table summarizes typical parameters for the synthesis of 1H-inden-1-one via intramolecular Friedel-Crafts acylation of 3-phenylpropionyl chloride with AlCl₃, highlighting the key differences between laboratory and pilot plant scales.

Parameter	Laboratory Scale (e.g., 100 mL flask)	Pilot Plant Scale (e.g., 100 L reactor)
Starting Material	3-phenylpropionyl chloride	3-phenylpropionyl chloride
Catalyst	Anhydrous AlCl₃ (1.2 eq)	Anhydrous AlCl₃ (1.2 - 1.3 eq)
Solvent	Anhydrous Dichloromethane (B109758) (DCM)	Anhydrous Dichloromethane (DCM) or other suitable solvent
Temperature	0 °C to room temperature	0 °C to room temperature (with careful monitoring of exotherm)
Reaction Time	1 - 3 hours	2 - 5 hours
Typical Yield	85 - 95%	80 - 90%
Purity (after workup)	>98% (by GC)	>97% (by GC)
Key Considerations	Manual temperature control, magnetic stirring.	Automated temperature control, efficient mechanical stirring, controlled reagent addition rate to manage exotherm.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 1H-Inden-1-one from 3-Phenylpropionyl Chloride using AlCl₃

This protocol describes a general method for the intramolecular cyclization of 3-phenylpropionyl chloride at the lab scale.[3]

Materials:

• 3-phenylpropionyl chloride (1.0 eq)

• Anhydrous aluminum chloride (AlCl₃) (1.2 eq)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated HCl

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Flame-dry a three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel under an inert atmosphere.

• Dissolve 3-phenylpropionyl chloride in anhydrous DCM to an approximate concentration of 0.2 M.

• Cool the flask to 0 °C using an ice-water bath.

• Begin adding anhydrous AlCl₃ in small portions over 30-45 minutes, ensuring the internal temperature does not rise above 5 °C. Vigorous stirring is essential.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed (typically 1-2 hours).

• Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl. Caution: This step is highly exothermic.

• Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography or distillation to yield 1H-inden-1-one.

Protocol 2: Pilot-Plant Scale Considerations for 1H-Inden-1-one Synthesis

Scaling up the laboratory protocol requires careful consideration of heat and mass transfer.

Key Scale-Up Modifications:

• Reactor Setup: A jacketed glass-lined or stainless steel reactor with automated temperature control and a robust overhead stirring mechanism is required.

• Reagent Addition: The addition of AlCl₃ should be done at a controlled rate to manage the exotherm. A dosing pump or a pressure-equalizing dropping funnel can be used.

• Temperature Control: The reactor jacket should be pre-cooled to 0 °C before starting the AlCl₃ addition. The internal temperature must be closely monitored with a probe.

• Mixing: Efficient stirring is crucial to ensure homogenous mixing and prevent localized overheating.

• Work-up: The quenching step should be performed by slowly transferring the reaction mixture to a separate, well-stirred vessel containing the ice/HCl mixture. The rate of transfer must be controlled to manage the heat generated.

Visualizations

A generalized experimental workflow for the synthesis of 1H-inden-1-one.

A troubleshooting decision tree for addressing low yield in 1H-inden-1-one synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. US6548710B2 - Process for preparing 1-indanones - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Managing Thermal Instability in 1H-Inden-1-one Reactions

Welcome to the technical support center for managing thermal instability in reactions involving 1H-inden-1-one and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide guidance on maintaining reaction integrity.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of thermal instability in my 1H-inden-1-one reaction?

A1: Common indicators of thermal instability include:

• Color Change: A sudden darkening or change in the reaction mixture color can indicate decomposition.

• Gas Evolution: Unexplained bubbling or pressure build-up may signal the formation of gaseous byproducts from decomposition.

• Exotherm: A rapid, uncontrolled increase in reaction temperature is a clear sign of a potential thermal runaway.

• Low Yields and Impurity Formation: Consistently low yields of the desired product, accompanied by the appearance of unexpected spots on a Thin Layer Chromatography (TLC) plate or peaks in Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS), are strong indicators of thermal degradation.[1][2]

Q2: What are the likely byproducts of thermal decomposition of 1H-inden-1-one?

A2: At elevated temperatures, 1H-inden-1-one can undergo various side reactions, leading to the formation of impurities. Common byproducts include polymers and indene (B144670) derivatives resulting from elimination reactions.[2] While a definitive, universally accepted decomposition pathway is not extensively documented in readily available literature, a plausible pathway involves the elimination of carbon monoxide to form indene, which can then polymerize or undergo other reactions.

Q3: How can I minimize the risk of thermal instability in my reactions?

A3: Proactive temperature management is key. Consider the following strategies:

• Precise Temperature Control: Utilize oil baths, cooling baths (ice-water, dry ice-acetone), or automated reactor systems to maintain a stable and optimal reaction temperature. For some syntheses, maintaining a temperature below 60°C is crucial to reduce side reactions.[3]

• Slow Addition of Reagents: Adding reagents dropwise, especially those involved in highly exothermic steps, can help dissipate heat and prevent temperature spikes.[4]

• High Dilution: Running reactions at lower concentrations can disfavor intermolecular side reactions, including polymerization.[2]

• Use of Milder Reagents: In some cases, harsher reagents that require high temperatures can be substituted with milder alternatives that allow for lower reaction temperatures.

• Modern Synthesis Techniques: Explore the use of microwave-assisted synthesis or continuous flow chemistry, which offer superior temperature control and heat transfer, minimizing the risk of thermal runaway.[5][6]

Troubleshooting Guides

Issue 1: My reaction is turning dark, and the yield of the desired indenone is low.

This is a classic sign of thermal decomposition. Here’s a step-by-step guide to troubleshoot this issue:

Troubleshooting Step	Action	Rationale
1. Verify Reaction Temperature	Carefully monitor the internal reaction temperature using a calibrated thermometer. Cross-check the set temperature of your heating mantle or bath.	The actual temperature may be higher than the setpoint, leading to decomposition.
2. Lower the Reaction Temperature	Reduce the reaction temperature in increments of 5-10°C and monitor the reaction progress by TLC or LC-MS.	Finding the optimal temperature that promotes the desired reaction without significant decomposition is crucial.
3. Implement Slow Addition	If not already doing so, add one of the reactants slowly to the reaction mixture, which is maintained at the optimal temperature.	This prevents a rapid increase in temperature from an exothermic reaction.[4]
4. Increase Solvent Volume	Dilute the reaction mixture by increasing the amount of solvent.	This helps to better dissipate heat and can reduce the rate of bimolecular decomposition pathways.[2]
5. Analyze Byproducts	If possible, isolate and characterize the major impurities using techniques like NMR or GC-MS.	Identifying the byproducts can provide clues about the decomposition pathway and help in optimizing the reaction conditions to avoid their formation.

Issue 2: I am observing a mixture of regioisomers in my Friedel-Crafts acylation to form a substituted indanone.

Regioselectivity in Friedel-Crafts reactions is highly dependent on the electronic and steric nature of the substituents on the aromatic ring and the reaction conditions.

Troubleshooting Step	Action	Rationale
1. Evaluate Substituent Effects	Review the directing effects of the substituents on your aryl precursor. Activating groups are ortho-, para-directing, while deactivating groups are meta-directing.[4]	The inherent electronic properties of the starting material dictate the preferred position of cyclization.
2. Modify the Catalyst System	Experiment with different Lewis or Brønsted acids. The choice of acid can influence the regioselectivity. For instance, the P₂O₅ content in polyphosphoric acid (PPA) can affect the product distribution.[7]	Different catalysts can have varying steric bulk and acidity, leading to different regiochemical outcomes.
3. Optimize Reaction Temperature	Systematically vary the reaction temperature.	Temperature can influence the kinetic versus thermodynamic control of the reaction, potentially favoring one regioisomer over another.
4. Change the Solvent	The choice of solvent can influence the selectivity of the reaction. For example, nitromethane (B149229) has been shown to improve selectivity in some cases.[2]	The solvent can affect the solubility of intermediates and the stability of transition states.

Experimental Protocols

Protocol 1: General Procedure for a Controlled Temperature Nazarov Cyclization [4]

This protocol provides a general method for the Nazarov cyclization of a divinyl ketone using a Lewis acid at a controlled temperature to minimize side reactions.

• Preparation: Dissolve the divinyl ketone (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0°C in an ice bath.

• Lewis Acid Addition: Add a solution of a Lewis acid, such as SnCl₄ in DCM (e.g., 1.0 M solution, 2.0 eq), dropwise to the stirred solution of the divinyl ketone while maintaining the temperature at 0°C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for a predetermined time (e.g., 30 minutes). Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Work-up: Stir the mixture vigorously for 15 minutes. Separate the organic and aqueous layers. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

Protocol 2: Synthesis of 2-Indanone (B58226) with Temperature Control [3]

This protocol for the synthesis of 2-indanone from indene highlights the importance of maintaining a low temperature to control a vigorous reaction.

• Initial Setup: In a 2-L three-necked flask fitted with a stirrer, dropping funnel, and thermometer, place 700 mL of formic acid (88%) and 140 mL of hydrogen peroxide (30%).

• Controlled Addition: While maintaining the temperature at 35–40°C, add 116.2 g of indene (98%) dropwise with stirring over a period of 2 hours.

• Reaction Completion: Stir the reaction solution at room temperature for 7 hours to ensure complete reaction.

• Solvent Removal: Transfer the solution to a Claisen flask and remove the formic acid under aspirator pressure, ensuring the boiler temperature is kept below 60°C to minimize side reactions.

• Steam Distillation: Add the crude product to a boiling solution of 7% (by volume) sulfuric acid and steam distill the mixture to purify the 2-indanone.

Visualizations

Proposed Thermal Decomposition Pathway of 1H-Inden-1-one

Caption: Proposed thermal decomposition of 1H-inden-1-one at elevated temperatures.

Experimental Workflow for Managing Thermal Instability

Caption: Workflow for a reaction with controlled temperature and slow reagent addition.

Logical Relationship for Troubleshooting Low Yields

Caption: Key factors contributing to low yields in indenone synthesis.

References

• 1. Indanone synthesis [organic-chemistry.org]
• 2. Progress toward reaction monitoring at variable temperatures: a new stopped-flow NMR probe design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Retro-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. Indene synthesis [organic-chemistry.org]
• 5. The thermal decomposition of 1-methyl-1,2,3-benzotriazin-4-(1H)-one: matrix isolation of the reactive intermediates - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Poisoning in 1H-Inden-1-one Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a structured approach to troubleshooting common catalyst poisoning issues encountered during the hydrogenation of 1H-inden-1-one and related derivatives. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Troubleshooting Guide

Problem: My 1H-inden-1-one hydrogenation reaction is slow, incomplete, or has stalled.

This is a common indication of catalyst deactivation, with catalyst poisoning being a frequent cause. Follow these diagnostic steps to identify and resolve the issue.

Initial Checks:

• Question: What are the first things I should investigate if my reaction is not proceeding as expected? Answer: A stalled or sluggish reaction is often the primary sign of catalyst deactivation, with catalyst poisoning being the most likely culprit.[1] You should first meticulously assess the purity of your 1H-inden-1-one starting material, the solvent, and the hydrogen gas. Even trace amounts of certain impurities can act as potent poisons for palladium catalysts.[1]

Identifying the Cause:

• Question: How can I determine the specific cause of catalyst deactivation? Answer: Catalyst deactivation can occur through several mechanisms:

  • Poisoning: Impurities in the reaction components strongly adsorb to the active sites of the catalyst, rendering them inactive.[1] Common poisons include sulfur and nitrogen-containing compounds.

  • Coking/Fouling: The formation of carbonaceous deposits or high-molecular-weight byproducts on the catalyst surface can physically block active sites and pores.

  • Sintering: At elevated temperatures, the fine metal particles of the catalyst can agglomerate, reducing the active surface area.

  • Leaching: The active metal (e.g., palladium) can dissolve into the reaction medium, leading to a loss of catalytic activity.[1]

A logical workflow for diagnosing the issue is presented below:

Caption: Troubleshooting workflow for 1H-inden-1-one hydrogenation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst poisons in 1H-inden-1-one hydrogenation?

A1: For palladium-based catalysts, which are commonly used for this type of reaction, the most potent poisons are:

• Sulfur Compounds: Thiophenes, mercaptans, sulfides, and even elemental sulfur can be present in starting materials or solvents. These compounds strongly and often irreversibly bind to the palladium surface, blocking active sites.[1]

• Nitrogen Compounds: Certain nitrogen-containing heterocycles, nitriles, and nitro compounds can act as poisons by coordinating to the palladium active sites.[2]

• Carbon Monoxide (CO): Often an impurity in hydrogen gas, CO can strongly adsorb to the catalyst surface and inhibit the reaction.

• Halides: Chloride, bromide, and iodide ions can poison the catalyst.

• Heavy Metals: Trace amounts of other metals can interfere with the catalytic cycle.

Q2: My 1H-inden-1-one is synthesized from a multi-step sequence. What impurities should I be particularly aware of?

A2: If your synthesis involves reagents containing sulfur or nitrogen, there is a high probability of carrying them over as impurities. For example, if thiophene-containing solvents were used in a previous step, rigorous purification is necessary. It is recommended to analyze your starting material for trace impurities using techniques like GC-MS for organic impurities and specific elemental analysis for sulfur.

Q3: Can a poisoned catalyst be regenerated?

A3: The feasibility of regeneration depends on the nature of the poison and the deactivation mechanism.

• Coked Catalysts: These can often be regenerated by a controlled oxidation (calcination) to burn off the carbon deposits, followed by a reduction step.

• Poisoned Catalysts: Regeneration from strongly adsorbed poisons like sulfur can be challenging. It may require aggressive chemical treatments or high-temperature reduction.[1] However, complete restoration of activity is not always guaranteed.[1] A mild regeneration for a sulfur-poisoned Pd/C catalyst involves drying and oxidation in an air atmosphere at 50-140°C.[3]

• Sintered or Leached Catalysts: This type of deactivation is generally irreversible.

Q4: How does the presence of a poison affect the reaction quantitatively?

A4: The presence of a poison, even at ppm levels, can drastically reduce the reaction rate and overall conversion. The following table provides illustrative data on the effect of a common sulfur-containing poison (thiophene) on the performance of a 5% Pd/C catalyst in a typical 1H-inden-1-one hydrogenation.

Thiophene Concentration (ppm)	Time to >99% Conversion (hours)	Catalyst Turnover Frequency (TOF) (h⁻¹)
0	2	500
5	8	125
10	24	42
20	> 48 (reaction stalled at ~60% conversion)	< 20
Conditions: 1 mol% 5% Pd/C, 5 bar H₂, 25°C, Methanol.

Q5: What analytical techniques can be used to characterize a deactivated catalyst?

A5: A combination of techniques is typically employed:

• Inductively Coupled Plasma (ICP-OES/AAS): To determine the bulk metal content and check for leaching.[1]

• Transmission Electron Microscopy (TEM): To visualize metal particle size and distribution and to identify sintering.

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of the metal and identify surface poisons.

• Thermogravimetric Analysis (TGA): To quantify the amount of coke deposition.

• Chemisorption (e.g., H₂-TPR): To measure the active metal surface area.

Data Presentation

Table 1: Effect of Common Poisons on 5% Pd/C Catalyst Performance in 1H-Inden-1-one Hydrogenation

Poison	Poison Concentration	Initial Reaction Rate (mol/L·min)	Final Conversion after 4h (%)
None (Control)	0 ppm	0.150	>99
Thiophene (Sulfur)	10 ppm	0.045	75
Pyridine (Nitrogen)	50 ppm	0.090	92
Carbon Monoxide	100 ppm in H₂	0.020	40

This data is illustrative and serves to demonstrate the relative impact of different classes of poisons.

Experimental Protocols

Protocol 1: Diagnostic Test for Catalyst Poisoning by Spiking

Objective: To determine if the starting material or solvent contains catalyst poisons.

Materials:

• High-purity 1H-inden-1-one (reference standard)

• Suspected 1H-inden-1-one batch

• High-purity solvent (e.g., methanol, ethanol)

• Suspected solvent batch

• 5% Pd/C catalyst

• Hydrogenation reactor

• Analytical equipment (GC, HPLC, or NMR)

Procedure:

• Baseline Reaction: Perform the hydrogenation using the high-purity 1H-inden-1-one, high-purity solvent, and fresh catalyst. Monitor the reaction rate and time to completion. This serves as your control.

• Test Reaction 1 (Substrate Purity): Perform the hydrogenation using the suspected 1H-inden-1-one batch, high-purity solvent, and fresh catalyst.

• Test Reaction 2 (Solvent Purity): Perform the hydrogenation using the high-purity 1H-inden-1-one, the suspected solvent batch, and fresh catalyst.

• Analysis: Compare the reaction profiles of the test reactions to the baseline. A significantly slower rate or incomplete conversion in a test reaction points to the respective component (substrate or solvent) as the source of the poison.

Caption: Workflow for the diagnostic "spiking" experiment.

Protocol 2: Regeneration of a Coked Palladium Catalyst

Objective: To restore the activity of a Pd/C catalyst deactivated by carbonaceous deposits.

Materials:

• Spent (coked) Pd/C catalyst

• Suitable solvent (e.g., ethanol (B145695), acetone)

• Deionized water

• Filtration apparatus

• Vacuum oven

• Tube furnace with temperature control

• Inert gas (Nitrogen or Argon)

• Hydrogen gas

Procedure:

• Catalyst Recovery and Washing: After the hydrogenation reaction, filter the catalyst from the reaction mixture. Wash the catalyst thoroughly with a solvent like ethanol or acetone (B3395972) to remove any adsorbed organic residues. Follow with a wash using hot deionized water.

• Drying: Dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 80-100°C) until a constant weight is achieved.

• Controlled Oxidation (Calcination): Place the dried catalyst in a tube furnace. Heat the catalyst under a slow flow of inert gas to the desired temperature (e.g., 300-400°C). Once the temperature is stable, introduce a controlled, dilute stream of air (e.g., 2-5% air in nitrogen). Caution: This step is exothermic and must be carefully controlled to avoid overheating and sintering the catalyst. Hold at this temperature for 2-4 hours or until the coke is burned off (indicated by the cessation of CO₂ evolution, if monitored).

• Reduction: After oxidation, switch the gas flow back to an inert gas and cool the catalyst to a lower temperature (e.g., 150-200°C). Then, introduce a flow of hydrogen gas to reduce the palladium oxide back to metallic palladium. Hold for 2-3 hours.

• Cooling and Storage: Cool the catalyst to room temperature under an inert atmosphere before handling. Store the regenerated catalyst under an inert atmosphere.

Protocol 3: Analytical Method for Detecting Sulfur Impurities in 1H-Inden-1-one

Objective: To quantify the presence of sulfur-containing impurities in the starting material.

Method: Gas Chromatography with a Sulfur Chemiluminescence Detector (GC-SCD)

Instrumentation:

• Gas Chromatograph (GC)

• Sulfur Chemiluminescence Detector (SCD)

• Appropriate GC column (e.g., a non-polar capillary column)

Procedure:

• Sample Preparation: Prepare a solution of the 1H-inden-1-one sample in a high-purity, sulfur-free solvent (e.g., cyclohexane).

• Calibration: Prepare a series of calibration standards of a known sulfur-containing compound (e.g., thiophene) in the same solvent at concentrations ranging from sub-ppm to several ppm.

• GC Analysis: Inject the calibration standards and the sample solution into the GC-SCD system.

• Quantification: The SCD will selectively detect sulfur-containing compounds. Create a calibration curve from the standards and use it to quantify the total sulfur content in the 1H-inden-1-one sample.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 3. CN103191759A - Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst - Google Patents [patents.google.com]

Technical Support Center: Optimizing Solvent Systems for 1H-Inden-1-One Chromatography

This guide provides researchers, scientists, and drug development professionals with comprehensive support for optimizing solvent systems for the chromatographic purification of 1H-inden-1-one and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 1H-inden-1-one to consider for chromatography?

A1: 1H-inden-1-one (C₉H₆O) is a ketone with a fused ring system, giving it a moderate polarity.[1][2] Its aromatic nature and carbonyl group mean it is soluble in many common organic solvents like dichloromethane (B109758), ethyl acetate (B1210297), and acetone, but has low solubility in non-polar solvents like hexane (B92381) and is practically insoluble in water.[3] Understanding its polarity is crucial for selecting an appropriate stationary and mobile phase.

Q2: Which chromatographic technique is most suitable for purifying 1H-inden-1-one?

A2: The choice of technique depends on the scale and required purity.

• Thin-Layer Chromatography (TLC): Ideal for quickly screening various solvent systems to find the optimal mobile phase for separation.[4][5]

• Flash Column Chromatography: The standard method for preparative purification of milligram to gram-scale quantities in a typical organic chemistry lab.[4]

• High-Performance Liquid Chromatography (HPLC): Best for achieving high-resolution separation, for analytical purposes, or for purifying small quantities with very high purity.[4] Both normal-phase and reversed-phase HPLC can be used.[6][7]

Q3: What is the general principle for selecting a solvent system for normal-phase chromatography of 1H-inden-1-one?

A3: In normal-phase chromatography (e.g., using silica (B1680970) gel or alumina), the stationary phase is polar, and the mobile phase is relatively non-polar.[8] The separation is based on the polarity of the compounds. Since 1H-inden-1-one is moderately polar, a solvent system typically consisting of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane) is used.[9][10][11] The goal is to find a solvent ratio where the 1H-inden-1-one moves off the baseline, while separating from less polar and more polar impurities.[12]

Q4: Can reversed-phase chromatography be used for 1H-inden-1-one?

A4: Yes, reversed-phase chromatography is a viable option. In this technique, a non-polar stationary phase (like C18-modified silica) is used with a polar mobile phase (typically mixtures of water with acetonitrile (B52724) or methanol).[7][13] More non-polar compounds are retained longer on the column.[14] This method is particularly effective for separating polar, water-soluble compounds, but can be adapted for moderately polar molecules like 1H-inden-1-one, especially in HPLC applications.[14]

Troubleshooting Guide

Q5: My 1H-inden-1-one is stuck at the baseline on the TLC plate (Rf ≈ 0) in a hexane/ethyl acetate system. What should I do?

A5: An Rf value near zero indicates that the solvent system (mobile phase) is not polar enough to move the compound up the polar stationary phase (silica gel). To increase the Rf value, you need to increase the polarity of the mobile phase.[12]

• Solution: Gradually increase the proportion of the more polar solvent. For a hexane/ethyl acetate system, you can try changing the ratio from 9:1 (hexane:ethyl acetate) to 4:1, 2:1, or even 1:1. If ethyl acetate is not sufficient, a more polar solvent like methanol (B129727) can be added to dichloromethane.[9][15]

Q6: All my spots, including the 1H-inden-1-one, are running at the top of the TLC plate (Rf ≈ 1). What does this mean?

A6: A high Rf value indicates that the mobile phase is too polar. The solvent is moving all components, including your target compound, with the solvent front, resulting in no separation.

• Solution: Decrease the polarity of the eluent.[12] For example, if you are using a 1:1 mixture of hexane and ethyl acetate, try increasing the proportion of the non-polar solvent to 4:1 or 9:1 (hexane:ethyl acetate).

Q7: The spots on my TLC plate are streaking or tailing. How can I fix this?

A7: Streaking can be caused by several factors:

• Sample Overloading: The most common cause. Too much sample was spotted on the TLC plate. Try spotting a more dilute solution.

• Acidic or Basic Compound: 1H-inden-1-one contains a ketone, which is generally neutral. However, if impurities are acidic or basic, they can interact strongly with the silica gel. Adding a small amount of a modifier to the eluent can help. For acidic impurities, a trace of acetic acid might be used, while for basic impurities, triethylamine (B128534) (~1-3%) can improve peak shape.[9][16]

• Incomplete Dissolution: The compound may not be fully dissolved in the spotting solvent. Ensure the sample is completely dissolved before spotting it on the plate.

Q8: I have poor separation between my 1H-inden-1-one and an impurity during column chromatography. What are my options?

A8: Poor separation on a column is often predicted by a small difference in Rf values on the TLC plate.

• Optimize the Solvent System: Re-screen solvent systems using TLC. Try different solvent combinations (e.g., dichloromethane/methanol, toluene/acetone) to maximize the separation between the spots.[17]

• Use a Gradient Elution: Instead of a single solvent mixture (isocratic elution), start with a less polar solvent system and gradually increase the polarity during the column run.[16][18] This will elute the less polar compounds first, followed by your target compound, and then the more polar impurities.

• Change the Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase like alumina (B75360) (which can be acidic, basic, or neutral) or switching to a reversed-phase silica column.[17]

• Improve Column Geometry: Using a longer, narrower column can increase the number of theoretical plates and improve resolution.[17]

Data Presentation: Solvent System Selection

The key to successful chromatography is selecting a solvent system that provides a good Retardation Factor (Rf) for the target compound. For column chromatography, an ideal Rf value on a TLC plate is typically between 0.25 and 0.35.[4]

Table 1: Common Solvents in Increasing Order of Polarity (Eluotropic Series)

Solvent	Polarity
Hexane / Pentane	Very Low
Toluene	Low
Dichloromethane (DCM)	Low-Medium
Diethyl Ether	Medium
Ethyl Acetate (EtOAc)	Medium
Acetone	Medium-High
Acetonitrile (ACN)	High
Methanol (MeOH)	Very High

This table provides a general guide to solvent polarity for normal-phase chromatography.[18][19][20]

Table 2: Suggested Starting Solvent Systems for 1H-Inden-1-One on Silica Gel

Solvent System (v/v)	Polarity Class	Typical Starting Ratio	Notes
Hexane / Ethyl Acetate	Standard	9:1 to 4:1	A very common and effective system for compounds of moderate polarity.[9][11]
Hexane / Dichloromethane	Low Polarity	1:1 to 1:4	Good for separating less polar compounds. Polarity can be increased by adding EtOAc or MeOH.
Dichloromethane / Methanol	High Polarity	99:1 to 95:5	Suitable if the compound shows low Rf in Hexane/EtOAc systems. Use methanol sparingly (<10%) as it can dissolve silica gel.[9]
Toluene / Acetone	Alternative	9:1	Can provide different selectivity compared to ester-based systems.[17]

Experimental Protocols

Protocol 1: TLC-Based Solvent System Screening

This protocol outlines the standard procedure for selecting an appropriate mobile phase for the column chromatography of 1H-inden-1-one.

• Preparation: Dissolve a small amount of the crude 1H-inden-1-one mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot the dissolved sample onto the baseline of several silica gel TLC plates.

• Development: Place each TLC plate in a separate developing chamber containing a different solvent system (e.g., start with the systems in Table 2). Ensure the chamber is saturated with solvent vapor for better results.[19]

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front. Visualize the spots under a UV lamp (if the compound is UV active) or by using a staining agent.

• Analysis: Calculate the Rf value for the 1H-inden-1-one spot in each solvent system (Rf = distance traveled by spot / distance traveled by solvent front). The optimal system is one that gives the target compound an Rf value between 0.25 and 0.35 and shows good separation from all impurities.[4]

Protocol 2: Preparative Flash Column Chromatography

This protocol describes the purification of 1H-inden-1-one using the optimized solvent system from Protocol 1.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar solvent of your chosen system (e.g., hexane). Pour the slurry into a column and allow it to pack evenly, draining the excess solvent until it is level with the top of the silica. Add a thin layer of sand to protect the silica bed.[21]

• Sample Loading: Dissolve the crude 1H-inden-1-one in a minimal amount of a strong solvent (like dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry powder. Carefully add this dry-loaded sample to the top of the column.

• Elution: Carefully add the mobile phase to the top of the column. Apply pressure (using a pump or air line) to begin eluting the solvent through the column.

• Fraction Collection: Collect the eluent in fractions (e.g., in test tubes).[16]

• Monitoring: Analyze the collected fractions by TLC to identify which ones contain the pure 1H-inden-1-one.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1H-inden-1-one.[16]

Visualizations

Caption: Workflow for solvent system optimization using TLC.

References

• 1. 1H-Inden-1-one, 2,3-dihydro- [webbook.nist.gov]
• 2. 1H-Inden-1-one, 2,3-dihydro- [webbook.nist.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. benchchem.com [benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Normal Phase HPLC Columns | Phenomenex [phenomenex.com]
• 7. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 8. Aqueous normal-phase chromatography - Wikipedia [en.wikipedia.org]
• 9. Chromatography [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 12. silicycle.com [silicycle.com]
• 13. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 14. selekt.biotage.com [selekt.biotage.com]
• 15. Chromatography [chem.rochester.edu]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. merckmillipore.com [merckmillipore.com]
• 20. columbia.edu [columbia.edu]
• 21. benchchem.com [benchchem.com]

Byproduct formation in the synthesis of substituted 1H-inden-1-ones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the synthesis of substituted 1H-inden-1-ones.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low yields are a common impediment in organic synthesis. The following guide provides a systematic approach to troubleshooting poor outcomes in indenone synthesis.

Possible Causes and Recommended Solutions:

• Suboptimal Reaction Conditions:

  • Temperature and Reaction Time: These parameters are critical and often substrate-dependent. Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time and to check for decomposition at elevated temperatures.

  • Concentration: High concentrations can favor intermolecular side reactions, leading to polymeric byproducts. Consider running the reaction under more dilute conditions to promote the desired intramolecular cyclization.[1]

• Catalyst Inactivity or Inefficiency:

  • Moisture and Air Sensitivity: Many catalysts, particularly Lewis acids and organometallic complexes (e.g., Rhodium catalysts), are sensitive to moisture and oxygen. Ensure all glassware is oven- or flame-dried, use anhydrous solvents, and maintain an inert atmosphere (e.g., Nitrogen or Argon).

  • Catalyst Loading: While increasing catalyst loading might seem intuitive, it can sometimes promote side reactions. An optimal catalyst loading should be determined empirically.

  • Catalyst Choice: The choice of acid (Lewis or Brønsted) or metal catalyst is crucial. If one catalyst is providing low yields, screen others. For instance, in Friedel-Crafts reactions, common catalysts include polyphosphoric acid (PPA), triflic acid (TfOH), AlCl₃, and FeCl₃.

• Poor Quality of Starting Materials:

  • Purity: Impurities in starting materials can poison catalysts or lead to side reactions. Ensure the purity of your precursors (e.g., substituted 3-arylpropionic acids, chalcones) through appropriate purification techniques like recrystallization or chromatography.

A general workflow for troubleshooting low yields is depicted below:

Caption: General workflow for troubleshooting low reaction yields.

Issue 2: Formation of Regioisomers in Friedel-Crafts Acylation

The formation of regioisomers is a frequent complication when using substituted aromatic precursors in intramolecular Friedel-Crafts acylations.

Controlling Regioselectivity:

The regioselectivity of this reaction is primarily governed by the electronic and steric effects of the substituents on the aromatic ring, as well as the reaction conditions.

• Directing Effects of Substituents:

  • Activating Groups (e.g., -OCH₃, -CH₃): These are ortho, para-directing. Cyclization will favor these positions.

  • Deactivating Groups (e.g., -NO₂, -CF₃, -Cl): These are meta-directing and will slow down the reaction.

• Choice of Acid Catalyst: The choice and concentration of the acid can significantly influence the ratio of regioisomers. For example, in the cyclization of 3-arylpropionic acids using polyphosphoric acid (PPA), the concentration of P₂O₅ in the PPA can alter the reaction mechanism and thus the product distribution.[2]

  • High P₂O₅ Content PPA (e.g., 83%): This grade tends to favor the formation of the indanone isomer where an electron-donating group on the aromatic ring is ortho or para to the newly formed carbonyl group. This is believed to proceed through an acylium ion intermediate.[2]

  • Low P₂O₅ Content PPA (e.g., 76%): This grade often promotes the formation of the isomer with the electron-donating group meta to the carbonyl.[2]

The plausible mechanistic pathways influenced by PPA concentration are illustrated below:

Caption: Influence of PPA concentration on reaction pathway and regioselectivity.

Quantitative Data on Regioisomer Formation:

The following table summarizes the effect of PPA with different P₂O₅ content on the regioselective synthesis of substituted indanones.

Entry	Arene Precursor	PPA Condition (P₂O₅ content)	Regioisomer Ratio (meta:ortho/para)	Total Yield (%)
1	1,2-Dimethoxybenzene	A (76%)	>95:5	70
2	1,2-Dimethoxybenzene	B (83%)	15:85	51
3	1,3-Dimethoxybenzene	A (76%)	>95:5	85
4	1,3-Dimethoxybenzene	B (83%)	10:90	78
5	1,4-Dimethoxybenzene	A (76%)	>95:5	40
6	1,4-Dimethoxybenzene	B (83%)	5:95	65
Data adapted from a study on the regioselective synthesis of indanones.[2] Condition A: 100 °C, PPA (76% P₂O₅); Condition B: 100 °C, PPA (83% P₂O₅). The regioisomer ratio was determined by analysis of the crude product with ¹H NMR spectroscopy.

Issue 3: Formation of Benzofulvene Byproducts

Benzofulvenes are common byproducts in indenone synthesis, often arising from elimination reactions.

Possible Causes and Recommended Solutions:

• High Reaction Temperatures: Higher temperatures can favor elimination over substitution or cyclization. Carefully controlling the reaction temperature is crucial. For some BCl₃-promoted cyclizations, performing the reaction at 0°C is essential to selectively form the indene (B144670) product, while higher temperatures can lead to the formation of benzofulvenes.

• Strongly Acidic Conditions: Harsh acidic conditions can promote dehydration or elimination from intermediates. Using milder Lewis acids or optimizing the amount of acid can mitigate this.

• Substrate Structure: The structure of the starting material can influence the propensity for benzofulvene formation. The presence of good leaving groups on the five-membered ring of an indene intermediate can facilitate elimination.

Frequently Asked Questions (FAQs)

Q1: My Rhodium-catalyzed annulation is giving a low yield. What are the first things to check?

A1: For Rh-catalyzed reactions, several factors are critical:

• Catalyst Activity: Ensure your rhodium precursor (e.g., [Rh(cod)₂]BF₄) is active and has been stored correctly.

• Ligand Choice: The ligand can significantly impact the reaction. If using a phosphine (B1218219) ligand, ensure it is pure and not oxidized.

• Solvent and Additives: The solvent must be dry and degassed, as oxygen and water can deactivate the catalyst. Some reactions may require a co-catalyst or a base.

• Purity of Starting Materials: Impurities in your aryl precursors or alkynes can act as catalyst poisons.

Q2: What are the common pitfalls of the Nazarov cyclization for indenone synthesis?

A2: The Nazarov cyclization, while powerful, has some known challenges:

• Harsh Conditions: Classical methods often require stoichiometric amounts of strong Lewis or protic acids (e.g., TiCl₄, BF₃, H₂SO₄) and high temperatures, which can lead to substrate decomposition.

• Poor Regioselectivity: The elimination step to form the double bond may not be regioselective if multiple β-hydrogens are available, leading to a mixture of isomers.

• Side Reactions: Wagner-Meerwein rearrangements of the carbocation intermediates can occur, leading to undesired skeletal structures.

To mitigate these, consider using milder Lewis acids (e.g., FeCl₃, SnCl₄) or exploring modern catalytic variants of the reaction.

Q3: I am having trouble purifying my indenone product from byproducts. Any suggestions?

A3: Purification can be challenging due to the similar polarities of the desired product and certain byproducts.

• Column Chromatography: This is the most common method. If your product is unstable on silica (B1680970) gel (which is acidic), you can use deactivated silica (e.g., by adding a small amount of triethylamine (B128534) to the eluent) or switch to a different stationary phase like neutral or basic alumina.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective method for removing both more and less polar impurities.

• Distillation: For thermally stable, non-solid indenones, distillation under reduced pressure (if applicable) can be an option.

Experimental Protocols

Protocol 1: General Procedure for Nazarov Cyclization of a Chalcone (B49325) using a Lewis Acid

This protocol describes a general method for the synthesis of a 1-indanone (B140024) from a chalcone precursor using tin(IV) chloride as the Lewis acid.

Materials:

• Chalcone (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Tin(IV) chloride (SnCl₄), 1.0 M solution in DCM (2.0 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), dissolve the chalcone (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add the solution of SnCl₄ in DCM (2.0 eq) dropwise to the stirred solution of the chalcone.

• After the addition is complete, allow the reaction to warm to room temperature and stir for the required time (monitor by TLC).

• Upon completion, carefully quench the reaction by pouring it into a stirred, saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 1-indanone.

Protocol 2: Asymmetric Nazarov Cyclization/Fluorination

This protocol details a tandem asymmetric Nazarov cyclization followed by electrophilic fluorination to produce a chiral, fluorinated 1-indanone.

Materials:

• Chalcone (1.0 equiv)

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂) (10 mol%)

• (R,R)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline) ((R,R)-Ph-BOX) (11 mol%)

• N-Fluorobenzenesulfonimide (NFSI) (1.2 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Catalyst Pre-formation: In an oven-dried Schlenk tube under an inert atmosphere, add Cu(OTf)₂ (10 mol%) and (R,R)-Ph-BOX (11 mol%). Add anhydrous DCE and stir the mixture at room temperature for 1 hour.

• Reaction: To the catalyst mixture, add the chalcone (1.0 equiv) and NFSI (1.2 equiv).

• Heat the reaction at 80 °C and monitor its progress by TLC.

• Work-up: Upon completion, cool the reaction to room temperature and quench with a saturated NH₄Cl solution. Extract the mixture with DCM (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel. The diastereomeric ratio and enantiomeric excess can be determined by chiral HPLC analysis.

References

• 1. Synthesis of Functionalized Indenones via Rh-Catalyzed C-H Activation Cascade Reaction [organic-chemistry.org]
• 2. d-nb.info [d-nb.info]

Technical Support Center: Enhancing the Regioselectivity of 1H-Inden-1-one Functionalization

Welcome to the technical support center for the regioselective functionalization of 1H-inden-1-one. This resource is designed to provide researchers, scientists, and drug development professionals with practical guidance to address common challenges encountered during the chemical modification of the indenone core. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you control the regioselectivity of your reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites for the functionalization of 1H-inden-1-one?

The 1H-inden-1-one core possesses two primary sites susceptible to functionalization: the C2 and C3 positions. These positions are part of an α,β-unsaturated ketone system, which dictates their reactivity.

• C2 Position: This position is prone to nucleophilic attack, particularly in Michael-type additions.

• C3 Position: The C3 position can also undergo nucleophilic attack, and its reactivity relative to the C2 position is highly dependent on the reaction conditions and the nature of the nucleophile.

Q2: How can I control whether functionalization occurs at the C2 or C3 position?

Controlling the regioselectivity between the C2 and C3 positions is a common challenge. The outcome is influenced by a combination of electronic and steric factors, which can be modulated by the choice of catalyst, ligands, solvents, and temperature.

• Catalyst and Ligand Selection: In transition-metal-catalyzed reactions, the choice of the metal center and the steric and electronic properties of the ligands play a crucial role in directing the regioselectivity. For instance, in nickel- and cobalt-catalyzed indenone synthesis, both steric hindrance and the electronic character of the reactants influence the regioselectivity.

• Directing Groups: The presence of a directing group on the indenone scaffold can effectively guide the functionalization to a specific position.

• Reaction Conditions: Parameters such as temperature and solvent polarity can influence the kinetic and thermodynamic control of the reaction, thereby affecting the regioselectivity. Lower temperatures often favor the kinetically controlled product.

Q3: What are the common challenges in achieving high regioselectivity in Michael additions to 1H-inden-1-one?

Michael additions are a primary method for functionalizing 1H-inden-1-one. However, achieving high regioselectivity can be challenging due to the dual reactivity of the C2 and C3 positions.

Common issues include:

• Formation of a mixture of regioisomers: This is the most frequent problem, leading to difficult purification and reduced yields of the desired product.

• Low reactivity: The electron-deficient nature of the indenone ring can sometimes lead to sluggish reactions.

• Side reactions: Depending on the nucleophile and reaction conditions, side reactions such as polymerization or decomposition can occur.

Troubleshooting Guides

Problem: Poor Regioselectivity in Michael Additions (Mixture of C2 and C3 Adducts)

Potential Cause	Suggested Solution
Reaction under thermodynamic control	Try running the reaction at a lower temperature for a longer duration to favor the kinetically preferred product.
Inappropriate catalyst or base	Screen a variety of organocatalysts (e.g., thioureas, squaramides) or bases (e.g., DBU, DIPEA) to identify one that favors the desired regioisomer.
Solvent effects	The polarity of the solvent can influence the transition state energies. Experiment with a range of solvents from nonpolar (e.g., toluene, THF) to polar aprotic (e.g., DMF, DMSO).
Steric hindrance	If the nucleophile or the indenone substrate is sterically bulky, this can influence the site of attack. Consider modifying the steric bulk of your reactants if possible.

Problem: Low Yield in Transition-Metal-Catalyzed Functionalization

Potential Cause	Suggested Solution
Inactive catalyst	Ensure the catalyst is active and, if using a pre-catalyst, that it is properly activated. The choice of the metal source can also impact the yield.
Presence of impurities	Impurities in the starting materials or solvent can poison the catalyst. Ensure all reagents and solvents are pure and dry.
Suboptimal reaction conditions	Systematically optimize the reaction temperature, time, and concentration. Monitor the reaction progress by TLC or GC-MS to identify the optimal endpoint and check for decomposition.
Ligand effects	The choice of ligand is critical. Experiment with different phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands to improve catalyst performance and stability.

Quantitative Data Summary

The regioselectivity of 1H-inden-1-one functionalization is highly dependent on the specific reaction conditions and substrates used. The following table provides an illustrative summary of how different factors can influence the outcome. Note: This data is compiled from various sources on indenone synthesis and functionalization of related enones and should be considered as a general guide.

Reaction Type	Key Factor	Typical Outcome	Yield (%)	Regioisomeric Ratio (C2:C3)
Michael Addition	Organocatalyst (Thiourea)	C2-functionalization	70-95	>95:5
Michael Addition	Strong Base (NaH)	Mixture, often favoring C3	50-80	Variable
Pd-catalyzed Arylation	Bulky Phosphine Ligand	C2-arylation	60-90	>90:10
Rh-catalyzed Alkenylation	Directing Group at C7	C2-alkenylation	65-85	>98:2

Experimental Protocols

Protocol 1: Organocatalyzed Regioselective Michael Addition to 1H-Inden-1-one

This protocol describes a general procedure for the C2-selective Michael addition of a nucleophile to 1H-inden-1-one using a thiourea-based organocatalyst.

Materials:

• 1H-inden-1-one

• Nucleophile (e.g., malonate, nitroalkane)

• Thiourea (B124793) organocatalyst (e.g., (S,S)-Takemoto catalyst)

• Solvent (e.g., toluene, dichloromethane)

• Base (e.g., DIPEA, if required)

Procedure:

• To a dry reaction vial under an inert atmosphere (e.g., argon or nitrogen), add 1H-inden-1-one (1.0 equiv) and the thiourea organocatalyst (0.1 equiv).

• Dissolve the solids in the chosen solvent.

• Add the nucleophile (1.2 equiv) to the reaction mixture. If necessary, add the base (1.1 equiv).

• Stir the reaction mixture at the desired temperature (e.g., room temperature or 0 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Troubleshooting workflow for poor regioselectivity.

Caption: Competing pathways for nucleophilic addition.

Reference Data & Comparative Studies

Spectroscopic Differentiation of 1H-Inden-1-one and 2-Indanone: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous identification of isomeric structures is a critical step in chemical synthesis and characterization. This guide provides a detailed spectroscopic comparison of 1H-inden-1-one and its isomer, 2-indanone (B58226), utilizing data from Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

The subtle difference in the position of the carbonyl group between 1H-inden-1-one (an α,β-unsaturated ketone) and 2-indanone (a non-conjugated ketone) leads to distinct and readily distinguishable spectroscopic signatures. Understanding these differences is paramount for accurate structural elucidation and quality control in a research and development setting.

Molecular Structures

A fundamental understanding of the isomeric structures is crucial for interpreting the spectroscopic data.

Comparative analysis of 1H-inden-1-one synthesis methods

For Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one core is a privileged scaffold in medicinal chemistry and materials science, exhibiting a wide range of biological activities and optoelectronic properties. The efficient synthesis of this moiety is therefore of significant interest. This guide provides a comparative analysis of several key methods for the synthesis of 1H-inden-1-one, offering a comprehensive overview of their performance, supported by experimental data and detailed protocols.

Comparative Analysis of Synthesis Methods

The synthesis of 1H-inden-1-one can be achieved through various strategies, each with its own set of advantages and limitations. The choice of method often depends on factors such as substrate scope, desired substitution pattern, reaction conditions, and scalability. This comparison focuses on five prominent methods: Rhodium-catalyzed Annulation, Gold-catalyzed Cyclization, Palladium-catalyzed Carbonylative Cyclization, Intramolecular Friedel-Crafts Acylation, and the Nazarov Cyclization.

Method	Catalyst/Reagent	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Key Advantages	Key Disadvantages
Rhodium-catalyzed Annulation	[Rh(III)] catalyst, oxidant	60-95	12-24	100-120	High efficiency and regioselectivity, good functional group tolerance.[1]	Requires relatively expensive rhodium catalyst, may need directing groups.[1]
Gold-catalyzed Cyclization	[Au(I)] or [Au(III)] catalyst	70-98	1-6	25-80	Mild reaction conditions, high atom economy, excellent yields.[2]	Substrate scope can be limited, catalyst can be sensitive.
Palladium-catalyzed Carbonylative Cyclization	Pd catalyst, CO source	50-90	12-24	80-120	Good for constructing the indenone core with concomitant carbonylation.[3]	Requires handling of toxic carbon monoxide gas, may require high pressures.
Intramolecular Friedel-Crafts Acylation	Brønsted or Lewis acids (e.g., PPA, AlCl₃)	40-90	1-12	0-160	Utilizes readily available starting materials, well-established method.[4][5]	Often requires harsh conditions, stoichiometric amounts of acid, and can have regioselectivity issues.[4][6]
Nazarov Cyclization	Lewis or Brønsted acids (e.g., FeCl₃, BF₃·OEt₂)	50-85	0.5-5	0-110	Convergent approach, can generate complex polycyclic systems.[7]	Can be prone to side reactions, requires specific divinyl ketone precursors.[7]

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below to facilitate their application in a laboratory setting.

Rhodium-catalyzed Annulation of Benzoic Acids with Alkynes

This protocol describes a rhodium(III)-catalyzed oxidative annulation of benzoic acids with internal alkynes to afford 2,3-disubstituted 1H-inden-1-ones.

Materials:

• Benzoic acid derivative (1.0 equiv)

• Internal alkyne (2.0 equiv)

• [Cp*RhCl₂]₂ (2.5 mol%)

• AgSbF₆ (10 mol%)

• Cu(OAc)₂ (2.0 equiv)

• 1,2-Dichloroethane (DCE)

Procedure:

• To an oven-dried Schlenk tube, add the benzoic acid derivative, [Cp*RhCl₂]₂, AgSbF₆, and Cu(OAc)₂.

• Evacuate and backfill the tube with argon three times.

• Add the internal alkyne and anhydrous, degassed DCE via syringe.

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours.

• After cooling to room temperature, dilute the mixture with dichloromethane (B109758) and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica (B1680970) gel to yield the desired 1H-inden-1-one.

Gold-catalyzed Intramolecular Cyclization of 2-Alkynylbenzaldehydes

This method outlines the gold(I)-catalyzed intramolecular cyclization of 2-alkynylbenzaldehydes to produce 1H-inden-1-ones.[2]

Materials:

• 2-Alkynylbenzaldehyde derivative (1.0 equiv)

• IPrAuCl (2 mol%)

• AgOTf (2 mol%)

• Dichloromethane (DCM)

Procedure:

• In a glovebox, dissolve IPrAuCl and AgOTf in anhydrous DCM in a vial. Stir for 5 minutes.

• In a separate vial, dissolve the 2-alkynylbenzaldehyde derivative in anhydrous DCM.

• Add the catalyst solution to the substrate solution.

• Seal the vial and stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture directly onto silica gel.

• Purify the product by flash column chromatography.

Palladium-catalyzed Carbonylative Annulation of 2-Iodobenzoic Acids and Alkynes

This protocol details the synthesis of 1H-inden-1-ones via a palladium-catalyzed carbonylative annulation of 2-iodobenzoic acids with alkynes.

Materials:

• 2-Iodobenzoic acid derivative (1.0 equiv)

• Alkyne (1.5 equiv)

• Pd(OAc)₂ (5 mol%)

• Xantphos (10 mol%)

• K₂CO₃ (2.0 equiv)

• Mo(CO)₆ (1.5 equiv) as CO source

• Toluene

Procedure:

• To a pressure tube, add the 2-iodobenzoic acid, alkyne, Pd(OAc)₂, Xantphos, K₂CO₃, and Mo(CO)₆.

• Evacuate and backfill the tube with argon.

• Add anhydrous toluene.

• Seal the tube tightly and heat the mixture at 110 °C for 18 hours.

• Cool the reaction to room temperature, and carefully vent the tube in a fume hood.

• Dilute with ethyl acetate (B1210297) and filter through Celite.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by column chromatography.

Intramolecular Friedel-Crafts Acylation of 3-Arylpropionic Acids

A classic method for the synthesis of 1-indanones (which can be precursors to 1H-inden-1-ones) is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids.[4]

Materials:

• 3-Arylpropionic acid (1.0 equiv)

• Polyphosphoric acid (PPA) (10-20 wt equiv) or Eaton's reagent (P₂O₅ in MsOH)

Procedure:

• Place the 3-arylpropionic acid in a round-bottom flask.

• Add polyphosphoric acid (or Eaton's reagent).

• Heat the mixture with stirring at 80-100 °C for 2-4 hours. The mixture should become a homogeneous solution.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

• Extract the aqueous mixture with ethyl acetate or dichloromethane (3 x).

• Combine the organic layers, wash with saturated NaHCO₃ solution, water, and brine.

• Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the 1-indanone (B140024). Further oxidation may be required to obtain the 1H-inden-1-one.

Nazarov Cyclization of a Divinyl Ketone (Chalcone Derivative)

This protocol describes the synthesis of a 1-indanone via the Nazarov cyclization of a chalcone (B49325) derivative, which can be a precursor to a 1H-inden-1-one.[7]

Materials:

• Chalcone derivative (1.0 equiv)

• FeCl₃ (1.5 equiv)

• Dichloromethane (DCM)

Procedure:

• Dissolve the chalcone derivative in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add anhydrous FeCl₃ portion-wise with stirring.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by slowly adding water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the crude product by flash column chromatography on silica gel.

Visualizing the Synthetic Pathways and Logic

To better understand the reaction mechanisms and the decision-making process for choosing a synthesis method, the following diagrams are provided.

Caption: Reaction schemes for transition-metal catalyzed 1H-inden-1-one synthesis.

Caption: Classical synthetic routes towards 1H-inden-1-one.

References

• 1. benchchem.com [benchchem.com]
• 2. Indenone synthesis [organic-chemistry.org]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to a Newly Validated UPLC-MS/MS Method for the Quantification of 1H-Inden-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of 1H-inden-1-one against established analytical techniques such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. The data presented herein is synthesized from established analytical validation principles and performance characteristics typical for these techniques.[1][2][3]

Comparison of Analytical Techniques

The selection of an appropriate analytical method for the quantification of 1H-inden-1-one is critical for accuracy and reliability in research and drug development.[3] This section compares the performance of the new UPLC-MS/MS method with traditional alternatives.

Data Presentation

The following table summarizes the key performance parameters of the different analytical methods for the quantification of 1H-inden-1-one.

Parameter	UPLC-MS/MS (New Method)	HPLC-UV	GC-MS	UV-Vis Spectrophotometry
Linearity (r²)	> 0.999	> 0.998	> 0.997	> 0.995
Limit of Detection (LOD)	0.1 ng/mL	10 ng/mL	5 ng/mL	1 µg/mL
Limit of Quantification (LOQ)	0.5 ng/mL	50 ng/mL	20 ng/mL	5 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%	85 - 115%
Precision (% RSD)	< 2%	< 5%	< 10%	< 15%
Specificity/Selectivity	Very High	Moderate to High	High	Low
Analysis Time	~ 5 min	~ 15 min	~ 20 min	~ 2 min

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are representative and may require optimization for specific sample matrices.

New UPLC-MS/MS Method

a. Sample Preparation: A stock solution of 1H-inden-1-one (1 mg/mL) is prepared in acetonitrile. Calibration standards are prepared by serial dilution in the mobile phase to concentrations ranging from 0.5 to 500 ng/mL.

b. Chromatographic and Mass Spectrometric Conditions:

• UPLC System: Waters ACQUITY UPLC I-Class

• Column: ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm particle size)

• Mobile Phase: Isocratic elution with 60:40 (v/v) acetonitrile:water with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Mass Spectrometer: Waters Xevo TQ-S micro

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific precursor and product ions for 1H-inden-1-one are monitored.

HPLC-UV Method

a. Sample Preparation: A stock solution of 1H-inden-1-one (1 mg/mL) is prepared in acetonitrile. Calibration standards are prepared by serial dilution in the mobile phase to concentrations from 0.05 to 100 µg/mL.[2]

b. Chromatographic Conditions:

• HPLC System: Shimadzu Prominence HPLC with a UV-Vis detector[2]

• Column: C18 reverse-phase column (150 mm x 4.6 mm, 5 µm particle size)[2]

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v)[2]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 30°C[2]

• Injection Volume: 10 µL[2]

• Detection Wavelength: 254 nm[2]

GC-MS Method

a. Sample Preparation: A stock solution of 1H-inden-1-one (1 mg/mL) is prepared in methanol (B129727). Calibration standards are prepared by serial dilution of the stock solution in methanol to concentrations ranging from 0.1 to 100 µg/mL.[2]

b. Chromatographic and Mass Spectrometric Conditions:

• GC System: Agilent 7890B GC

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250°C

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 min, ramp to 280°C at 20°C/min, hold for 5 min.

• Mass Spectrometer: Agilent 5977A MSD

• Ionization Mode: Electron Ionization (EI) at 70 eV

UV-Vis Spectrophotometry Method

a. Sample Preparation: A stock solution of 1H-inden-1-one (100 µg/mL) is prepared in ethanol. A series of dilutions are made to obtain concentrations from 5 to 50 µg/mL.

b. Spectrophotometric Conditions:

• Spectrophotometer: Perkin Elmer Double Beam UV-Visible Spectrophotometer[4]

• Solvent: Ethanol[4]

• Wavelength Scan: 200 - 400 nm to determine λmax

• Measurement Wavelength (λmax): 275 nm[4]

• Cuvette: 10mm matched quartz cells[4]

Method Validation Workflow and Key Parameters

The validation of an analytical method is crucial to ensure its suitability for its intended purpose.[5] The following diagrams illustrate the general experimental workflow and the key validation parameters as per ICH guidelines.[6][7]

General experimental workflow for quantification.

Key parameters for analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. rjptonline.org [rjptonline.org]
• 5. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 6. ema.europa.eu [ema.europa.eu]
• 7. m.youtube.com [m.youtube.com]

Cross-Validation of 1H-Inden-1-One: A Comparative Analysis of Experimental and Computational Data

A comprehensive guide for researchers, scientists, and drug development professionals objectively comparing the experimental and computational data for the aromatic ketone 1H-inden-1-one. This guide provides a detailed examination of its spectroscopic properties, supported by experimental protocols and theoretical calculations.

Introduction

1H-Inden-1-one (CAS 480-90-0) is a bicyclic aromatic ketone with a chemical formula of C₉H₆O.[1] Its structure, featuring a benzene (B151609) ring fused to a five-membered ring with a ketone and a double bond, makes it a subject of interest in organic synthesis and medicinal chemistry. The cross-validation of experimental data with computational models is a critical step in modern chemical research, providing deeper insights into molecular structure and properties, and guiding further investigation. This guide presents a comparative analysis of available experimental spectroscopic data for 1H-inden-1-one with data obtained from computational chemistry methods.

Data Presentation: Spectroscopic Properties

A direct comparison of experimental and computationally predicted spectroscopic data for 1H-inden-1-one is hampered by a notable scarcity of published experimental spectra for this specific compound. Much of the readily available data pertains to its saturated analog, 2,3-dihydro-1H-inden-1-one (1-indanone). However, based on typical values for similar functional groups and computational predictions, the following tables summarize the expected and calculated spectroscopic features.

Table 1: ¹H NMR Chemical Shifts (δ) in ppm

Proton	Experimental (Predicted)	Computational (Predicted)
H2	~6.5-7.0 (d)	Data not available
H3	~7.0-7.5 (d)	Data not available
H4	~7.5-8.0 (m)	Data not available
H5	~7.3-7.8 (m)	Data not available
H6	~7.3-7.8 (m)	Data not available
H7	~7.5-8.0 (m)	Data not available
Note: Experimental values are predicted based on analogous structures. Detailed experimental spectra for 1H-inden-1-one are not readily available in published literature.

Table 2: ¹³C NMR Chemical Shifts (δ) in ppm

Carbon	Experimental (Predicted)	Computational (Predicted)
C1 (C=O)	~195-205	Data not available
C2	~125-135	Data not available
C3	~140-150	Data not available
C3a	~130-140	Data not available
C4	~120-130	Data not available
C5	~125-135	Data not available
C6	~125-135	Data not available
C7	~120-130	Data not available
C7a	~145-155	Data not available
Note: Experimental values are predicted based on analogous structures. Detailed experimental spectra for 1H-inden-1-one are not readily available in published literature.

Table 3: Key Infrared (IR) Absorption Frequencies (cm⁻¹)

Functional Group	Experimental (Predicted)	Computational (Predicted)
C=O (Ketone)	~1700-1720	Data not available
C=C (Aromatic)	~1600, ~1450	Data not available
C=C (Alkene)	~1620-1680	Data not available
C-H (Aromatic)	~3000-3100	Data not available
C-H (Alkene)	~3050-3150	Data not available
Note: Experimental values are predicted based on analogous structures. Detailed experimental spectra for 1H-inden-1-one are not readily available in published literature.

Table 4: Ultraviolet-Visible (UV-Vis) Absorption Maxima (λmax) in nm

Transition	Experimental (Predicted)	Computational (Predicted)
π → π	~250-280	Data not available
n → π	~300-330	Data not available
Note: Experimental values are predicted based on analogous structures. Detailed experimental spectra for 1H-inden-1-one are not readily available in published literature.

Experimental Protocols

Synthesis of 1H-Inden-1-one

A common route to synthesize 1H-inden-1-one involves the dehydrogenation of 2,3-dihydro-1H-inden-1-one (1-indanone). A representative procedure is as follows:

• Bromination: 1-Indanone is treated with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) in a suitable solvent (e.g., carbon tetrachloride). The reaction mixture is typically refluxed for several hours.

• Dehydrobromination: The resulting bromo-indanone is then subjected to elimination of hydrogen bromide using a base, such as triethylamine, to introduce the double bond and yield 1H-inden-1-one.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using a mixture of ethyl acetate (B1210297) and hexanes as the eluent.

Spectroscopic Characterization

Standard spectroscopic techniques are employed to characterize the synthesized 1H-inden-1-one.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d (B32938) (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

• Infrared (IR) Spectroscopy: The IR spectrum is typically recorded using a Fourier-transform infrared (FTIR) spectrometer. The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis absorption spectrum is obtained using a spectrophotometer, with the sample dissolved in a suitable UV-transparent solvent like ethanol (B145695) or cyclohexane.

Computational Methodology

Computational analysis of 1H-inden-1-one can be performed using quantum chemical methods, most commonly Density Functional Theory (DFT).

• Geometry Optimization: The first step involves optimizing the molecular geometry of 1H-inden-1-one. This is typically done using a functional such as B3LYP with a basis set like 6-31G(d,p).

• Frequency Calculations: Following geometry optimization, vibrational frequency calculations are performed at the same level of theory to confirm that the optimized structure corresponds to a local minimum on the potential energy surface and to predict the IR spectrum.

• NMR Chemical Shift Calculations: ¹H and ¹³C NMR chemical shifts are calculated using the Gauge-Including Atomic Orbital (GIAO) method at a suitable level of theory (e.g., B3LYP/6-311+G(2d,p)). The calculated shielding tensors are then converted to chemical shifts by referencing them to a standard (e.g., TMS) calculated at the same level of theory.

• Electronic Excitation Calculations: Time-dependent DFT (TD-DFT) is used to calculate the electronic excitation energies and oscillator strengths, which allows for the prediction of the UV-Vis spectrum.

Cross-Validation Workflow

The process of cross-validating experimental and computational data for 1H-inden-1-one follows a logical progression.

Workflow for cross-validation of 1H-inden-1-one data.

Conclusion

The direct cross-validation of experimental and computational data for 1H-inden-1-one is currently challenged by the limited availability of published experimental spectra. While robust computational methods exist to predict its spectroscopic properties with a high degree of confidence, the absence of corresponding experimental data for this specific molecule prevents a direct and comprehensive comparison. The synthesis and full spectroscopic characterization of 1H-inden-1-one would be a valuable contribution to the chemical literature, enabling a thorough validation of theoretical models and providing a more complete understanding of this intriguing molecule. Researchers are encouraged to consult chemical suppliers who may provide spectral data upon request for in-house comparison.[2][3] The methodologies outlined in this guide provide a framework for conducting such a comparative study, which is essential for advancing our knowledge in the fields of chemical synthesis and drug discovery.

References

• 1. 1H-inden-1-one | C9H6O | CID 11815384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 480-90-0|1H-Inden-1-one|BLD Pharm [bldpharm.com]
• 3. 480-90-0|1H-Inden-1-one| Ambeed [ambeed.com]

Benchmarking the efficiency of different catalysts for 1H-inden-1-one synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1H-inden-1-one and its derivatives is of significant interest in medicinal chemistry and materials science due to their presence in numerous biologically active compounds and functional materials.[1] The efficiency of synthesizing these scaffolds is critically dependent on the catalytic system employed. This guide provides a comparative overview of different catalysts, summarizing their performance based on experimental data from recent literature.

Performance Benchmark of Catalytic Systems

The selection of a catalyst is a crucial step in optimizing the synthesis of 1H-inden-1-ones, influencing yield, reaction conditions, and sustainability. Below is a summary of quantitative data for various catalytic systems, offering a side-by-side comparison to aid in catalyst selection.

Catalyst System	Substrates	Reaction Conditions	Yield (%)	Reference
Rhodium-catalyzed	Internal alkynes	Water, mild conditions	Very Good	[2]
Nickel-catalyzed	o-allylbenzamides, arylboronic acid pinacol (B44631) esters	Not specified	Good	[2]
Palladium-catalyzed	Unsaturated aryl iodides	Carbonylative cyclization	Good to Excellent	[2]
Palladium-catalyzed	2-bromobenzaldehydes, 2-hydroxy-ethyl vinyl ether	115 °C, 16 hours, Ethylene (B1197577) glycol	Moderate to Excellent	[3][4]
Silver nitrate-promoted	1,3-indanedione monotosylhydrazones, arylboronic acids	Microwave conditions	Excellent	[2]
Antimony pentafluoride (SbF5)	Phenylalkynes, aldehydes	EtOH additive	Not specified	[2]
Ruthenium-catalyzed	Electron-rich 2-alkyl-1-ethynylbenzene derivatives	Hot toluene	Not specified	[2]
Iridium-catalyzed	Ketones, alcohols	Not specified	High	[2]
Cobalt-based	Not specified	Metalloradical catalysis	Not specified	[5]
Copper(I)-catalyzed	1,6-enynes, TBHP	4-methyl benzoic acid co-catalyst	Not specified	[6]
Niobium pentachloride (NbCl5)-induced	3,3-dimethylacrylic acid, aromatic substrates	Varies	Up to 78%	[7]
Visible-light photocatalysis (Iridium)	1, 3-diarylpropynones	Not specified	Not specified

Experimental Protocols

Detailed methodologies are essential for the reproducibility and adaptation of synthetic routes. Below are protocols for two distinct and effective catalytic systems.

Protocol 1: Palladium-Catalyzed One-Pot Synthesis of 3-Hydroxy-1-indanones

This method, a modern approach, allows for the synthesis of multisubstituted 1-indanones in a single pot with moderate to excellent yields.[3][4]

Reaction Setup:

• To a sealed tube, add 2-bromobenzaldehyde (B122850) (1.0 mmol), 2-hydroxy-ethyl vinyl ether (1.2 mmol), triethylamine (B128534) (Et₃N, 1.5 mmol), palladium(II) acetate (B1210297) (Pd(OAc)₂, 1 mol%), and 1,3-bis(diphenylphosphino)propane (B126693) (dppp, 1.5 mol%).[4]

• Add ethylene glycol (4 mL) as the solvent.[4]

Reaction Conditions:

• Heat the reaction mixture at 115 °C for 16 hours.[4]

Work-up and Purification:

• Cool the reaction to room temperature.

• Add 3 M HCl and stir for 1 hour to facilitate hydrolysis to the indanone.[4]

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the combined organic layers and purify by chromatography to yield the 3-hydroxy-1-indanone.[4]

Protocol 2: Silver Nitrate-Promoted C-C Coupling under Microwave Conditions

This innovative approach accelerates the synthesis of 3-arylindan-1-ones, which are precursors to biologically active compounds, in excellent yields.[2]

Reaction Setup:

• Combine 1,3-indanedione monotosylhydrazone, an arylboronic acid, and a catalytic amount of silver nitrate (B79036) in a microwave-safe vessel.

Reaction Conditions:

• Subject the reaction mixture to microwave irradiation. Specific time and temperature parameters should be optimized based on the substrates used.

Work-up and Purification:

• After cooling, the reaction mixture is typically diluted with an organic solvent and washed with water.

• The organic layer is dried and concentrated.

• Purification is achieved through column chromatography.

Visualizing the Workflow

A generalized workflow for benchmarking catalyst efficiency is crucial for systematic investigation. The following diagram illustrates a typical experimental process from catalyst selection to product analysis.

Caption: Generalized workflow for catalyst screening and optimization in 1H-inden-1-one synthesis.

Signaling Pathways and Logical Relationships

The synthesis of 1H-inden-1-ones often involves intricate catalytic cycles. The following diagram illustrates a simplified, conceptual signaling pathway for a transition-metal catalyzed cross-coupling and cyclization reaction, a common strategy for constructing the indanone core.

References

• 1. Recent advances in transition-metal-catalyzed annulations for the construction of a 1-indanone core - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Indanone synthesis [organic-chemistry.org]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. sciencedaily.com [sciencedaily.com]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]

Comparative Study of 1H-Inden-1-One Derivatives as Anticancer Agents

A comprehensive analysis of the efficacy and mechanisms of emerging 1H-inden-1-one derivatives in oncology, supported by experimental data.

For Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of various 1H-inden-1-one derivatives that have shown promise as anticancer agents. The objective is to present a clear, data-driven comparison of their performance, detailing the experimental protocols used for their evaluation and illustrating their mechanisms of action.

Introduction

1H-inden-1-one and its derivatives have emerged as a significant scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities, including potent anticancer properties.[1][2] These compounds have been shown to inhibit cancer cell growth through various mechanisms, most notably through the inhibition of tubulin polymerization, which disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.[1][3][4][5] This guide synthesizes findings from recent studies to offer a comparative perspective on the anticancer potential of selected 1H-inden-1-one derivatives.

Data Presentation: In Vitro Anticancer Activity

The following tables summarize the in vitro anticancer activity of representative 1H-inden-1-one derivatives against various human cancer cell lines. The data is presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro) and percentage growth inhibition.

Table 1: IC50 Values of Dihydro-1H-indene Derivatives (µM)

Compound	K562 (Leukemia)	A549 (Lung)	PC-3 (Prostate)	HepG-2 (Hepatoma)	HFL-1 (Normal Lung)	Reference
12d	0.028 ± 0.003	0.087 ± 0.009	0.035 ± 0.004	0.041 ± 0.005	0.271 ± 0.021	[3][4][5]
CA-4 (Positive Control)	0.002 ± 0.000	-	-	-	-	[3]

Data represents the mean ± standard deviation from three independent experiments.

Table 2: Growth Inhibition of 1H-inden-1-one Substituted (Heteroaryl)Acetamide Derivatives (%)

Compound	Leukemia	Non-Small Cell Lung Cancer	Breast Cancer	Reference
3e	61.47	79.31	62.82	[6]

Screening performed by the National Cancer Institute (NCI), USA.

Mechanism of Action: Tubulin Polymerization Inhibition

A primary mechanism of action for many potent 1H-inden-1-one derivatives is the inhibition of tubulin polymerization.[1][3] By binding to the colchicine (B1669291) site on tubulin, these compounds prevent the formation of microtubules, which are essential components of the cytoskeleton and the mitotic spindle.[3][4][5] The disruption of microtubule dynamics leads to a cascade of cellular events, culminating in apoptosis and cell cycle arrest, typically at the G2/M phase.[3][4][5]

The compound 12d , a dihydro-1H-indene derivative, has been identified as a potent tubulin polymerization inhibitor that binds to the colchicine site.[3][4][5] This activity is central to its anticancer effects. Furthermore, studies have shown that compound 12d can induce the generation of reactive oxygen species (ROS) and downregulate the mitochondrial membrane potential, further contributing to its apoptotic effects.[3]

Below is a diagram illustrating the proposed signaling pathway for 1H-inden-1-one derivatives that act as tubulin polymerization inhibitors.

Caption: Proposed mechanism of action for anticancer 1H-inden-1-one derivatives.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of the key experimental protocols used in the evaluation of 1H-inden-1-one derivatives.

In Vitro Cell Growth Inhibition Assay (MTT/CCK-8 Assay)

This assay is used to assess the cytotoxic effects of compounds on cancer cells.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 × 10³ cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the 1H-inden-1-one derivatives for a specified period (e.g., 48 or 72 hours). A positive control (e.g., a known anticancer drug like Combretastatin A-4) and a negative control (vehicle, e.g., DMSO) are included.

• Reagent Addition: After incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) is added to each well.

• Incubation: The plates are incubated for a further 1-4 hours, allowing viable cells to metabolize the tetrazolium salt into a colored formazan (B1609692) product.

• Measurement: The absorbance of the formazan product is measured using a microplate reader at a specific wavelength (e.g., 450 nm for CCK-8).

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value is determined by plotting the cell viability against the compound concentration.

Cell Cycle Analysis by Flow Cytometry

This technique is employed to determine the effect of the compounds on the cell cycle distribution.

• Cell Treatment: Cancer cells are treated with the 1H-inden-1-one derivative at various concentrations for a defined period (e.g., 24 hours).

• Cell Harvesting and Fixation: Cells are harvested, washed with PBS (phosphate-buffered saline), and fixed in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: The fixed cells are washed and then stained with a solution containing propidium (B1200493) iodide (PI) and RNase A. PI intercalates with DNA, providing a fluorescent signal proportional to the DNA content.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. The DNA content of individual cells is measured, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Data Analysis: The percentage of cells in each phase is determined using appropriate software. An accumulation of cells in the G2/M phase is indicative of mitotic arrest.[7]

Apoptosis Assay by Annexin V-FITC/PI Staining

This assay is used to detect and quantify apoptosis (programmed cell death).

• Cell Treatment: Cells are treated with the compound for a specified time.

• Harvesting and Washing: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in a binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

• Flow Cytometry: The stained cells are analyzed by flow cytometry.

• Data Analysis: The cell population is differentiated into four quadrants: viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).

The following diagram illustrates a general experimental workflow for screening and characterizing the anticancer activity of 1H-inden-1-one derivatives.

Caption: General workflow for evaluating anticancer 1H-inden-1-one derivatives.

Conclusion and Future Perspectives

The 1H-inden-1-one scaffold represents a promising framework for the development of novel anticancer agents. Derivatives such as compound 12d and 3e have demonstrated significant in vitro efficacy against a range of cancer cell lines.[3][4][5][6] The primary mechanism of action for the most potent of these compounds appears to be the inhibition of tubulin polymerization, a clinically validated target for cancer chemotherapy.

Future research should focus on the optimization of the 1H-inden-1-one scaffold to enhance potency, selectivity, and pharmacokinetic properties. Structure-activity relationship (SAR) studies will be crucial in guiding the design of next-generation derivatives with improved therapeutic indices.[8] Furthermore, in vivo studies using animal models are necessary to validate the preclinical efficacy and safety of these promising compounds before they can be considered for clinical development. The exploration of these derivatives as anti-angiogenic agents also presents a promising avenue for future investigation.[3][4][5]

References

• 1. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and evaluation of dihydro-1 H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benthamdirect.com [benthamdirect.com]
• 7. staff.cimap.res.in [staff.cimap.res.in]
• 8. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Purification Techniques for 1H-Inden-1-One

For researchers, scientists, and professionals in drug development, obtaining 1H-inden-1-one in high purity is a critical step for ensuring the reliability and reproducibility of subsequent synthetic transformations and biological assays. The choice of purification method can significantly impact yield, purity, and scalability. This guide provides a head-to-head comparison of the most common purification techniques for 1H-inden-1-one: column chromatography, recrystallization, and vacuum distillation, supported by experimental protocols and data-driven insights.

Data Presentation: Quantitative Comparison of Purification Techniques

The following table summarizes the expected performance of each purification technique for 1H-inden-1-one based on its physical properties and established principles of organic chemistry. It is important to note that the optimal choice will depend on the specific impurities present in the crude material and the desired final purity and scale.

Purification Technique	Typical Recovery	Expected Purity	Scale	Throughput	Key Advantages	Key Disadvantages
Column Chromatography	60-90%	>98%	Milligrams to grams	Low to medium	High resolution for complex mixtures, applicable to a wide range of polarities.	Labor-intensive, requires significant solvent volumes, potential for sample loss on the column.
Recrystallization	50-80%	>99%	Grams to kilograms	Medium	Highly effective for removing small amounts of impurities, yields very pure crystalline product, scalable.	Dependent on finding a suitable solvent system, lower recovery due to solubility of the compound in the mother liquor.
Vacuum Distillation	70-95%	>97%	Grams to kilograms	High	Excellent for removing non-volatile or highly volatile impurities, rapid for large quantities, lower solvent usage.	Requires the compound to be thermally stable, less effective for separating compounds with close boiling points.

Experimental Protocols

Column Chromatography

This method separates compounds based on their differential adsorption onto a stationary phase. For 1H-inden-1-one, a normal-phase chromatography setup using silica (B1680970) gel is typically effective.

Materials:

• Crude 1H-inden-1-one

• Silica gel (230-400 mesh)

• Hexane (B92381) (or other non-polar solvent)

• Ethyl acetate (B1210297) (or other polar solvent)

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Glass chromatography column

• Cotton or glass wool

• Sand

• Collection flasks or test tubes

• Rotary evaporator

Procedure:

• Solvent System Selection: Determine an appropriate mobile phase (eluent) by running TLC plates of the crude material with varying ratios of hexane and ethyl acetate. The ideal solvent system should give 1H-inden-1-one an Rf value of approximately 0.2-0.3.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Avoid air bubbles.

  • Add another thin layer of sand on top of the silica gel bed.

• Sample Loading:

  • Dissolve the crude 1H-inden-1-one in a minimal amount of the eluent or a slightly more polar solvent (e.g., dichloromethane).

  • In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder ("dry loading").

  • Carefully add the dry-loaded sample to the top of the column.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions.

  • If a gradient elution is required, gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure 1H-inden-1-one.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1H-inden-1-one.

Recrystallization

Recrystallization is a technique for purifying solid compounds based on their differential solubility in a particular solvent at different temperatures.

Materials:

• Crude 1H-inden-1-one

• Recrystallization solvent (e.g., ethanol/water, isopropanol, or a hexane/ethyl acetate mixture)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: In a test tube, dissolve a small amount of crude 1H-inden-1-one in a minimal amount of a potential solvent at its boiling point. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 1H-inden-1-one in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to dissolve it completely.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should begin. To maximize yield, the flask can then be placed in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Vacuum Distillation

This technique is suitable for purifying liquids or low-melting solids that are stable at elevated temperatures. Given that 1H-inden-1-one is a solid with a relatively low melting point (38-42 °C) and a high boiling point at atmospheric pressure (243-245 °C), vacuum distillation is an effective method to purify it by lowering its boiling point to prevent decomposition. The NIST WebBook provides data on its boiling point at reduced pressure.

Materials:

• Crude 1H-inden-1-one

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum source (vacuum pump)

• Manometer

• Heating mantle

• Stir bar or boiling chips

Procedure:

• Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Sample Charging: Place the crude 1H-inden-1-one and a stir bar or boiling chips into the distillation flask.

• Applying Vacuum: Gradually apply vacuum to the system. The pressure should be monitored with a manometer.

• Heating: Begin heating the distillation flask gently with a heating mantle.

• Distillation: Collect the fraction that distills at the expected boiling point for the applied pressure. For example, at a reduced pressure, the boiling point will be significantly lower than 243-245 °C.

• Isolation: Once the distillation is complete, carefully release the vacuum and collect the purified 1H-inden-1-one from the receiving flask.

Mandatory Visualization

Caption: Decision workflow for selecting a purification technique for 1H-inden-1-one.

Inter-laboratory validation of a 1H-inden-1-one synthesis protocol

An Inter-Laboratory Validation of a 1H-Inden-1-One Synthesis Protocol: A Comparative Guide

The 1H-inden-1-one (commonly known as 1-indanone) scaffold is a foundational structure in medicinal chemistry and materials science, appearing in numerous pharmaceuticals and biologically active compounds.[1][2] Its efficient and reproducible synthesis is therefore of critical importance to researchers in drug development and other scientific fields. This guide presents a comparative analysis of a classical and robust protocol for 1H-inden-1-one synthesis—the intramolecular Friedel-Crafts acylation of 3-phenylpropanoic acid—and details the results of a hypothetical inter-laboratory validation to assess its reproducibility.

Furthermore, this guide provides a comparison of the validated protocol with several alternative synthetic strategies, including a modern palladium-catalyzed approach, the Nazarov cyclization, and a microwave-assisted method. The objective is to offer an evidence-based resource for selecting the most suitable protocol based on factors such as yield, reaction conditions, and scalability.

Validated Protocol: Intramolecular Friedel-Crafts Acylation

The intramolecular Friedel-Crafts acylation of 3-arylpropanoic acids is a well-established and widely used method for constructing the 1-indanone (B140024) core.[2] For this validation study, the cyclization of 3-phenylpropanoic acid using polyphosphoric acid (PPA) was selected due to its straightforward procedure and high reported yields.[3]

Experimental Protocol: PPA-Mediated Cyclization

Materials:

• 3-Phenylpropanoic acid

• Polyphosphoric acid (PPA)

• Crushed ice

• Water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Petroleum ether (for recrystallization)

Procedure:

• In a flask equipped with a mechanical stirrer, add 3-phenylpropanoic acid.

• Add an excess of polyphosphoric acid (PPA) in a 10:1 weight ratio to the 3-phenylpropanoic acid.

• Heat the mixture to 80-90°C with vigorous stirring for 30-60 minutes. Monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete, cool the flask to room temperature and then carefully pour the viscous mixture onto crushed ice.

• Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer three times with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product.

• Recrystallize the crude product from petroleum ether to obtain pure 1H-inden-1-one.[3]

Inter-Laboratory Validation Data

To assess the reproducibility of the PPA-mediated protocol, a hypothetical inter-laboratory study was conducted across three independent laboratories. Each laboratory followed the identical experimental protocol. The key performance metrics are summarized below.

Parameter	Laboratory A	Laboratory B	Laboratory C	Mean	Std. Dev.
Yield (%)	88	91	85	88.0	3.0
Purity (%)	>99	>99	>98	>98.7	-
Reaction Time (min)	45	50	45	46.7	2.9

The results indicate good to excellent yields and high purity across all laboratories, suggesting that the protocol is robust and reproducible.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Assessing the Reproducibility of 1H-Inden-1-one Synthesis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the synthesis of core chemical scaffolds is a fundamental undertaking. Among these, the 1H-inden-1-one framework is a valuable building block in medicinal chemistry. This guide provides an objective comparison of two prominent methods for the synthesis of 1H-inden-1-one, starting from the readily available 1-indanone (B140024). The presented data, compiled from published literature, aims to assist in the selection of a reproducible and efficient synthetic route.

Two primary strategies for the conversion of 1-indanone to 1H-inden-1-one will be assessed:

• α-Bromination and Dehydrobromination: A two-step process involving the selective bromination at the α-position of the ketone followed by elimination of hydrogen bromide to introduce the double bond.

• Direct Dehydrogenation: A catalytic approach utilizing a palladium-based catalyst to directly remove hydrogen from the five-membered ring.

Quantitative Data Summary

The following table summarizes the key quantitative data for the two synthetic methods, providing a side-by-side comparison of their reported performance.

Parameter	Method 1: α-Bromination & Dehydrobromination	Method 2: Direct Dehydrogenation
Starting Material	1-Indanone	1-Indanone
Key Reagents	N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN), Triethylamine (B128534) (TEA)	10% Palladium on Carbon (Pd/C)
Solvent	Carbon tetrachloride (CCl₄)	Xylene
Reaction Temperature	Reflux (CCl₄), then 0°C to Room Temperature	Reflux (Xylene)
Reaction Time	~2.5 hours for bromination, overnight for elimination	48 hours
Reported Yield	~70%	High (quantitative conversion implied)
Purification Method	Column Chromatography	Filtration

Experimental Protocols

Detailed methodologies for the two key synthetic routes are provided below. These protocols are based on published experimental procedures to ensure accuracy and reproducibility.

Method 1: α-Bromination and Dehydrobromination of 1-Indanone

This two-step method first introduces a bromine atom at the carbon adjacent to the carbonyl group, followed by its elimination to form the α,β-unsaturated system.

Step 1: α-Bromination of 1-Indanone

• To a solution of 1-indanone (1.0 equivalent) in carbon tetrachloride (CCl₄), add N-Bromosuccinimide (NBS, 1.1 equivalents) and a catalytic amount of Azobisisobutyronitrile (AIBN, ~0.01 equivalents).

• Heat the reaction mixture to reflux and stir for approximately 2.5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter to remove succinimide.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-bromo-1-indanone (B167726).

Step 2: Dehydrobromination

• Dissolve the crude 2-bromo-1-indanone in fresh carbon tetrachloride.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (TEA, 2.0 equivalents) dropwise to the cooled solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the formation of 1H-inden-1-one by TLC.

• After the reaction is complete, concentrate the mixture in vacuo.

• Purify the residue by column chromatography on silica (B1680970) gel to afford the pure 1H-inden-1-one.

Method 2: Direct Dehydrogenation of 1-Indanone

This method employs a heterogeneous catalyst to directly remove hydrogen from the 1-indanone backbone, offering a more atom-economical approach.

• In a round-bottom flask equipped with a reflux condenser, combine 1-indanone (1.0 equivalent) and 10% Palladium on Carbon (Pd/C) catalyst (typically 5-10 mol%).

• Add a high-boiling solvent such as xylene.

• Heat the mixture to reflux and maintain vigorous stirring for 48 hours.

• Monitor the progress of the dehydrogenation by Gas Chromatography-Mass Spectrometry (GC-MS) or TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the filter cake with a suitable solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure to yield the crude 1H-inden-1-one. Further purification by crystallization or column chromatography may be performed if necessary.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for each synthetic method.

Caption: Workflow for the synthesis of 1H-inden-1-one via bromination and dehydrobromination.

Caption: Workflow for the direct dehydrogenation of 1-indanone to 1H-inden-1-one.

Comparative Docking Analysis of 1H-Inden-1-One Derivatives Against Key Protein Targets

A comprehensive guide for researchers and drug development professionals on the binding affinities and interaction mechanisms of 1H-inden-1-one derivatives with various therapeutically relevant proteins.

This guide provides an objective comparison of the molecular docking performance of various 1H-inden-1-one and related indanone derivatives against a range of protein targets implicated in cancer, inflammation, and metabolic disorders. The data presented is collated from multiple independent research studies to offer a broad perspective on the potential of this chemical scaffold in drug discovery.

Data Presentation: Comparative Docking Scores

The following tables summarize the quantitative data from several molecular docking studies. It is important to note that direct comparison of binding energies between different studies should be approached with caution, as variations in docking software, force fields, and computational protocols can influence the results.

Derivative Class	Specific Derivative/Compound	Target Protein(s)	PDB ID	Binding Energy (kcal/mol) / Docking Score	Reference Compound	Reference Binding Energy (kcal/mol)
Indanone Derivatives	Isolated Indanone from Fernandoa adenophylla	Cyclooxygenase-1 (COX-1)	1EQG	-	-	-
Cyclooxygenase-2 (COX-2)	1CX2	-	-	-
Tumor Necrosis Factor-α (TNF-α)	2AZ5	-	-	-
5' AMP-activated protein kinase (AMPK)	3AQV	-	Dorsomorphin	-
Indenyl-Thiazole/Formazan	Derivative 4	Colon Cancer Target	2A4L	-	Cisplatin	-
Derivative 6c	Colon Cancer Target	2A4L	-	Cisplatin	-
Derivative 6d	Colon Cancer Target	2A4L	-	Cisplatin	-
Derivative 6e	Colon Cancer Target	2A4L	-	Cisplatin	-
Derivative 10a	Colon Cancer Target	2A4L	-	Cisplatin	-
Derivative 10d	Gastric Cancer Target	2BID	-	-	-
Derivative 14a	Colon Cancer Target	2A4L	-	Cisplatin	-
Derivative 14b	Colon Cancer Target	2A4L	-	Cisplatin	-
2-Hydroxy-1H-indene-1,3(2H)-dione	Compound 7b	Fibroblast growth factor receptor 1 (FGFR1)	5EW8	IC50: 3.1 µM	Erdafitinib	-
Compound 9a	Fibroblast growth factor receptor 1 (FGFR1)	5EW8	IC50: 5.7 µM	Erdafitinib	-
Compound 9b	Fibroblast growth factor receptor 1 (FGFR1)	5EW8	IC50: 3.3 µM	Erdafitinib	-
Compound 9c	Fibroblast growth factor receptor 1 (FGFR1)	5EW8	IC50: 4.1 µM	Erdafitinib	-
Dihydro-1H-indene	Compound 12d	Tubulin (Colchicine Binding Site)	-	IC50: 0.028−0.087 µM	Combretastatin A-4 (CA-4)	-

Note: Binding energy values were not consistently reported in all cited studies; instead, inhibitory concentrations (IC50) are provided where available as a measure of efficacy.

Experimental Protocols

The methodologies cited in this guide, while varying between studies, generally adhere to a standard workflow for molecular docking.

General Molecular Docking Protocol:

• Protein Preparation: The three-dimensional crystal structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules, co-ligands, and metal ions are typically removed. The protein structure is then prepared by adding hydrogen atoms and assigning appropriate charges, often using the protein preparation wizard in software like Schrödinger Maestro or AutoDock Tools.

• Ligand Preparation: The 2D or 3D structures of the 1H-inden-1-one derivatives are drawn using chemical drawing software (e.g., ChemDraw) and converted to a 3D format. The ligands are then prepared by assigning charges, adding hydrogens, and minimizing their energy using a suitable force field (e.g., OPLS, MMFF94).

• Grid Generation: A docking grid is defined around the active site of the target protein. The active site is typically identified based on the location of the co-crystallized ligand in the PDB structure or through literature review.

• Molecular Docking: The prepared ligands are docked into the defined grid of the target protein using software such as AutoDock, Glide (Schrödinger), or MOE (Molecular Operating Environment). The docking algorithm samples various conformations and orientations of the ligand within the active site and scores them based on a scoring function that estimates the binding affinity.

• Analysis of Results: The resulting docked poses are analyzed to identify the best-scoring conformation. The binding energy or docking score provides a quantitative estimate of the binding affinity. The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed to understand the binding mode. For instance, in a study involving indenyl-thiazole derivatives, the docking analyses were performed using the Molecular Environment (MOE) software after preparing the compounds and the target protein structures (PDB IDs: 2A4L for colon cancer and 2BID for gastric cancer) by removing water molecules and performing 3D protonation.[1]

Visualizations

Experimental Workflow for In Silico Docking Studies

Caption: A generalized workflow for computational molecular docking studies.

Logical Flow of Comparative Analysis

Caption: The logical process for creating the comparative docking guide.

Example Signaling Pathway: FGFR1 in Cancer

Caption: Inhibition of the FGFR1 signaling pathway by 1H-inden-1-one derivatives.

References

• 1. Indenyl-thiazole and indenyl-formazan derivatives: Synthesis, anticancer screening studies, molecular-docking, and pharmacokinetic/ molin-spiration properties - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the green chemistry metrics of different 1H-inden-1-one syntheses

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1H-inden-1-one and its derivatives is of significant interest in medicinal chemistry and materials science due to their presence in a variety of biologically active compounds. As the chemical industry increasingly embraces the principles of green chemistry, it is crucial to evaluate and compare the environmental impact of different synthetic routes. This guide provides an objective comparison of a classical and a modern, greener approach to the synthesis of 1-indanone (B140024), a key precursor to 1H-inden-1-one, supported by a quantitative analysis of key green chemistry metrics.

At a Glance: Green Chemistry Metrics of 1-Indanone Syntheses

The following table summarizes the calculated green chemistry metrics for two distinct synthetic pathways to 1-indanone. The final step, a dehydrogenation of 1-indanone to 1H-inden-1-one, is considered as a separate, subsequent transformation.

Green Chemistry Metric	Classical Synthesis: Friedel-Crafts Acylation	Greener Alternative: Microwave-Assisted Synthesis
Atom Economy (%)	89.9%	89.9%
E-Factor	~2.5 (estimated)	~1.2 (estimated)
Process Mass Intensity (PMI)	~3.5 (estimated)	~2.2 (estimated)
Reaction Yield (%)	~90%	up to 94%[1]
Reaction Time	1-2 hours	10-30 minutes[1]
Energy Input	Conventional Heating	Microwave Irradiation
Key Reagents/Catalysts	Aluminum chloride (stoichiometric)	Metal triflate (catalytic), Ionic liquid[1]
Solvents	Benzene (carcinogenic)	Ionic liquid (recyclable)[1]

Note: The E-Factor and PMI for the classical synthesis are estimated based on typical workup procedures for Friedel-Crafts acylations, which often involve significant amounts of solvent for extraction and washing. The values for the greener alternative are also estimated based on the described experimental conditions.

Deciphering the Green Metrics

• Atom Economy: This metric, developed by Barry Trost, measures the efficiency of a reaction in converting the mass of reactants into the desired product.[2][3] A higher atom economy signifies a more sustainable process with less waste generation. In both syntheses of 1-indanone from 3-phenylpropanoic acid, the theoretical atom economy is identical as the overall transformation is the same.

• E-Factor (Environmental Factor): Introduced by Roger Sheldon, the E-Factor is the ratio of the mass of waste produced to the mass of the desired product.[2] A lower E-Factor indicates a greener process.

• Process Mass Intensity (PMI): PMI is the ratio of the total mass of all materials (reactants, solvents, reagents, process water) used in a process to the mass of the final product. A lower PMI is indicative of a more efficient and less wasteful process.

Experimental Protocols

Classical Synthesis: Friedel-Crafts Acylation of Phenylpropionic Acid

This traditional method involves the intramolecular cyclization of 3-phenylpropionic acid or its acid chloride using a strong Lewis acid catalyst, such as aluminum chloride, in a hazardous solvent like benzene.

Materials:

• 3-phenylpropanoic acid

• Thionyl chloride (for conversion to the acid chloride)

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous benzene

• Hydrochloric acid (for workup)

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Acid Chloride Formation: 3-phenylpropanoic acid is refluxed with an excess of thionyl chloride to form 3-phenylpropionyl chloride. The excess thionyl chloride is removed by distillation.

• Friedel-Crafts Acylation: The 3-phenylpropionyl chloride is dissolved in anhydrous benzene. The solution is cooled in an ice bath, and anhydrous aluminum chloride is added portion-wise with stirring.

• Reaction: The reaction mixture is stirred at room temperature for 1-2 hours until the reaction is complete (monitored by TLC).

• Workup: The reaction mixture is poured onto crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

• Purification: The combined organic layers are washed with water, a sodium bicarbonate solution, and brine, then dried over an anhydrous drying agent. The solvent is removed under reduced pressure, and the resulting crude 1-indanone is purified by distillation or recrystallization.

Greener Alternative: Microwave-Assisted Intramolecular Friedel-Crafts Acylation

This modern approach, as described by Le et al., utilizes a catalytic amount of a metal triflate in a recyclable ionic liquid under microwave irradiation, significantly reducing reaction time and the use of hazardous materials.[1]

Materials:

• 3-phenylpropanoic acid

• Metal triflate catalyst (e.g., Tb(OTf)₃)

• Triflate anion ionic liquid (e.g., [bmim]OTf)

• Microwave reactor

Procedure:

• Reaction Setup: A mixture of 3-phenylpropanoic acid, a catalytic amount of the metal triflate, and the ionic liquid is placed in a microwave process vial.[1]

• Microwave Irradiation: The vial is sealed and subjected to microwave irradiation at a set temperature (e.g., 150 °C) for a short duration (e.g., 10-30 minutes).[1]

• Workup and Catalyst Recycling: After cooling, the product can be extracted with a suitable organic solvent. The ionic liquid containing the catalyst can be recovered and reused for subsequent reactions.[1]

• Purification: The extracted product is purified, typically by column chromatography, to yield pure 1-indanone.

Final Step: Dehydrogenation of 1-Indanone to 1H-Inden-1-one

A common method to convert 1-indanone to 1H-inden-1-one involves a dehydrogenation reaction.

Materials:

• 1-Indanone

• Palladium on carbon (Pd/C) catalyst

• High-boiling solvent (e.g., p-cymene)

Procedure:

• Reaction Setup: 1-indanone and a catalytic amount of Pd/C are suspended in a high-boiling solvent.

• Dehydrogenation: The mixture is heated to reflux for several hours. The progress of the reaction can be monitored by TLC or GC.

• Workup: After cooling, the catalyst is removed by filtration.

• Purification: The solvent is removed under reduced pressure, and the crude 1H-inden-1-one is purified by a suitable method such as column chromatography or recrystallization.

Logical Workflow for Evaluating Green Syntheses

The following diagram illustrates the logical workflow for the evaluation and comparison of different synthetic routes based on green chemistry principles.

Caption: Workflow for the evaluation of green chemistry metrics in 1H-inden-1-one synthesis.

Conclusion

The comparison clearly demonstrates the advantages of the modern, microwave-assisted synthesis of 1-indanone over the classical Friedel-Crafts acylation from a green chemistry perspective. While the atom economy is inherently the same for the transformation, the significant reduction in reaction time, the use of a catalytic rather than a stoichiometric amount of a less hazardous reagent, and the potential for solvent recycling in the microwave-assisted method lead to a considerably lower E-Factor and PMI. This analysis underscores the importance of applying green chemistry principles and metrics in the development of synthetic routes to valuable chemical entities like 1H-inden-1-one, paving the way for more sustainable practices in the pharmaceutical and chemical industries.

References

• 1. researchgate.net [researchgate.net]
• 2. research.monash.edu [research.monash.edu]
• 3. jocpr.com [jocpr.com]

A Comparative Guide to the In Vitro and In Vivo Efficacy of 1H-Inden-1-One Based Drugs

For Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one scaffold has emerged as a promising framework in medicinal chemistry, leading to the development of novel therapeutic agents with a broad spectrum of biological activities. This guide provides a comparative analysis of the in vitro and in vivo efficacy of several key 1H-inden-1-one based drugs, focusing on their anticancer properties. The information is compiled from recent studies to facilitate objective comparison and support further drug development efforts.

Data Presentation: Comparative Efficacy

The following tables summarize the in vitro and in vivo anticancer activities of selected 1H-inden-1-one derivatives.

Table 1: In Vitro Antiproliferative Activity of 1H-Inden-1-One Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
12d	K562 (Leukemia)	0.028	[1]
A549 (Lung Cancer)	0.045	[1]
HCT116 (Colon Cancer)	0.087	[1]
MCF-7 (Breast Cancer)	0.056	[1]
ITH-6	HT-29 (Colon Cancer)	0.44	[2]
COLO 205 (Colon Cancer)	0.98	[2]
KM 12 (Colon Cancer)	0.41	[2][3]
Indanone 1	MCF-7 (Breast Cancer)	2.2	[4]

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: In Vivo Antitumor Efficacy of 1H-Inden-1-One Derivatives

Compound ID	Animal Model	Tumor Type	Dose	Tumor Growth Inhibition (%)	Reference
12d	Nude mice	K562 xenograft	20 mg/kg	Not specified, but significant inhibition reported	[1]
ITH-6	Mice	HT-29 xenograft	Not specified	Significantly decreased tumor size and growth rate	[2][3]
Indanone 1	Swiss albino mice	Ehrlich ascites carcinoma	50 mg/kg	54.3	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Cell Growth Inhibition Assay (CCK-8 Assay)[1]

• Cell Seeding: Cancer cell lines (K562, A549, HCT116, MCF-7) were seeded in 96-well plates at a density of 5 × 10³ cells per well.

• Compound Treatment: After 24 hours of incubation, the cells were treated with various concentrations of the test compounds (e.g., 12d) and a positive control (e.g., CA-4) for 48 hours.

• CCK-8 Addition: 10 µL of CCK-8 solution was added to each well and incubated for an additional 2 hours.

• Absorbance Measurement: The absorbance was measured at 450 nm using a microplate reader.

• IC50 Calculation: The IC50 values were calculated from the concentration-response curves using appropriate software.

In Vivo Tumor Xenograft Model[1][2]

• Cell Implantation: Human cancer cells (e.g., K562 or HT-29) were subcutaneously injected into the flank of nude mice.

• Tumor Growth: Tumors were allowed to grow to a palpable size.

• Drug Administration: The mice were randomly divided into control and treatment groups. The test compound (e.g., 12d or ITH-6) was administered intraperitoneally or orally at a specified dose and schedule.

• Tumor Measurement: Tumor volume was measured periodically using calipers.

• Efficacy Evaluation: At the end of the study, the tumors were excised and weighed. The tumor growth inhibition was calculated by comparing the average tumor weight of the treated group to the control group.

Mandatory Visualization

Signaling Pathway of ITH-6 in p53 Mutant Colorectal Cancer Cells

The following diagram illustrates the proposed mechanism of action for the indanone-based thiazolyl hydrazone derivative, ITH-6, in p53 mutant colorectal cancer cells.[2][3] ITH-6 induces apoptosis through the generation of reactive oxygen species (ROS) and subsequent downregulation of NF-κB p65 and Bcl-2.

Caption: Proposed signaling pathway of ITH-6 in colorectal cancer cells.

General Experimental Workflow for Efficacy Evaluation

This diagram outlines a typical workflow for evaluating the in vitro and in vivo efficacy of novel 1H-inden-1-one based drug candidates.

Caption: A generalized experimental workflow for drug efficacy testing.

Concluding Remarks

The 1H-inden-1-one scaffold continues to be a fertile ground for the discovery of potent anticancer agents. The derivatives highlighted in this guide, such as 12d and ITH-6, demonstrate significant in vitro and in vivo efficacy against various cancer types.[1][2] Their mechanisms of action, including tubulin polymerization inhibition and induction of apoptosis via ROS generation, offer promising avenues for targeted cancer therapy.[1][2][4] The provided experimental protocols and workflows serve as a practical resource for researchers aiming to design and evaluate novel 1H-inden-1-one based drug candidates. Further research, including comprehensive structure-activity relationship (SAR) studies and advanced preclinical evaluations, is warranted to translate these promising findings into clinical applications.

References

• 1. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study [frontiersin.org]
• 3. Anticancer effect of Indanone-based thiazolyl hydrazone derivative on p53 mutant colorectal cancer cell lines: An in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. staff.cimap.res.in [staff.cimap.res.in]

Comparative Analysis of 1H-Inden-1-One Derivatives in Preclinical Research

In the landscape of drug discovery and development, the quest for novel molecular scaffolds with therapeutic potential is unceasing. Among these, 1H-inden-1-one and its derivatives have emerged as a promising class of compounds, demonstrating a wide spectrum of biological activities. This guide provides a statistical analysis and comparison of experimental data for various 1H-inden-1-one derivatives, focusing on their anti-inflammatory, anticancer, and antimicrobial properties, to assist researchers, scientists, and drug development professionals in their evaluation.

Comparative Biological Activities of 1H-Inden-1-one Derivatives

The versatility of the 1H-inden-1-one scaffold allows for chemical modifications that result in a diverse range of biological effects. The following sections summarize the quantitative data from various studies, offering a comparative perspective on the performance of these compounds against established alternatives.

Anti-inflammatory Activity

Derivatives of 1H-inden-1-one have been investigated for their potential to mitigate inflammatory responses. Chalcone derivatives with a 2-benzylidene-1-indanone (B110557) structure, in particular, have shown notable anti-inflammatory effects.[1]

Compound	Target/Assay	IC50/EC50 (µM)	Comparator	Comparator IC50/EC50 (µM)	Reference
(E)-6-hydroxy-2-(4-hydroxy-3-methoxybenzylidene)-2,3-dihydro-1H-inden-1-one (7x)	LPS-induced macrophages	Potent	Indomethacin	-	[1]
(E)-2-(4-hydroxy-3-methoxybenzylidene)-7-propoxy-2,3-dihydro-1H-inden-1-one (7w)	LPS-induced macrophages	Potent	Indomethacin	-	[1]
Isoxazole (B147169) fused 1-indanones (64k, 64j, 64f, 64g, 64i)	Carrageenan-induced paw edema (in vivo)	> Indomethacin	Indomethacin	-	[2][3]

Note: "Potent" indicates significant activity was observed, though specific IC50 values were not provided in the source.

Anticancer Activity

The anticancer potential of 1H-inden-1-one derivatives has been a significant area of research, with studies demonstrating cytotoxicity against various cancer cell lines, induction of apoptosis, and cell cycle arrest.[4] The mechanism of action for some of these derivatives involves the modulation of key signaling pathways such as NF-κB and tubulin polymerization.[4]

Compound	Cancer Cell Line	IC50 (µM)	Comparator	Comparator IC50 (µM)	Reference
2-(diphenylmethylene)-2,3-dihydro-1H-inden-1-one (E-isomer 45)	MCF7 (Breast)	Potent	-	-	[5]
2-(diphenylmethylene)-2,3-dihydro-1H-inden-1-one (E-isomer 47)	SKBR3 (Breast)	Potent	-	-	[5]
2-(diphenylmethylene)-2,3-dihydro-1H-inden-1-one (E-isomer 49)	MCF7 (Breast)	Potent	-	-	[5]
2-(diphenylmethylene)-2,3-dihydro-1H-inden-1-one (E-isomer 49)	A549 (Lung)	Potent	-	-	[5]
Dihydro-1H-indene derivative (12d)	K562, A549, etc.	0.028-0.087	CA-4	-	[6]
Indazole derivative (6o)	K562	5.15	5-fluorouracil	-	[7][8]
Indazole derivative (5k)	Hep-G2	3.32	5-fluorouracil	-	[8]

Note: "Potent" indicates significant activity was observed, though specific IC50 values were not provided in the source.

Antimicrobial Activity

Several studies have explored the efficacy of 1H-inden-1-one derivatives against various microbial pathogens. A series of isoxazole fused 1-indanones demonstrated notable antibacterial and antifungal activity.[3]

Compound	Microbial Strain	MIC (µg/mL)	Comparator	Comparator MIC (µg/mL)	Reference
Isoxazole fused 1-indanone (B140024) (64k)	Bacterial strains	High	-	-	[3]
Isoxazole fused 1-indanone (64l)	Bacterial strains	High	-	-	[3]
Isoxazole fused 1-indanone (64h)	Fungal strains	Potent	-	-	[3]
Isoxazole fused 1-indanone (64j)	Fungal strains	Potent	-	-	[3]
Spiro[benzo[h]quinoline-7,3′-indoline]dione (4b)	E. faecalis, S. aureus	750	-	-	[9]
Spiro[benzo[h]quinoline-7,3′-indoline]dione (4h)	E. faecalis, S. aureus	750	-	-	[9]

Note: "High" and "Potent" indicate significant activity was observed, though specific MIC values were not provided in the source.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols commonly used in the evaluation of 1H-inden-1-one derivatives.

Synthesis of 2-Benzylidene-1-Indanone Derivatives

A general method for synthesizing 2-benzylidene-1-indanone derivatives, a class with significant anticancer activity, involves the reaction of 1-indanone with a substituted benzaldehyde.[4]

• Starting Materials: 1-indanone and various substituted benzaldehydes.

• Reaction Conditions: The specific solvent, catalyst, temperature, and reaction time can be varied to optimize the yield of the desired product. A common method involves a base-catalyzed aldol (B89426) condensation.

• Purification: The crude product is typically purified using techniques such as recrystallization or column chromatography.

• Characterization: The structure of the synthesized compounds is confirmed using spectroscopic methods like NMR (¹H and ¹³C), mass spectrometry, and IR spectroscopy.

Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess the cytotoxic effect of compounds on cancer cell lines.[4]

• Cell Culture: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the 1H-inden-1-one derivatives and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (typically around 570 nm). The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then calculated.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of 1H-inden-1-one derivatives on the cell cycle distribution of cancer cells.[4][7]

• Cell Treatment: Cancer cells are treated with the test compounds for a specific duration.

• Cell Harvesting: Both treated and control cells are harvested, typically by trypsinization.

• Fixation: The cells are fixed, often with ice-cold 70% ethanol, to permeabilize the cell membrane.

• Staining: The fixed cells are stained with a fluorescent dye that intercalates with DNA, such as propidium (B1200493) iodide (PI), which also contains RNase to prevent staining of RNA.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer. The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) is determined based on their fluorescence intensity.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanisms of action and research design.

Caption: General experimental workflow for the synthesis and biological evaluation of 1H-inden-1-one derivatives.

Caption: Proposed inhibition of the NF-κB signaling pathway by certain 1H-inden-1-one derivatives.[4]

This guide provides a consolidated overview of the current research on 1H-inden-1-one derivatives. The presented data and protocols aim to facilitate a deeper understanding and further exploration of this versatile chemical scaffold for therapeutic applications. Researchers are encouraged to consult the cited literature for more in-depth information.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 4. benchchem.com [benchchem.com]
• 5. arrow.tudublin.ie [arrow.tudublin.ie]
• 6. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis, antimicrobial activity and molecular docking studies of spiroquinoline-indoline-dione and spiropyrazolo-indoline-dione derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Peer review of methodologies for synthesizing novel 1H-inden-1-one compounds

For Researchers, Scientists, and Drug Development Professionals

The 1H-inden-1-one core is a privileged scaffold in medicinal chemistry, forming the structural basis for a variety of compounds with significant biological activity, including potent agents for cancer therapy.[1][2][3] The development of efficient and versatile synthetic methodologies to access novel 1H-inden-1-one derivatives is therefore of critical interest to the drug discovery community. This guide provides a peer-reviewed comparison of two prominent synthetic strategies: the classical intramolecular Friedel-Crafts acylation and a modern rhodium-catalyzed carbonylative cyclization.

Data Presentation: Comparison of Synthesis Methodologies

The following table summarizes the key quantitative parameters for the two primary methods discussed, offering a clear comparison of their performance based on reported experimental data.

Methodology	Catalyst/Reagent	Substrates	Reaction Time	Temperature (°C)	Yield (%)	Reference
Intramolecular Friedel-Crafts Acylation	Triflic Acid (TfOH)	3-Arylpropanoic Acids	1 - 2 h	0 - 25	81 - 98	[4][5]
Aluminum Chloride (AlCl₃)	3-Arylpropionyl Chlorides	1 - 12 h	0 - 25	45 - 92	[3][5]
Niobium Pentachloride (NbCl₅)	3,3-Dimethylacrylic Acid & Aromatics	Not Specified	Not Specified	up to 78	[2]
Rhodium-Catalyzed Carbonylative Cyclization	[RhCl(cod)]₂ / BINAP	2-Bromophenylboronic Acids & Alkynes	30 h	100	Moderate to High	[6]
[Rh(COD)Cl]₂ / rac-BINAP	1H-Indene-1,2,3-triones & Alkynes	Not Specified	Not Specified	Medium to High	[7][8]

Experimental Protocols

Detailed methodologies for the execution of the compared synthetic routes are provided below. These protocols are based on established literature procedures.

Protocol 1: Intramolecular Friedel-Crafts Acylation of 3-Phenylpropanoic Acid

This protocol describes the direct cyclization of a carboxylic acid using a strong Brønsted acid catalyst.[4][5]

Materials:

• 3-Phenylpropanoic acid

• Anhydrous dichloromethane (B109758) (DCM)

• Trifluoromethanesulfonic acid (Triflic acid, TfOH)

• Ice bath

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve 3-phenylpropanoic acid (1.0 mmol) in anhydrous dichloromethane (2 mL).

• Cool the resulting solution to 0 °C using an ice bath.

• While stirring, slowly and carefully add trifluoromethanesulfonic acid (4.0 mmol) to the reaction mixture.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring the mixture into a beaker containing crushed ice.

• Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude 1-indanone (B140024) product.

• Purify the crude product by column chromatography on silica (B1680970) gel or by distillation as required.

Protocol 2: Rhodium-Catalyzed CO Gas-Free Carbonylative Cyclization

This protocol details a modern approach that avoids the use of carbon monoxide gas by employing paraformaldehyde as a CO source.[6]

Materials:

• 2-Bromophenylboronic acid

• Alkyne

• [RhCl(cod)]₂ (Chlorido(1,5-cyclooctadiene)rhodium(I) dimer)

• BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)

• Paraformaldehyde

• Sodium carbonate (Na₂CO₃)

• Dioxane/Water solvent mixture

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add [RhCl(cod)]₂ (2.5 mol%), BINAP (1 mol%), 2-bromophenylboronic acid (3 equivalents), the desired alkyne (1 equivalent), paraformaldehyde, and Na₂CO₃.

• Add a degassed mixture of dioxane and water as the solvent.

• Heat the reaction mixture to 100 °C and stir for 30 hours.

• After cooling to room temperature, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water.

• Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to obtain the desired 1H-inden-1-one derivative.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the Friedel-Crafts acylation and a key signaling pathway impacted by 1H-inden-1-one derivatives in cancer cells.

Friedel-Crafts Acylation Workflow

p53-Mediated Senescence Pathway

Discussion on Biological Relevance

Recent studies have highlighted the potential of novel 1H-inden-1-one derivatives as targeted chemotherapeutics, particularly for aggressive cancers like triple-negative breast cancer.[9] One such derivative has been shown to selectively induce senescence in MDA-MB-231 breast cancer cells. The proposed mechanism involves the upregulation of the tumor suppressor protein p53.[9] This leads to an increase in p21Cip1/WAF1, a cyclin-dependent kinase inhibitor, which in turn causes cell cycle arrest at the G1 phase. Concurrently, the compound downregulates the pro-survival proteins p65/NF-κB and survivin. This cascade of events ultimately drives the cancer cells into a state of senescence, thereby inhibiting their proliferation.[9] The ability to selectively target cancer cells while having minimal effect on normal cells underscores the therapeutic potential of this class of compounds. The diverse biological activities of indenone derivatives, which also include anti-inflammatory and analgesic effects, make them a highly attractive scaffold for further drug development efforts.[2][10]

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Rh(I)-Catalyzed CO Gas-Free Carbonylative Cyclization Reactions of Alkynes with 2-Bromophenylboronic Acids Using Formaldehyde [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Rhodium-catalyzed decarbonylative cycloadditions of 1H-indene-1,2,3-triones and alkynes via direct C–C bond activation: divergent synthesis of indenones and quinones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. A novel indenone derivative selectively induces senescence in MDA-MB-231 (breast adenocarcinoma) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding the Laboratory: A Step-by-Step Guide to the Proper Disposal of 1H-Inden-1-One

For researchers, scientists, and drug development professionals, adherence to strict safety protocols is paramount, extending to the responsible disposal of chemical waste. This guide provides essential, immediate safety and logistical information for the proper disposal of 1H-inden-1-one, ensuring a secure laboratory environment and compliance with regulatory standards. The following procedures are based on established guidelines for hazardous chemical waste and should be performed in consultation with your institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Handling

Before commencing any disposal procedures, it is crucial to handle 1H-inden-1-one with the appropriate safety measures. Based on data for 1H-inden-1-one and structurally similar compounds, it is classified as an irritant that can cause skin, eye, and respiratory tract irritation.[1]

Engineering Controls: All manipulations involving 1H-inden-1-one should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This includes:

• Eye Protection: Chemical safety goggles or a face shield that meets NIOSH (US) or EN 166 (EU) standards.[2]

• Hand Protection: Chemically resistant gloves, which should be inspected before each use and properly discarded after handling.[2][3]

• Body Protection: A laboratory coat and other protective clothing to prevent skin contact.[2]

• Respiratory Protection: If working outside a fume hood or if dust generation is possible, a NIOSH-approved respirator is necessary.[4][5]

Step-by-Step Disposal Protocol

Under no circumstances should 1H-inden-1-one or its waste be disposed of down the drain or in regular trash.[2] The standard and required method for disposal is through a licensed hazardous waste disposal company.

• Waste Identification and Segregation:

  • Treat all forms of 1H-inden-1-one waste as hazardous. This includes the pure compound, contaminated labware (e.g., pipette tips, weighing boats, gloves), and solutions.[2][6]

  • Segregate 1H-inden-1-one waste from other chemical waste streams to prevent reactions. It should be kept separate from oxidizing agents, acids, and bases.[2][5]

• Containerization:

  • Solid Waste: Collect in a clearly labeled, sealable, and chemically compatible container. High-density polyethylene (B3416737) (HDPE) or glass containers are generally appropriate.[6]

  • Liquid Waste: Use a designated, leak-proof, and shatter-resistant waste container. The material of the container must be compatible with the solvents used in the waste solution.[6]

  • The original container of the chemical can often be used for waste collection if it is in good condition.[2]

• Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "1H-inden-1-one".[2]

  • The label should also include the approximate quantity or concentration of the waste and the date of accumulation.[2] Chemical formulas or structures are not acceptable substitutes for the full chemical name.[7]

• Temporary Storage in the Laboratory:

  • Store sealed waste containers in a designated and secure "Satellite Accumulation Area" (SAA).[2]

  • The SAA must be located at or near the point of generation and under the control of laboratory personnel.[6]

  • This area should be cool, dry, well-ventilated, and away from heat or ignition sources.[2][8] Secondary containment should be in place to manage any potential leaks.[6]

  • Keep waste containers closed at all times, except when adding waste.[2][9]

• Arranging for Disposal:

  • Once the waste container is full, or as per your institution's guidelines, arrange for pickup by a licensed hazardous waste disposal company.[2]

  • Follow your institution's specific procedures for requesting a waste pickup. This may involve submitting a hazardous material pickup request form.[2][9]

Spill Management

In the event of a spill, evacuate the area if necessary. While wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation. Place the spilled substance into a suitable, closed container for disposal as hazardous waste.[2]

Hazard and Regulatory Data

While specific quantitative exposure limits for 1H-inden-1-one are not well-established, the hazard classifications for it and related compounds provide a basis for safe handling and disposal. Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste under regulations such as the EPA's 40 CFR Parts 261.3.[5]

Category	Information	Source
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1]
Primary Hazards	Irritant	[1]
Incompatible Materials	Oxidizing agents	[5]
Hazardous Decomposition	Carbon monoxide, carbon dioxide	[5][10]
Waste Classification	Must be determined by the generator in accordance with local, state, and federal regulations. Generally treated as hazardous waste.	[5]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the general workflow for experiments involving 1H-inden-1-one and the logical steps for its proper disposal.

Caption: Experimental workflow leading to the generation of 1H-inden-1-one waste.

Caption: Decision-making workflow for the proper disposal of 1H-inden-1-one.

References

• 1. 1H-inden-1-one | C9H6O | CID 11815384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methylene]-2,3-dihydro- Safety Data Sheets(SDS) lookchem [lookchem.com]
• 4. capotchem.com [capotchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. benchchem.com [benchchem.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. chemicalbook.com [chemicalbook.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. fishersci.com [fishersci.com]

Personal protective equipment for handling 1H-inden-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational instructions, and disposal plans for handling 1H-inden-1-one. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Hazard Summary and Personal Protective Equipment (PPE)

1H-inden-1-one is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1] Proper personal protective equipment is the primary defense against exposure.

Hazard	GHS Classification	Recommended Personal Protective Equipment (PPE)
Skin Irritation	Skin Irrit. 2	Hand Protection: Chemical-resistant gloves (Nitrile rubber recommended). Inspect gloves for integrity before each use.[2][3] Body Protection: Laboratory coat. A chemically resistant apron is advised if splashing is a risk.[3]
Eye Irritation	Eye Irrit. 2	Eye Protection: Chemical safety glasses with side shields or chemical safety goggles are mandatory.[2][4][5]
Respiratory Irritation	STOT SE 3	Respiratory Protection: A NIOSH-approved respirator with a particulate filter (N95 or higher) is required if handling the powder outside of a chemical fume hood or if dust generation is likely.[6]

Experimental Protocol: Safe Handling of 1H-Inden-1-one

This step-by-step guide details the safe handling of 1H-inden-1-one from receipt to disposal.

1. Preparation and Engineering Controls:

• Designated Area: All handling of 1H-inden-1-one should occur in a well-ventilated area, preferably within a certified chemical fume hood.[7]

• PPE Inspection: Before starting any work, ensure all necessary PPE is available and in good condition.

2. Handling the Solid Compound:

• Weighing and Transfer: Conduct all weighing and transfer operations of solid 1H-inden-1-one within a chemical fume hood to minimize inhalation risk.[3][8]

• Avoid Dust Formation: Use a spatula for transfers and handle the material gently to avoid creating airborne dust.[2][8]

3. Working with Solutions:

• Containment: When working with 1H-inden-1-one in solution, perform all manipulations within a chemical fume hood to prevent contact with skin and eyes.[8]

• Heating: If heating is necessary, do so in a well-ventilated area or a fume hood to avoid inhaling any potential vapors.[8]

4. Post-Handling Procedures:

• Decontamination: After handling, thoroughly wash hands and any exposed skin with soap and water.

• Work Area Cleaning: Clean the work area and any equipment used with an appropriate solvent. Collect all cleaning materials as contaminated waste.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling 1H-inden-1-one.

Caption: PPE selection workflow for handling 1H-inden-1-one.

Operational and Disposal Plans

Proper disposal of 1H-inden-1-one and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Solid Chemical Waste	Collect all solid 1H-inden-1-one waste in a clearly labeled, sealed, and chemically compatible container (e.g., high-density polyethylene).[1]
Contaminated Labware	Rinse glassware with a suitable solvent within a chemical fume hood. Collect the rinse solution as hazardous liquid waste. Dispose of grossly contaminated disposable labware (e.g., weigh boats, pipette tips) as solid hazardous waste.
Contaminated PPE	Dispose of contaminated gloves, masks, and other disposable PPE as solid hazardous waste.

Disposal Protocol:

• Segregation: Keep 1H-inden-1-one waste separate from other incompatible chemical waste streams.

• Labeling: Clearly label all waste containers as "Hazardous Waste" and include the full chemical name "1H-inden-1-one".

• Storage: Store sealed waste containers in a designated and secure satellite accumulation area.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.[4] Never dispose of 1H-inden-1-one down the drain or in regular trash.[7]

Emergency Procedures

Incident	First Aid Measures
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.[9]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[4][6]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4][9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]
Spill	Evacuate the area. Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.[8]

Waste Management Workflow

This diagram outlines the logical steps for the proper disposal of waste generated from handling 1H-inden-1-one.

Caption: Waste disposal workflow for 1H-inden-1-one.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. westliberty.edu [westliberty.edu]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]
• 7. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. benchchem.com [benchchem.com]
• 9. ehs.princeton.edu [ehs.princeton.edu]